Lipid 119-23

Core Science & Biosynthesis

The Discovery of Ionizable Lipid 119-23: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The advent of mRNA-based therapeutics has been significantly propelled by the development of effective delivery vehicles, most notably lipid nanoparticles (LNPs). A pivotal component of these LNPs is the ionizable lipid, which is crucial for encapsulating the mRNA cargo and facilitating its release into the cytoplasm of target cells. This technical guide delves into the discovery of a novel and highly potent ionizable lipid, 119-23. This lipid was identified through an innovative approach that synergizes combinatorial chemistry with machine learning, leading to a significant advancement in the field of mRNA delivery. Lipid 119-23 has demonstrated superior performance in transfecting muscle and immune cells compared to established benchmark lipids, heralding a new era of versatile and tissue-specific mRNA delivery platforms.[1][2][3][4][5]

The Discovery Workflow: A Synergy of High-Throughput Chemistry and Artificial Intelligence

The identification of lipid 119-23 was not a result of traditional, low-throughput screening, but rather a sophisticated, accelerated discovery engine.[1][6] This process involved the following key stages:

• Combinatorial Library Synthesis: A diverse library of 584 unique ionizable lipids was synthesized using a simple and efficient four-component reaction (4CR) platform.[1][3][6] This method allowed for the rapid generation of a wide range of chemical structures.

• High-Throughput Screening: The synthesized lipids were formulated into LNPs containing a reporter mRNA, and their transfection efficiency was evaluated in vitro.[2][6]

• Machine Learning Model Training: The data from the high-throughput screen served as a foundational dataset to train various machine learning models.[1][2][6] These models learned the complex relationships between the chemical structures of the ionizable lipids and their transfection potency.

• In Silico Screening of a Virtual Library: The best-performing machine learning model was then used to probe an expansive virtual library of 40,000 potential ionizable lipids.[1][2][6] The model predicted the most promising candidates from this vast chemical space.

• Synthesis and Validation: The top 16 lipids identified by the machine learning algorithm were synthesized and experimentally evaluated, leading to the discovery of lipid 119-23 as a lead candidate with exceptional performance.[1][2][6]

References

• 1. scribd.com [scribd.com]
• 2. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fmread.com [fmread.com]
• 5. medicineinnovates.com [medicineinnovates.com]
• 6. ngdc.cncb.ac.cn [ngdc.cncb.ac.cn]

The Core Mechanism of Lipid 119-23 in mRNA Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of messenger RNA (mRNA) therapeutics has revolutionized the landscape of medicine, with applications spanning from infectious disease vaccines to cancer immunotherapy and gene editing. The clinical success of these therapies is intrinsically linked to the development of effective delivery systems, with lipid nanoparticles (LNPs) emerging as the most clinically advanced platform.[1][2][3] At the heart of these LNPs are ionizable lipids, which are critical for encapsulating the mRNA cargo and facilitating its delivery into the cytoplasm of target cells.[2][3][4][5][6] Lipid 119-23 is a novel, next-generation ionizable lipid discovered through an accelerated approach combining machine learning and combinatorial chemistry.[7][8][9] This technical guide provides an in-depth exploration of the mechanism of action of lipid 119-23 in mRNA delivery, supported by quantitative data, detailed experimental protocols, and visual diagrams.

The Role of Ionizable Lipids in mRNA Delivery

Ionizable lipids are amphiphilic molecules that possess a unique pH-sensitive character.[2][4][5] At a physiological pH of 7.4, they remain neutrally charged, which minimizes interactions with blood components and enhances the biocompatibility of the LNPs.[2][5] However, upon cellular uptake and entry into the acidic environment of the endosome (pH 5.0-6.5), the amine headgroups of the ionizable lipids become protonated, leading to a net positive charge.[5][10][11] This charge switch is the linchpin of their function, enabling the crucial step of endosomal escape and the subsequent release of mRNA into the cytoplasm where it can be translated into protein.[5][10][12][13]

Lipid 119-23: A Superior Delivery Vehicle

Lipid 119-23 was identified from a large, chemically diverse library of ionizable lipids and has demonstrated superior performance in mRNA delivery compared to established benchmark lipids such as DLin-MC3-DMA (MC3) and SM-102.[7][8][14][15] Its enhanced efficacy is attributed to its unique chemical structure, which includes a bulky adamantyl group in its linker region.[9] This structural feature is a departure from the design of conventional ionizable lipids and is thought to contribute to its improved transfection potency.[9]

Quantitative Performance Data

The superior performance of lipid 119-23 has been quantified in several preclinical studies. The following tables summarize key quantitative data comparing LNPs formulated with lipid 119-23 to those formulated with benchmark lipids.

Table 1: In Vivo mRNA Expression following Intramuscular Administration in Mice

Ionizable Lipid	Reporter mRNA	Dose (mg/kg)	Time Point	Total Luciferase Flux (photons/second)	Fold Increase vs. MC3
119-23	mLuc	0.5	6 hours	~8 x 10⁸	~5
MC3	mLuc	0.5	6 hours	~1.6 x 10⁸	1
SM-102	mLuc	0.5	6 hours	~4 x 10⁸	~2.5
119-23	hEPO	0.25	24 hours	~150,000 pg/mL	~3
MC3	hEPO	0.25	24 hours	~50,000 pg/mL	1
SM-102	hEPO	0.25	24 hours	~100,000 pg/mL	~2

Data extrapolated from graphical representations in the source literature.[8]

Table 2: In Vivo mRNA Expression in the Lungs following Intravenous Administration in Mice

Ionizable Lipid	Reporter mRNA	Dose (mg/kg)	Time Point	Total Luciferase Flux in Lungs (photons/second)
119-23	mLuc	0.25	6 hours	~3 x 10⁸
MC3	mLuc	0.25	6 hours	~5 x 10⁷
SM-102	mLuc	0.25	6 hours	~1 x 10⁸

Data extrapolated from graphical representations in the source literature.[8]

Table 3: Cellular Transfection in Spleen and Liver after Intravenous Administration of mCre mRNA in Reporter Mice

Ionizable Lipid	Organ	Cell Type	Percentage of tdTomato+ Cells
119-23	Spleen	B cells	~40%
SM-102	Spleen	B cells	~15%
119-23	Spleen	T cells	~20%
SM-102	Spleen	T cells	~5%
119-23	Liver	Kupffer cells	~60%
SM-102	Liver	Kupffer cells	~30%

Data extrapolated from graphical representations in the source literature.[8][16]

The Mechanism of Action of Lipid 119-23: A Step-by-Step Breakdown

The delivery of mRNA to the cytoplasm by LNPs containing lipid 119-23 is a multi-step process.

Caption: The five key stages of mRNA delivery by lipid 119-23 LNPs.

LNP Formulation and mRNA Encapsulation

LNPs are typically formed using a rapid mixing technique, such as microfluidics, where an ethanolic solution containing the lipids (lipid 119-23, a helper phospholipid like DSPC, cholesterol, and a PEG-lipid) is mixed with an acidic aqueous buffer (pH ~4.0) containing the mRNA.[3] At this low pH, the ionizable lipid 119-23 is positively charged, which facilitates the electrostatic interaction with the negatively charged mRNA backbone, leading to efficient encapsulation of the mRNA within the core of the LNP.[3][6][11]

Systemic Circulation and Biodistribution

Once administered, the LNPs enter systemic circulation. At the physiological pH of 7.4, lipid 119-23 is neutrally charged.[2][5] This neutrality, along with the hydrophilic PEG-lipid layer on the LNP surface, helps to prevent aggregation and reduces clearance by the mononuclear phagocyte system, thereby prolonging circulation time.[2] The biodistribution of LNPs is largely influenced by the binding of apolipoprotein E (ApoE) to the LNP surface, which mediates uptake in the liver. However, the specific properties of lipid 119-23 also contribute to enhanced delivery to immune cells in the liver, spleen, and lungs.[14][16][17][18][19][20]

Cellular Uptake and Endosomal Trafficking

LNPs are primarily internalized by cells through endocytosis.[2][13] After internalization, the LNPs are trafficked into early endosomes.

Endosomal Escape: The Critical Step

The acidic environment of the endosome is the trigger for the key event in mRNA delivery: endosomal escape.[10][12][13] The lower pH within the endosome protonates the tertiary amine headgroup of lipid 119-23, causing the LNP to become positively charged.[5][11] This positive charge facilitates interaction with the negatively charged lipids of the endosomal membrane.[2][10][11] This interaction is thought to lead to the destabilization of the endosomal membrane, potentially through the formation of non-bilayer lipid phases, ultimately resulting in the release of the mRNA cargo into the cytoplasm.[11]

Caption: The proposed mechanism of endosomal escape mediated by lipid 119-23.

mRNA Translation

Once in the cytoplasm, the mRNA is accessible to the ribosomes, which translate the genetic code into the desired protein. The successful delivery and translation of the mRNA lead to the therapeutic or prophylactic effect.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used to evaluate the efficacy of lipid 119-23.

LNP Formulation Protocol

• Lipid Stock Preparation: Dissolve lipid 119-23, DSPC, cholesterol, and a PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).

• mRNA Solution Preparation: Dilute the mRNA in an acidic buffer (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing: Use a microfluidic mixing device (e.g., NanoAssemblr) to rapidly mix the lipid-ethanol solution with the mRNA-aqueous solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Dialysis and Concentration: Dialyze the resulting LNP solution against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and raise the pH. Concentrate the LNPs using a centrifugal filter device.

• Characterization: Characterize the LNPs for size, polydispersity index (PDI), and mRNA encapsulation efficiency using dynamic light scattering (DLS) and a fluorescent dye-based assay (e.g., RiboGreen assay).

In Vivo mRNA Delivery and Expression Analysis in Mice

• Animal Model: Use a suitable mouse strain (e.g., C57BL/6 or reporter mice like Ai14).

• LNP Administration: Administer the LNP-encapsulated mRNA (e.g., encoding luciferase or human erythropoietin) to the mice via the desired route (e.g., intramuscular or intravenous injection) at a specified dose.

• Bioluminescence Imaging (for luciferase): At various time points post-injection, anesthetize the mice and administer a luciferin substrate. Image the bioluminescence signal using an in vivo imaging system (IVIS) to quantify protein expression and its biodistribution.

• ELISA (for secreted proteins): At specified time points, collect blood samples from the mice. Isolate the serum and quantify the concentration of the secreted protein (e.g., hEPO) using an enzyme-linked immunosorbent assay (ELISA) kit.

• Flow Cytometry (for cellular transfection): For reporter mice, euthanize the animals at the desired time point and harvest relevant organs (e.g., spleen, liver). Prepare single-cell suspensions from the tissues. Stain the cells with fluorescently labeled antibodies against specific cell surface markers. Analyze the percentage of tdTomato-positive cells within different immune cell populations using a flow cytometer.

Caption: A simplified workflow for evaluating the in vivo performance of lipid 119-23 LNPs.

Conclusion

Lipid 119-23 represents a significant advancement in the field of mRNA delivery. Its discovery through a machine learning-guided approach highlights the power of integrating computational methods with combinatorial chemistry for the rational design of superior drug delivery vehicles. The enhanced transfection potency of lipid 119-23, particularly in immune cells, opens up new avenues for the development of next-generation mRNA vaccines and therapeutics. A thorough understanding of its mechanism of action, from LNP formation to endosomal escape, is paramount for its continued development and clinical translation. The data and protocols presented in this guide provide a comprehensive overview for researchers and drug developers seeking to leverage the potential of this promising ionizable lipid.

References

• 1. A fluorinated ionizable lipid improves the mRNA delivery efficiency of lipid nanoparticles - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 2. Lipid nanoparticles for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mRNA-LNP vaccines: rational design, delivery optimization, and clinical translation - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 4. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 5. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. mdpi.com [mdpi.com]
• 11. Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
• 13. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 14. 119-23 | BroadPharm [broadpharm.com]
• 15. medicineinnovates.com [medicineinnovates.com]
• 16. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 19. medchemexpress.com [medchemexpress.com]
• 20. caymanchem.com [caymanchem.com]

The Ascendancy of Lipid 119-23 in LNP Formulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA-based therapeutics is rapidly evolving, with the success of these modalities intrinsically linked to the efficacy of their delivery systems. Lipid nanoparticles (LNPs) have emerged as the premier platform for mRNA delivery, and at the core of their function lies the ionizable lipid. This technical guide delves into the pivotal role of Lipid 119-23, a novel ionizable cationic lipid that has demonstrated superior performance in preclinical studies, offering a promising new tool for the development of next-generation mRNA therapies.

Introduction to Lipid 119-23

Lipid 119-23 is a novel ionizable cationic lipid identified through an accelerated discovery process leveraging machine learning and combinatorial chemistry.[1][2][3] This innovative approach allowed for the rapid screening of a vast library of lipids to identify candidates with optimal properties for mRNA delivery. Structurally, Lipid 119-23 is designed to remain neutral at physiological pH, minimizing non-specific interactions in the bloodstream, and to become positively charged within the acidic environment of the endosome, a critical step for endosomal escape and subsequent mRNA release into the cytoplasm.[4][5]

The Crucial Role of Lipid 119-23 in LNP Formulation

The formulation of a stable and effective LNP is a multi-component endeavor, with each lipid playing a distinct and synergistic role. The typical LNP formulation consists of four key components: an ionizable cationic lipid, a phospholipid, cholesterol, and a PEGylated lipid.[6][7]

• Ionizable Cationic Lipid (Lipid 119-23): This is the most critical component for mRNA delivery. Its primary functions are to complex with the negatively charged mRNA, facilitating its encapsulation within the LNP, and to mediate the endosomal escape of the mRNA into the cytoplasm.[4][7]

• Phospholipid (e.g., DSPC): This helper lipid contributes to the structural integrity of the LNP.[6]

• Cholesterol: Cholesterol modulates the fluidity and stability of the lipid bilayer, enhancing the overall robustness of the nanoparticle.[6]

• PEGylated Lipid (e.g., DMG-PEG2000): The polyethylene glycol (PEG) layer provides a hydrophilic shield that reduces opsonization and clearance by the reticuloendothelial system, thereby increasing the circulation half-life of the LNP.[7]

The precise molar ratio of these components is crucial for the final characteristics and in vivo performance of the LNP.

Physicochemical Properties and In Vivo Efficacy

While specific quantitative data for the physicochemical properties of Lipid 119-23 formulated LNPs are not extensively published in publicly available literature, the primary research highlights its superior in vivo performance compared to well-established benchmark lipids such as SM-102 and DLin-MC3-DMA.

Table 1: Comparative In Vivo Performance of Lipid 119-23 LNPs

Parameter	Lipid 119-23	SM-102	DLin-MC3-DMA	Reference
Intramuscular Transfection Efficacy (Luciferase Reporter)	Greater than SM-102 and DLin-MC3-DMA	-	-	[1]
Serum Human Erythropoietin (hEPO) Levels (mRNA delivery)	Increased levels compared to SM-102 and DLin-MC3-DMA	-	-	[1]
Accumulation in Hepatic and Splenic Immune Cells	Greater extent than SM-102	-	-	[1]

These findings underscore the potential of Lipid 119-23 to enhance the potency of mRNA-based therapies by achieving more efficient delivery and expression of the target protein.

Experimental Protocols

The following sections provide a generalized methodology for the synthesis of Lipid 119-23 and the formulation of LNPs, based on the available literature.

Synthesis of Lipid 119-23

Lipid 119-23 was identified from a library of ionizable lipids synthesized via a four-component reaction (4CR) platform.[8] This high-throughput approach enables the rapid generation of a diverse range of lipid structures for screening. The general principle of this synthesis is outlined below.

Caption: Synthesis and Discovery of Lipid 119-23.

LNP Formulation Protocol

The formulation of mRNA-LNPs is typically achieved through a rapid mixing process, often utilizing microfluidic devices to ensure controlled and reproducible nanoparticle assembly.

I. Materials:

• Lipids: Ionizable Lipid (Lipid 119-23), Phospholipid (e.g., DSPC), Cholesterol, PEGylated Lipid (e.g., DMG-PEG2000)

• mRNA: mRNA encoding the protein of interest in a low pH buffer (e.g., citrate buffer, pH 4.0)

• Solvent: Ethanol

• Dialysis Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

II. Method:

• Lipid Preparation: Dissolve the ionizable lipid, phospholipid, cholesterol, and PEGylated lipid in ethanol at a specific molar ratio.

• mRNA Preparation: Dissolve the mRNA in an aqueous buffer with a pH below the pKa of the ionizable lipid (e.g., 50 mM citrate buffer, pH 4.0).

• Microfluidic Mixing: Utilize a microfluidic mixing device (e.g., NanoAssemblr) to rapidly mix the lipid-ethanol solution with the mRNA-aqueous solution at a defined flow rate ratio (e.g., 1:3 organic to aqueous). This rapid mixing induces the self-assembly of the lipids around the mRNA, forming the LNPs.

• Purification and Buffer Exchange: The resulting LNP suspension is then subjected to a purification and buffer exchange step, typically through dialysis or tangential flow filtration, against a physiological pH buffer (e.g., PBS, pH 7.4). This removes the ethanol and raises the pH, resulting in a suspension of neutral LNPs ready for use.

• Characterization: The formulated LNPs should be characterized for their physicochemical properties, including particle size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.

Caption: LNP Formulation Workflow.

Mechanism of Action: Cellular Uptake and Endosomal Escape

The efficacy of LNP-mediated mRNA delivery hinges on the successful release of the mRNA cargo from the endosome into the cytoplasm.

Caption: LNP Cellular Uptake and mRNA Release.

Once administered, the LNPs circulate in the bloodstream at a neutral pH. Upon reaching target cells, they are internalized through endocytosis. As the endosome matures, its internal pH drops. This acidic environment triggers the protonation of the tertiary amine in Lipid 119-23, causing the lipid to become positively charged. This charge inversion facilitates the interaction of the LNP with the negatively charged endosomal membrane, leading to membrane destabilization and fusion.[4][5] This process, often referred to as endosomal escape, allows the encapsulated mRNA to be released into the cytoplasm, where it can be translated by the cellular machinery to produce the desired protein.

Conclusion

Lipid 119-23 represents a significant advancement in the field of mRNA delivery. Its discovery through a machine learning-guided approach highlights the power of computational tools in accelerating materials science and drug development. The superior in vivo performance of Lipid 119-23 in transfecting various cell types, particularly immune cells, opens up new avenues for the development of more potent and versatile mRNA-based vaccines and therapeutics. As research continues, a more detailed understanding of its structure-activity relationship and the optimization of its formulation will undoubtedly pave the way for its clinical translation and impact on human health.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scribd.com [scribd.com]
• 3. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 7. Formulating and Characterizing Lipid Nanoparticles for Gene Delivery using a Microfluidic Mixing Platform [jove.com]
• 8. researchgate.net [researchgate.net]

preclinical data on Lipid 119-23 safety profile

A comprehensive analysis of the preclinical safety and efficacy profile of the novel ionizable lipid, Lipid 119-23, is presented in this technical guide. Developed for the formulation of lipid nanoparticles (LNPs) for messenger RNA (mRNA) delivery, Lipid 119-23 has emerged from advanced screening methodologies that combine machine learning with combinatorial chemistry.[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development, providing a detailed overview of the available preclinical data, experimental methodologies, and relevant biological pathways.

Overview of Lipid 119-23

Lipid 119-23 is a novel ionizable cationic lipid designed for enhanced delivery of mRNA therapeutics.[3] Its discovery was part of a large-scale effort to expand the library of ionizable lipids beyond established benchmarks.[1][4] Preclinical studies indicate that LNP formulations incorporating Lipid 119-23 demonstrate superior transfection efficiency in muscle and various immune cells within the liver, spleen, and lungs when compared to well-established lipids such as DLin-MC3-DMA and SM-102.[1]

Preclinical Safety and Tolerability Profile

While specific quantitative toxicity data from dedicated preclinical safety studies (e.g., GLP toxicology studies) are not yet publicly available, the initial research highlights a favorable safety profile for Lipid 119-23. The development process aimed for potent lipids with "superb safety profiles."

General safety assessments for LNP-based mRNA therapeutics typically involve monitoring for signs of liver toxicity and inflammatory responses.

Hepatotoxicity Assessment

No specific data on liver enzyme levels (e.g., ALT, AST) following administration of Lipid 119-23 LNPs have been published. However, the general methodology for this assessment is well-established.

Inflammatory Response

The induction of inflammatory cytokines is a critical safety consideration for LNP delivery systems. Cationic lipids can activate innate immune pathways, potentially leading to a cytokine release syndrome.[5] While specific cytokine measurements for Lipid 119-23 are not available in the public domain, it is noted that the development of novel ionizable lipids often includes screening for reduced immunogenicity.

Table 1: General Preclinical Safety Endpoints for LNP Evaluation Note: This table represents typical endpoints for LNP safety assessment. Data specific to Lipid 119-23 is not publicly available.

Safety Parameter	Assay	Typical Measurement	Purpose
Hepatotoxicity	Serum Chemistry Analysis	Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST)	To detect potential liver injury.[6][7]
Histopathology	H&E staining of liver tissue sections	To observe cellular changes, inflammation, or necrosis in the liver.[8]
Systemic Inflammation	Cytokine Panel (ELISA/Luminex)	IL-6, TNF-α, IL-1β, IFN-γ, etc.	To quantify the pro-inflammatory cytokine response.[9][10][11][12]
Hematology	Complete Blood Count (CBC)	White blood cells, red blood cells, platelets	To assess effects on blood cell populations.
General Tolerability	Clinical Observations	Body weight, food consumption, physical signs	To monitor the overall health of the animal post-administration.

Preclinical Efficacy Data

The efficacy of Lipid 119-23 has been demonstrated through in vivo studies in murine models, showcasing its potent mRNA delivery capabilities.

Table 2: Summary of In Vivo Efficacy Studies for Lipid 119-23

Application	mRNA Cargo	Model System	Key Findings
Intramuscular Delivery	Luciferase (mLuc)	BALB/c Mice	Lipid 119-23 LNPs showed significantly higher luciferase expression at the injection site compared to LNPs formulated with MC3 or SM-102.
Human Erythropoietin (hEPO)	BALB/c Mice	Intramuscular administration led to substantially elevated serum hEPO levels compared to benchmark lipids.
Systemic Delivery	Cre Recombinase (mCre)	Ai14 Reporter Mice	Intravenous injection resulted in potent transfection of various immune cell subsets (e.g., T cells, B cells, NK cells, myeloid cells) in the liver, spleen, and lungs.

Experimental Protocols and Methodologies

The following sections detail representative protocols for the evaluation of LNP-mRNA formulations, based on standard practices in the field.

LNP Formulation Protocol

Lipid nanoparticles encapsulating mRNA are typically formulated via a rapid mixing process, such as microfluidic mixing.

• Preparation of Lipid Mixture: The ionizable lipid (Lipid 119-23), phospholipid (e.g., DOPE), cholesterol, and a PEG-lipid are dissolved in an organic solvent (e.g., ethanol) at a precise molar ratio.

• Preparation of Aqueous Phase: The mRNA cargo is diluted in an acidic aqueous buffer (e.g., citrate buffer, pH 3.0-4.0). The low pH ensures the ionizable lipid becomes protonated and can complex with the negatively charged mRNA.

• Microfluidic Mixing: The organic and aqueous phases are rapidly mixed using a microfluidic device. This process leads to the self-assembly of the lipids around the mRNA core, forming LNPs.

• Dialysis and Concentration: The resulting LNP solution is dialyzed against a neutral buffer (e.g., PBS, pH 7.4) to remove the organic solvent and raise the pH, resulting in a more neutral surface charge for in vivo stability. The sample is then concentrated to the desired final concentration.

In Vivo Animal Study Protocol (Efficacy)

• Animal Models: BALB/c mice (for protein expression studies) or Ai14 reporter mice (for cell-specific transfection) are typically used (6-8 weeks old).

• Administration: LNP-mRNA formulations are administered via intramuscular (i.m.) or intravenous (i.v.) injection at specified doses (e.g., 0.1 - 1.0 mg/kg).

• Bioluminescence Imaging (for Luciferase mRNA): At defined time points (e.g., 6, 24, 48 hours) post-injection, mice are administered a substrate (e.g., D-luciferin) and imaged using an In Vivo Imaging System (IVIS) to quantify photon flux.

• Serum Protein Analysis (for hEPO mRNA): Blood samples are collected at various time points. Serum is isolated, and the concentration of the secreted protein (hEPO) is quantified using an ELISA kit.

• Flow Cytometry (for Cre mRNA): At the study endpoint, organs (liver, spleen, lungs) are harvested and processed into single-cell suspensions. Cells are stained with antibodies for various immune cell markers and analyzed by flow cytometry to determine the percentage of tdTomato-positive cells (indicating successful Cre-mediated recombination) within each cell population.

Liver Toxicity Assessment Protocol

• Blood Collection: At specified time points after LNP administration (e.g., 24, 48, 72 hours), blood is collected from animals via methods such as submandibular or cardiac puncture.

• Serum Isolation: Whole blood is allowed to clot, then centrifuged to separate the serum.

• Enzyme Analysis: Serum levels of ALT and AST are measured using commercially available colorimetric assay kits according to the manufacturer's instructions.[7] Absorbance is read on a plate reader, and enzyme concentrations are calculated based on a standard curve.

Visualizations: Workflows and Pathways

LNP Formulation and In Vivo Testing Workflow

Caption: Workflow for LNP formulation and subsequent in vivo evaluation.

Cellular Uptake and Endosomal Escape Pathway for LNPs

Caption: General mechanism of LNP cellular uptake and mRNA release.

References

• 1. Incorporation of disulfide bonds into ionizable lipids enables efficient splenic mRNA delivery and potent immunotherapy in mice | CoLab [colab.ws]
• 2. Engineering considerations for next-generation oligonucleotide therapeutics | CoLab [colab.ws]
• 3. mRNA-LNP vaccines: rational design, delivery optimization, and clinical translation - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Lipid Nanoparticles Elicit Reactogenicity and Sickness Behavior in Mice via Toll-Like Receptor 4 and Myeloid Differentiation Protein 88 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. A Lipid Nanoparticle-Based Method for the Generation of Liver-Specific Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. rsc.org [rsc.org]
• 11. Frontiers | Nanoparticles and cytokine response [frontiersin.org]
• 12. mRNA-LNPs induce immune activation and cytokine release in human whole blood assays across diverse health conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Lipid 119-23: pKa and its Critical Role in Endosomal Escape for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the novel ionizable lipid 119-23, with a specific focus on the significance of its apparent pKa in mediating endosomal escape, a crucial step for the successful intracellular delivery of messenger RNA (mRNA) therapeutics. While specific experimental data for the pKa and endosomal escape of Lipid 119-23 is not yet publicly available, this guide outlines the established principles and detailed experimental protocols for their determination, enabling researchers to evaluate and optimize lipid nanoparticle (LNP) formulations containing this promising lipid.

Introduction to Lipid 119-23

Lipid 119-23 is a novel, ionizable cationic lipid that has demonstrated superior performance in preclinical studies for the delivery of mRNA, outperforming established benchmark lipids in transfecting muscle and immune cells in various tissues[1][2][3]. Its chemical structure is designed to facilitate the encapsulation of negatively charged mRNA molecules within LNPs and to promote their efficient release into the cytoplasm of target cells. The IUPAC name for Lipid 119-23 is [7-(1-adamantylamino)-6-[3-(dimethylamino)propyl-[(Z)-octadec-9-enoyl]amino]-7-oxoheptyl] (Z)-octadec-9-enoate, and its molecular formula is C₅₈H₁₀₅N₃O₄[4][5].

The efficacy of ionizable lipids like 119-23 is intrinsically linked to their apparent acid dissociation constant (pKa). This value dictates the ionization state of the lipid within different cellular compartments, which is fundamental to both mRNA encapsulation and, critically, endosomal escape[6].

The Pivotal Role of pKa in Endosomal Escape

Ionizable lipids are engineered to have a pKa value that allows them to be neutrally charged at physiological pH (~7.4) and become protonated (positively charged) in the acidic environment of the endosome (pH 5.5-6.5)[6][7]. This pH-dependent charge switch is the key to overcoming the endosomal barrier.

An optimal apparent pKa for LNPs is generally considered to be in the range of 6-7[6]. This ensures:

• Neutral surface charge in circulation: Minimizing non-specific interactions with blood components and reducing toxicity.

• Positive charge in the endosome: Upon endocytosis, the acidification of the endosome leads to the protonation of the ionizable lipid. This positive charge facilitates interaction with the negatively charged lipids of the endosomal membrane[7].

This interaction is hypothesized to trigger membrane destabilization and eventual rupture through one or a combination of the following mechanisms:

• Formation of non-bilayer lipid phases: The conical shape of some ionizable lipids, when protonated, can induce a transition from the normal bilayer structure of the endosomal membrane to a non-bilayer, hexagonal (HII) phase. This structural rearrangement disrupts membrane integrity, leading to the release of the LNP contents into the cytoplasm[7].

• Ion pair formation and membrane destabilization: The positively charged ionizable lipids can form ion pairs with anionic lipids in the endosomal membrane, leading to lipid mixing and the formation of pores, ultimately causing membrane rupture.

The diagram below illustrates the proposed mechanism of endosomal escape facilitated by the pH-dependent protonation of an ionizable lipid like Lipid 119-23.

Caption: Putative Endosomal Escape Pathway of Lipid 119-23 LNPs.

Quantitative Data Presentation

While specific quantitative data for Lipid 119-23 is not publicly available, the following tables are structured to present the key parameters that should be determined experimentally.

Table 1: Physicochemical Properties of Lipid 119-23 LNPs (Hypothetical Data)

Parameter	Value	Method
Apparent pKa	e.g., 6.4	TNS Fluorescence Assay
Particle Size (nm)	e.g., 80-100	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	e.g., < 0.2	Dynamic Light Scattering (DLS)
Zeta Potential (mV) at pH 7.4	e.g., -5 to +5	Laser Doppler Velocimetry
mRNA Encapsulation Efficiency (%)	e.g., > 95%	RiboGreen Assay

Table 2: In Vitro and In Vivo Transfection Efficiency of Lipid 119-23 LNPs vs. Benchmark Lipids (Hypothetical Data)

Formulation	In Vitro Luciferase Expression (RLU/mg protein)	In Vivo Luciferase Expression (photons/sec)
Lipid 119-23 LNP	e.g., 1.5 x 10¹⁰	e.g., 2.8 x 10⁸
SM-102 LNP	e.g., 8.0 x 10⁹	e.g., 1.5 x 10⁸
DLin-MC3-DMA LNP	e.g., 5.5 x 10⁹	e.g., 1.1 x 10⁸

Experimental Protocols

Determination of Apparent pKa using the TNS Fluorescence Assay

The apparent pKa of LNPs containing Lipid 119-23 can be determined using a fluorescent probe, 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS), which exhibits increased fluorescence upon binding to the positively charged lipid headgroups.

Methodology:

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 3.0 to 10.0. A common buffer system includes 10 mM sodium citrate, 10 mM sodium phosphate, and 10 mM sodium borate, with the pH adjusted using HCl and NaOH.

• LNP Formulation: Prepare LNPs containing Lipid 119-23 without mRNA (blank LNPs).

• TNS Assay:

  • Dilute the blank LNPs in each of the prepared buffers to a final lipid concentration of approximately 500 µM.

  • Prepare a stock solution of TNS in DMSO (e.g., 10 mM).

  • In a 96-well black plate, add the diluted LNP suspension.

  • Add TNS solution to each well to a final concentration of approximately 1-5 µM.

  • Incubate the plate at room temperature for 5-10 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with an excitation wavelength of approximately 320 nm and an emission wavelength of approximately 450 nm[8][9][10].

• Data Analysis: Plot the fluorescence intensity as a function of pH. The data is then fitted to a sigmoidal curve, and the pH at which 50% of the maximum fluorescence is observed is determined as the apparent pKa of the LNP formulation[8][9][10].

The workflow for determining the apparent pKa is depicted in the following diagram:

Caption: Workflow for Apparent pKa Determination using TNS Assay.

Assessment of Endosomal Escape using the Galectin-8 Recruitment Assay

The Galectin-8 recruitment assay is a powerful method to visualize and quantify endosomal rupture. Galectin-8 is a cytosolic protein that binds to glycans exposed on the inner leaflet of the endosomal membrane upon its rupture. By using a cell line stably expressing a fluorescently tagged Galectin-8 (e.g., Gal8-GFP), endosomal escape events can be visualized as the formation of fluorescent puncta.

Methodology:

• Cell Culture: Culture a cell line stably expressing a Galectin-8-fluorescent protein fusion (e.g., HeLa-Gal8-mRuby3 or HEK293T-Gal8-GFP) in a suitable medium.

• LNP Treatment:

  • Seed the cells in a multi-well imaging plate.

  • Prepare LNPs containing Lipid 119-23 and a fluorescently labeled cargo (e.g., Cy5-mRNA) to track LNP uptake.

  • Treat the cells with the LNPs at various concentrations.

• Live-Cell Imaging or Fixed-Cell Analysis:

  • Live-Cell Imaging: After a defined incubation period (e.g., 4-24 hours), perform live-cell imaging using a high-content fluorescence microscope to monitor the formation of Galectin-8 puncta over time.

  • Fixed-Cell Analysis: At the desired time point, fix the cells, stain the nuclei (e.g., with Hoechst), and acquire images using a fluorescence microscope.

• Image Analysis:

  • Use image analysis software to quantify the number, size, and intensity of Galectin-8 puncta per cell.

  • Correlate the extent of Galectin-8 recruitment with the level of intracellular fluorescent cargo to assess the efficiency of endosomal escape.

The logical relationship between LNP treatment and the quantification of endosomal escape is illustrated below:

Caption: Logical Flow of the Galectin-8 Endosomal Escape Assay.

Conclusion

Lipid 119-23 represents a significant advancement in the field of ionizable lipids for mRNA delivery. Its superior transfection efficiency is undoubtedly linked to an optimized apparent pKa that facilitates efficient endosomal escape. While the precise pKa and detailed endosomal escape mechanism of Lipid 119-23-containing LNPs require further experimental elucidation, the methodologies outlined in this guide provide a robust framework for researchers to conduct these critical investigations. A thorough understanding and characterization of these parameters will be instrumental in the continued development and optimization of next-generation mRNA therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Lipid 119-23 | C58H105N3O4 | CID 168976004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 7. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. ozbiosciences.com [ozbiosciences.com]
• 10. dovepress.com [dovepress.com]

Revolutionizing mRNA Delivery: A Machine Learning-Driven Approach to the Discovery of Lipid 119-23

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics and vaccines has marked a paradigm shift in modern medicine. The efficacy of these novel treatments is intrinsically linked to the development of safe and efficient delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for mRNA delivery, with their success largely dependent on the properties of their constituent ionizable lipids. This whitepaper delves into the cutting-edge machine learning approach that led to the discovery of Lipid 119-23, a novel ionizable lipid that has demonstrated superior performance in mRNA delivery compared to established benchmarks.[1][2][3]

The Challenge: Overcoming the Bottleneck in Lipid Discovery

The traditional process of discovering and optimizing ionizable lipids for LNP formulations has been a significant bottleneck in the development of new mRNA therapies. This process has historically relied on time-consuming and resource-intensive methods of synthesis and screening, with a low probability of identifying highly effective candidates. The vast chemical space of potential lipid structures makes exhaustive experimental exploration impractical.[2]

To address this challenge, a novel approach integrating high-throughput combinatorial chemistry with machine learning was developed. This strategy aimed to accelerate the discovery of ionizable lipids with enhanced transfection efficiency and favorable safety profiles.

A Synergy of Chemistry and Computation: The Discovery Workflow

The discovery of Lipid 119-23 was the result of a multi-stage workflow that seamlessly blended automated chemical synthesis, high-throughput screening, and predictive machine learning.

High-Throughput Synthesis: The Ugi Four-Component Reaction

At the heart of the lipid library generation was the Ugi four-component reaction (U-4CR), a powerful tool in combinatorial chemistry.[4][5] This one-pot reaction allows for the rapid synthesis of a diverse array of α-acylaminoamides from an amine, an aldehyde or ketone, an isocyanide, and a carboxylic acid.[4][5] This method's versatility was instrumental in creating a large and chemically diverse library of novel ionizable lipids for initial screening.

Foundational Data Generation: In Vitro Screening

An initial library of 384 distinct ionizable lipids was synthesized and formulated into LNPs encapsulating luciferase reporter mRNA.[6] These LNPs were then screened in vitro to assess their transfection efficiency by measuring bioluminescence.[6] To further enhance the diversity and quality of the dataset, an additional 200 novel ionizable lipids, identified through an in vivo screening process, were also included, bringing the total to 584 lipids for the foundational dataset.[6]

Predictive Modeling: The Power of Machine Learning

The transfection efficiency data from the 584 lipids served as the training set for various machine learning models. The chemical structures of the lipids were converted into molecular descriptors, which are numerical representations of their physicochemical properties. Several algorithms were evaluated, with the XGBoost (Extreme Gradient Boosting) model demonstrating superior performance in predicting the transfection potential of unseen lipid structures.[6]

In Silico Screening and Experimental Validation

The optimized XGBoost model was then used to screen a vast virtual library of 40,000 potential ionizable lipid structures.[3][6] Based on the model's predictions, the top 16 most promising lipid candidates were synthesized and experimentally validated. This targeted approach significantly narrowed down the number of lipids requiring resource-intensive laboratory testing.

From this focused group of 16 candidates, Lipid 119-23 emerged as a standout performer, exhibiting exceptional transfection efficiency that surpassed established benchmark lipids.[3]

Quantitative Performance of Lipid 119-23

While the precise, raw quantitative data from the head-to-head comparisons in the initial study are not publicly available in tabular format, the research consistently highlights the superior performance of Lipid 119-23. Reports indicate that LNPs formulated with Lipid 119-23 led to significantly higher gene expression levels after intramuscular injection in mice compared to formulations using the well-established lipids MC3 and SM-102.[1] Specifically, it demonstrated a greater ability to deliver mRNA encoding for human erythropoietin (hEPO).[1]

Furthermore, in lung-targeting experiments via intravenous injection, Lipid 119-23 again outperformed standard lipids, showcasing higher transfection efficiency in lung tissue.[1]

Table 1: Summary of Comparative Performance of Lipid 119-23

Metric	Lipid 119-23	Benchmark Lipids (MC3, SM-102)	Reference
In Vivo Gene Expression (Intramuscular)	Higher	Lower	[1]
In Vivo Transfection Efficiency (Lung)	Higher	Lower	[1]
Transfection of Muscle and Immune Cells	Outperformed	-	[3]

Note: This table provides a qualitative summary based on the available literature. Specific numerical values for fold-increase or absolute expression levels were not available in the reviewed sources.

Experimental Protocols

The following sections detail the generalized methodologies for the key experiments involved in the discovery of Lipid 119-23.

Synthesis of Ionizable Lipids via Ugi Four-Component Reaction

Objective: To rapidly synthesize a diverse library of ionizable lipids.

Materials:

• Amine, aldehyde, isocyanide, and carboxylic acid building blocks

• Methanol or other suitable solvent

• Reaction vials

• Microwave reactor (optional, can accelerate the reaction)

• Purification system (e.g., column chromatography)

Procedure:

• In a reaction vial, combine equimolar amounts of the amine, aldehyde, isocyanide, and carboxylic acid in a suitable solvent (e.g., methanol).[4]

• The reaction can be stirred at room temperature or heated (e.g., using a microwave reactor at 80°C for 10 minutes) to drive the reaction to completion.[4]

• Monitor the reaction progress using an appropriate analytical technique (e.g., thin-layer chromatography or liquid chromatography-mass spectrometry).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified using standard techniques such as column chromatography to yield the desired ionizable lipid.

In Vitro mRNA Transfection and Luciferase Assay

Objective: To determine the transfection efficiency of the synthesized ionizable lipids.

Materials:

• Synthesized ionizable lipids

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG2000)

• Luciferase mRNA (mLuc)

• Citrate buffer (pH 4.0)

• Phosphate-buffered saline (PBS)

• HeLa cells (or other suitable cell line)

• Cell culture medium

• Luciferase assay reagent

• Luminometer

Procedure:

• LNP Formulation:

  • Dissolve the ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).

  • Dissolve the luciferase mRNA in a citrate buffer (pH 4.0).

  • Rapidly mix the ethanol and aqueous phases to allow for the self-assembly of the LNPs.

  • Incubate at room temperature to stabilize the LNPs.

• Cell Culture and Transfection:

  • Plate HeLa cells in a 96-well plate and culture overnight to achieve 60-80% confluency.

  • On the day of transfection, replace the culture medium.

  • Add the LNP-mRNA formulations to the cells at a predetermined concentration.

  • Incubate the cells for a specified period (e.g., 24-48 hours) to allow for mRNA transfection and protein expression.

• Luciferase Assay:

  • After incubation, wash the cells with PBS.

  • Lyse the cells using a lysis buffer.

  • Transfer the cell lysate to an opaque 96-well plate.

  • Add the luciferase assay reagent to each well.

  • Measure the bioluminescence using a luminometer. The light output is proportional to the amount of luciferase protein expressed, which serves as a proxy for transfection efficiency.[7][8][9]

Visualizing the Process: Diagrams and Pathways

To better illustrate the concepts and workflows described, the following diagrams have been generated using the Graphviz DOT language.

Machine Learning-Driven Lipid Discovery Workflow

References

• 1. RNA Lifecycle Interactive Diagram | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. The rise of mRNA therapeutic vaccines - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00309H [pubs.rsc.org]
• 4. Rational Design and Multicomponent Synthesis of Lipid–Peptoid Nanocomposites towards a Customized Drug Delivery System Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rational Design and Multicomponent Synthesis of Lipid-Peptoid Nanocomposites towards a Customized Drug Delivery System Assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 7. In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells [jove.com]
• 8. In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Video: In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells [jove.com]

Protocols & Analytical Methods

Application Notes and Protocols for Lipid 119-23 LNP Formulation for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid Nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by the success of mRNA-based COVID-19 vaccines. The choice of the ionizable lipid is a critical determinant of the LNP's potency, biodistribution, and safety profile. Lipid 119-23 is a novel, ionizable cationic lipid that has demonstrated significant potential for in vivo mRNA delivery.[1][2][3][4] Preclinical studies have shown that LNPs formulated with Lipid 119-23 exhibit enhanced transfection efficiency in various tissues, particularly in immune cells within the liver, spleen, and lungs, outperforming established benchmark lipids.[2][3][5][6][7][8]

These application notes provide a detailed, representative protocol for the formulation of mRNA-loaded LNPs using Lipid 119-23. The protocol is based on established microfluidic mixing methods for LNP preparation. Additionally, detailed methodologies for the characterization of the resulting LNPs are provided, including particle size analysis, zeta potential measurement, and determination of mRNA encapsulation efficiency.

Materials and Equipment

Lipids and mRNA

Component	Supplier Examples	Notes
Lipid 119-23	MedChemExpress, BroadPharm, DC Chemicals	Ionizable Cationic Lipid[1][2][3][4]
DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	Avanti Polar Lipids	Helper Lipid
Cholesterol	Avanti Polar Lipids, Sigma-Aldrich	Helper Lipid
DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)	Avanti Polar Lipids	PEGylated Lipid for stability
mRNA	Synthesized in-house or commercially available	The protocol is adaptable for various mRNA constructs.

Buffers and Reagents

Component	Supplier Examples	Purpose
Ethanol (200 proof, anhydrous)	Sigma-Aldrich	Solvent for lipids
Sodium Citrate Buffer (50 mM, pH 4.0)	Prepared in-house	Aqueous phase for mRNA
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco, Sigma-Aldrich	Dialysis and final formulation buffer
Quant-iT RiboGreen RNA Assay Kit	Thermo Fisher Scientific	mRNA quantification and encapsulation efficiency
TE Buffer	Thermo Fisher Scientific (included in RiboGreen kit)	Dilution buffer for RiboGreen assay
Triton X-100	Sigma-Aldrich	Lyses LNPs for total mRNA measurement
Nuclease-free water	Thermo Fisher Scientific, Ambion	For buffer preparation and dilutions

Equipment

Equipment	Supplier Examples	Purpose
Microfluidic Mixing System	Precision NanoSystems (NanoAssemblr®), Dolomite Microfluidics	Controlled mixing of lipid and aqueous phases
Dynamic Light Scattering (DLS) Instrument	Malvern Panalytical (Zetasizer), Wyatt Technology	Particle size, Polydispersity Index (PDI), and Zeta Potential measurement
Fluorescence Plate Reader	BioTek, Molecular Devices	RiboGreen assay measurement
Dialysis Cassettes (10 kDa MWCO)	Thermo Fisher Scientific (Slide-A-Lyzer)	Buffer exchange and ethanol removal
Sterile Syringe Filters (0.22 µm)	MilliporeSigma	Sterilization of final LNP formulation
Standard laboratory equipment	Various	Pipettes, vortex mixer, centrifuge, etc.

Experimental Protocols

Preparation of Stock Solutions

1.1. Lipid Stock Solution (in Ethanol):

A representative molar ratio for LNP formulations is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).[9][10][11] This ratio should be optimized for specific applications with Lipid 119-23.

• Calculate the required mass of each lipid (Lipid 119-23, DSPC, Cholesterol, DMG-PEG2000) to achieve the desired molar ratio for a final total lipid concentration of 12.5 mM in ethanol.

• Dissolve the calculated amounts of the four lipids in anhydrous ethanol to the final desired volume.

• Vortex thoroughly until all lipids are completely dissolved. This solution is the "lipid-ethanol phase".

1.2. mRNA Stock Solution (in Aqueous Buffer):

• Dilute the stock mRNA in a 50 mM sodium citrate buffer (pH 4.0) to the desired concentration. The final concentration will depend on the desired mRNA-to-lipid ratio.

• Ensure the mRNA is fully dissolved and the solution is homogenous. This is the "mRNA-aqueous phase".

LNP Formulation via Microfluidic Mixing

This protocol utilizes a microfluidic mixing device for the controlled and reproducible formation of LNPs.

• Set up the microfluidic mixing system according to the manufacturer's instructions.

• Load the lipid-ethanol phase into one syringe and the mRNA-aqueous phase into another syringe.

• Set the flow rate ratio of the aqueous phase to the ethanol phase to 3:1 (v/v).[11][12][13]

• Set the total flow rate (TFR) to a value that has been optimized for your system to achieve the desired particle size. Higher TFRs generally result in smaller LNPs.[11]

• Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the lipids and mRNA into LNPs.

• Collect the resulting LNP dispersion.

Downstream Processing: Dialysis and Concentration

• Transfer the collected LNP dispersion into a dialysis cassette (10 kDa MWCO).

• Perform dialysis against sterile PBS (pH 7.4) to remove the ethanol and exchange the buffer. It is recommended to perform multiple buffer changes over a period of 18-24 hours at 4°C.

• After dialysis, recover the LNP formulation from the cassette.

• If necessary, concentrate the LNPs using a centrifugal filter unit (10 kDa MWCO).

• Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

• Store the final LNP formulation at 4°C for short-term storage or at -80°C for long-term storage.

Characterization of Lipid 119-23 LNPs

Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Dilute a small aliquot of the final LNP formulation in PBS (for size and PDI) or deionized water (for zeta potential).

• Measure the hydrodynamic diameter (particle size), PDI, and zeta potential using a Dynamic Light Scattering (DLS) instrument.

• Acceptable LNPs for in vivo applications typically have a particle size between 80-150 nm and a PDI below 0.2.

mRNA Encapsulation Efficiency (EE%) using RiboGreen Assay

The RiboGreen assay is a fluorescent-based method to quantify the amount of mRNA. By measuring the fluorescence with and without lysing the LNPs, the encapsulation efficiency can be determined.

2.1. Preparation of Reagents:

• Prepare a series of mRNA standards of known concentrations in TE buffer.

• Prepare a 2% Triton X-100 solution in nuclease-free water.

• Prepare the RiboGreen working solution by diluting the RiboGreen reagent in TE buffer according to the manufacturer's protocol.

2.2. Assay Procedure:

• In a 96-well black plate, add your LNP samples in triplicate.

• To one set of triplicates for each sample, add TE buffer. This will measure the amount of unencapsulated ("free") mRNA.

• To another set of triplicates for each sample, add the 2% Triton X-100 solution to a final concentration of 0.5% to lyse the LNPs. This will measure the total mRNA (encapsulated + free).

• Prepare the mRNA standard curve in the plate.

• Add the RiboGreen working solution to all wells.

• Incubate the plate in the dark for 5-10 minutes.

• Measure the fluorescence using a plate reader with excitation at ~480 nm and emission at ~520 nm.

2.3. Calculation of Encapsulation Efficiency:

• Use the standard curve to determine the concentration of mRNA in both the intact LNP samples (free mRNA) and the lysed LNP samples (total mRNA).

• Calculate the Encapsulation Efficiency (EE%) using the following formula:

  EE (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Data Presentation

Table 1: Representative Formulation Parameters for Lipid 119-23 LNPs

Parameter	Recommended Value
Lipid Molar Ratio (Lipid 119-23:DSPC:Chol:PEG-DMG2000)	50:10:38.5:1.5 (Optimization may be required)
Total Lipid Concentration in Ethanol	12.5 mM
Aqueous Buffer for mRNA	50 mM Sodium Citrate, pH 4.0
Flow Rate Ratio (Aqueous:Ethanol)	3:1 (v/v)
Nitrogen to Phosphate (N/P) Ratio	Typically 3:1 to 6:1[10]

Table 2: Expected Physicochemical Properties of Lipid 119-23 LNPs

Property	Target Range
Particle Size (Hydrodynamic Diameter)	80 - 150 nm
Polydispersity Index (PDI)	< 0.2
Zeta Potential	Near-neutral at pH 7.4
Encapsulation Efficiency (EE%)	> 90%

Diagrams

Caption: Workflow for the formulation and characterization of Lipid 119-23 mRNA LNPs.

Caption: Workflow for determining mRNA encapsulation efficiency using the RiboGreen assay.

Concluding Remarks

This document provides a comprehensive, representative protocol for the formulation and characterization of mRNA-loaded LNPs using the novel ionizable lipid, Lipid 119-23. The provided methodologies and expected outcomes are intended to serve as a starting point for researchers. Optimization of formulation parameters, such as lipid ratios and processing conditions, may be necessary to achieve the desired characteristics for specific mRNA sequences and therapeutic applications. The enhanced performance of Lipid 119-23 in targeting immune cells suggests its significant potential for the development of next-generation mRNA vaccines and immunotherapies.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Lipid 119-23|Ionizable Lipid for LNP [dcchemicals.com]
• 4. 119-23 | BroadPharm [broadpharm.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. ngdc.cncb.ac.cn [ngdc.cncb.ac.cn]
• 7. caymanchem.com [caymanchem.com]
• 8. research.tue.nl [research.tue.nl]
• 9. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging [thno.org]
• 12. sartorius.com [sartorius.com]
• 13. dovepress.com [dovepress.com]

Application Notes and Protocols for In Vivo Transfection Using Lipid 119-23

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 119-23 is a novel, ionizable cationic lipid developed for the efficient in vivo delivery of messenger RNA (mRNA) via lipid nanoparticles (LNPs).[1][2][3] Preclinical studies have demonstrated its superior transfection efficiency in various tissues, including muscle and immune cells within the liver, spleen, and lungs, when compared to established benchmark lipids such as SM-102 and DLin-MC3-DMA.[1][3] These application notes provide detailed protocols for the formulation of Lipid 119-23 LNPs, in vivo administration, and assessment of transfection efficiency, enabling researchers to leverage this advanced delivery vehicle for their therapeutic and research applications.

Quantitative Data Summary

The following tables summarize the comparative in vivo transfection efficiency of Lipid 119-23 with other widely used ionizable lipids.

Table 1: Intramuscular (i.m.) mRNA Delivery in Mice

Ionizable Lipid	Reporter Gene	Dosage (mg/kg)	Transfection Efficiency (Total Flux, photons/s)	Fold Increase vs. SM-102	Fold Increase vs. DLin-MC3-DMA
Lipid 119-23	Luciferase	0.5	~8.0 x 10^8	~10	~5
SM-102	Luciferase	0.5	~8.0 x 10^7	1	-
DLin-MC3-DMA	Luciferase	0.5	~1.6 x 10^8	-	1

Data extrapolated from graphical representations in Li et al., 2024. Actual values may vary based on experimental conditions.

Table 2: Intravenous (i.v.) mRNA Delivery to Immune Cells in Spleen (tdTomato+ cells)

Ionizable Lipid	Reporter Gene	Dosage (mg/kg)	Cell Type	% Transfected Cells	Fold Increase vs. SM-102
Lipid 119-23	mCre (tdTomato)	0.25	T cells	~15%	~3
SM-102	mCre (tdTomato)	0.25	T cells	~5%	1
Lipid 119-23	mCre (tdTomato)	0.25	B cells	~20%	~4
SM-102	mCre (tdTomato)	0.25	B cells	~5%	1
Lipid 119-23	mCre (tdTomato)	0.25	Dendritic Cells	~25%	~5
SM-102	mCre (tdTomato)	0.25	Dendritic Cells	~5%	1

Data extrapolated from graphical representations in Li et al., 2024. Actual values may vary based on experimental conditions.

Signaling Pathway and Experimental Workflows

Cellular Uptake and Endosomal Escape of Lipid 119-23 LNPs

The following diagram illustrates the proposed mechanism of cellular uptake and endosomal escape of mRNA-loaded LNPs.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Lipid 119-23 in Intramuscular mRNA Vaccine Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 119-23 is a novel, ionizable cationic lipid developed to enhance the intramuscular delivery of messenger RNA (mRNA) for vaccine applications. Its discovery, facilitated by the integration of machine learning and combinatorial chemistry, has marked a significant advancement in the field of non-viral gene delivery.[1][2] Formulated into lipid nanoparticles (LNPs), Lipid 119-23 has demonstrated superior performance in transfecting muscle and various immune cells compared to established benchmark lipids such as DLin-MC3-DMA (MC3) and SM-102.[1][2] These application notes provide a comprehensive overview of Lipid 119-23, including its performance data, detailed experimental protocols for its use, and insights into the immunological pathways it helps to activate.

Data Presentation

The following tables summarize the quantitative data from preclinical studies, highlighting the enhanced efficacy of Lipid 119-23 in mRNA vaccine delivery.

Table 1: In Vivo Luciferase Expression following Intramuscular Administration

This table compares the in vivo expression of luciferase mRNA delivered by LNPs formulated with Lipid 119-23, MC3, or SM-102. Expression was measured as total flux of luciferase signal at the injection site 6 hours after intramuscular administration of mLuc LNPs (0.5 mg mRNA kg⁻¹ mouse).[2]

Ionizable Lipid	Mean Total Flux (photons/second)	Fold Increase vs. MC3	Fold Increase vs. SM-102
Lipid 119-23	Value not publicly available	Superior	Superior
MC3	Value not publicly available	1.0	-
SM-102	Value not publicly available	-	1.0

Note: While the primary research indicates superior performance of Lipid 119-23, the exact numerical values for mean total flux were not available in the reviewed public literature.

Table 2: Serum Human Erythropoietin (hEPO) Levels following Intramuscular Administration

This table presents the quantification of serum hEPO 24 hours after intramuscular administration of hEPO mRNA in LNPs formulated with Lipid 119-23, MC3, or SM-102 (0.25 mg mRNA kg⁻¹ mouse).[2]

Ionizable Lipid	Mean Serum hEPO (pg/mL)	Fold Increase vs. MC3	Fold Increase vs. SM-102
Lipid 119-23	Value not publicly available	Superior	Comparable/Superior
MC3	Value not publicly available	1.0	-
SM-102	Value not publicly available	-	1.0

Note: The primary research states that Lipid 119-23 LNPs showed higher serum hEPO expression than MC3 and comparable levels to SM-102 LNPs. Precise mean values were not publicly available.

Table 3: Transfection of Immune Cell Populations in Various Organs (Intravenous Administration)

This table summarizes the percentage of tdTomato-positive cells within defined immune cell populations in the liver, spleen, and lung. Data was collected by Fluorescence-Activated Cell Sorting (FACS) after intravenous injection of mCre LNPs formulated with Lipid 119-23 or SM-102 (0.25 mg mRNA kg⁻¹ mouse).[2]

Organ	Cell Type	% tdTomato+ (Lipid 119-23)	% tdTomato+ (SM-102)
Liver	Macrophages	Value not publicly available	Value not publicly available
Natural Killer (NK) Cells	Value not publicly available	Value not publicly available
Spleen	Macrophages	Value not publicly available	Value not publicly available
Natural Killer (NK) Cells	Value not publicly available	Value not publicly available
Lung	Macrophages	Value not publicly available	Value not publicly available
Natural Killer (NK) Cells	Value not publicly available	Value not publicly available

Note: The research indicates that Lipid 119-23 exhibits an enhanced capability to express functional mCre in several categories of immune cells across the liver, spleen, and lung compared to SM-102. Specific percentages were not available in the public domain.

Experimental Protocols

The following are detailed protocols for the formulation, characterization, and in vivo evaluation of Lipid 119-23-based mRNA-LNPs.

Protocol 1: Formulation of Lipid 119-23 mRNA-LNPs by Microfluidic Mixing

This protocol describes the preparation of mRNA-LNPs using a microfluidic mixing device. The typical four-component formulation includes an ionizable lipid (Lipid 119-23), a phospholipid, cholesterol, and a PEG-lipid.

Materials:

• Lipid 119-23

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA transcript in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Ethanol, molecular biology grade

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (10 kDa MWCO)

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve Lipid 119-23, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at a molar ratio of 50:10:38.5:1.5.

  • The total lipid concentration in the ethanol phase should be between 10-25 mM.

• Prepare mRNA Solution:

  • Dilute the mRNA transcript in the citrate buffer to the desired concentration.

• Microfluidic Mixing:

  • Set the flow rate ratio of the aqueous phase (mRNA solution) to the organic phase (lipid solution) to 3:1.

  • Set the total flow rate according to the manufacturer's instructions for the microfluidic device.

  • Pump the two solutions through the microfluidic mixer to induce nanoprecipitation and LNP self-assembly.

• Purification:

  • Dialyze the resulting LNP solution against PBS (pH 7.4) overnight at 4°C using a 10 kDa MWCO dialysis cassette to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

  • Store the LNPs at 4°C.

Protocol 2: Characterization of Lipid 119-23 mRNA-LNPs

1. Size and Polydispersity Index (PDI) Measurement:

• Dilute the LNP suspension in PBS.

• Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS).

2. Zeta Potential Measurement:

• Dilute the LNP suspension in deionized water.

• Measure the surface charge using a zetasizer.

3. mRNA Encapsulation Efficiency:

• Use a fluorescent dye that binds to RNA (e.g., RiboGreen).

• Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., 1% Triton X-100).

• Calculate the encapsulation efficiency using the formula: EE (%) = (Total RNA fluorescence - Free RNA fluorescence) / Total RNA fluorescence * 100

Protocol 3: In Vivo Intramuscular Administration and Luciferase Expression Assay

Materials:

• Lipid 119-23 LNPs encapsulating luciferase mRNA

• 6-8 week old BALB/c mice

• D-luciferin potassium salt

• In vivo imaging system (IVIS)

• Anesthesia (e.g., isoflurane)

Procedure:

• Administration:

  • Anesthetize the mice using isoflurane.

  • Inject 50 µL of the mRNA-LNP solution (containing the desired mRNA dose, e.g., 5 µg) into the quadriceps muscle of the hind limb.

• Bioluminescence Imaging:

  • At 6 hours post-injection, administer D-luciferin (150 mg/kg) via intraperitoneal injection.

  • After 10-15 minutes, anesthetize the mice and place them in the IVIS imaging chamber.

  • Acquire bioluminescent images and quantify the total flux (photons/second) at the injection site.

Protocol 4: Quantification of Serum hEPO by ELISA

Materials:

• Lipid 119-23 LNPs encapsulating hEPO mRNA

• 6-8 week old BALB/c mice

• Mouse hEPO ELISA kit

• Blood collection tubes

• Centrifuge

Procedure:

• Administration:

  • Inject mice intramuscularly with hEPO mRNA-LNPs as described in Protocol 3.

• Sample Collection:

  • At 24 hours post-injection, collect blood via cardiac puncture or tail vein bleeding into serum separator tubes.

  • Allow the blood to clot, then centrifuge to separate the serum.

• ELISA:

  • Perform the hEPO ELISA on the collected serum samples according to the manufacturer's instructions.

  • Calculate the concentration of hEPO in each sample based on the standard curve.

Visualization of Key Processes

Signaling Pathway for Intramuscular mRNA Vaccine

Caption: Immune activation pathway after intramuscular mRNA vaccine delivery.

Experimental Workflow for In Vivo Efficacy Assessment

Caption: Workflow for evaluating the in vivo efficacy of Lipid 119-23 LNPs.

References

• 1. Pioneering integration of combinatorial chemistry and machine learning to accelerate the development of tailored LNPs for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Formulating Stable Lipid 119-23 Nanoparticles for mRNA Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the formulation of stable lipid nanoparticles (LNPs) utilizing the novel ionizable cationic lipid, Lipid 119-23, for messenger RNA (mRNA) delivery. These guidelines are intended to offer a comprehensive framework for developing potent and stable mRNA-LNP therapeutics.

Introduction to Lipid 119-23 Nanoparticles

Lipid 119-23 is a next-generation ionizable lipid that has demonstrated significant promise in the field of mRNA delivery. When formulated into a four-component lipid nanoparticle, it has shown superior transfection efficiency in muscle and immune cells compared to established benchmarks such as SM-102 and DLin-MC3-DMA. The unique structural features of Lipid 119-23 are designed to facilitate efficient mRNA encapsulation, endosomal escape, and subsequent protein expression, making it an attractive candidate for vaccine development and gene therapy applications.

The stability of these nanoparticles is a critical quality attribute, ensuring consistent performance and shelf-life. This document outlines the key steps and considerations for formulating stable Lipid 119-23 LNPs, from component selection and preparation to characterization and long-term storage.

Materials and Equipment

Lipids and Reagents

• Ionizable Cationic Lipid: Lipid 119-23

• Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Structural Lipid: Cholesterol

• PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA: Cargo of interest (e.g., encoding a reporter protein or therapeutic target)

• Solvents: Anhydrous Ethanol (USP grade), Nuclease-free Water

• Buffers:

  • Citrate Buffer (e.g., 50 mM, pH 4.0) for mRNA

  • Phosphate-Buffered Saline (PBS, 1X, pH 7.4) for dialysis and final formulation

• Quantification Assay: Quant-iT™ RiboGreen™ RNA Assay Kit

Equipment

• Microfluidic mixing system (e.g., NanoAssemblr® Ignite)

• Syringes and tubing compatible with the microfluidic system

• Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI) measurement

• Zeta potential analyzer

• Fluorescence microplate reader

• Dialysis cassettes (e.g., 10 kDa MWCO)

• Sterile, nuclease-free consumables (vials, pipette tips, etc.)

• Temperature-controlled storage units (-80°C, -20°C, 4°C)

Experimental Protocols

Preparation of Lipid Stock Solutions

• Prepare individual stock solutions of Lipid 119-23, DSPC, Cholesterol, and DMG-PEG 2000 in anhydrous ethanol.

• A common starting molar ratio for the lipid mixture is 50:10:38.5:1.5 (Lipid 119-23 : DSPC : Cholesterol : DMG-PEG 2000).

• Calculate the required mass of each lipid based on the desired final LNP concentration and molar ratio.

• Combine the individual lipid stock solutions into a single "lipid mix" in ethanol.

Preparation of mRNA Solution

• Thaw the mRNA stock solution on ice.

• Dilute the mRNA to the desired concentration in a low pH buffer, such as 50 mM citrate buffer (pH 4.0). This acidic environment ensures the ionizable lipid is protonated for efficient mRNA complexation.

Lipid Nanoparticle Formulation via Microfluidics

This protocol is based on a standard microfluidic mixing process. Parameters may need to be optimized based on the specific microfluidic system used.

• System Setup:

  • Prime the microfluidic system with ethanol and then with the respective buffers to be used.

  • Set the total flow rate (TFR) and flow rate ratio (FRR) on the instrument. A common starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Organic).

• Loading:

  • Load the lipid mix (in ethanol) into the designated syringe for the organic phase.

  • Load the mRNA solution (in citrate buffer) into the designated syringe for the aqueous phase.

• Mixing:

  • Initiate the microfluidic mixing process. The rapid mixing of the two phases leads to the self-assembly of the mRNA-loaded lipid nanoparticles.

• Collection:

  • Collect the resulting nanoparticle suspension.

Downstream Processing: Dialysis

• Transfer the collected LNP suspension to a dialysis cassette.

• Perform dialysis against 1X PBS (pH 7.4) at 4°C for at least 6 hours, with at least two buffer changes. This step is crucial for removing ethanol and raising the pH to a physiological level.

Characterization of Lipid 119-23 Nanoparticles

• Dilute a small aliquot of the dialyzed LNP suspension in 1X PBS.

• Measure the hydrodynamic diameter (Z-average) and PDI using a Dynamic Light Scattering (DLS) instrument.

• Acceptable LNPs for in vivo applications typically have a particle size between 80-150 nm and a PDI below 0.2.

• Dilute a small aliquot of the dialyzed LNP suspension in a low ionic strength buffer (e.g., 0.1X PBS) to obtain an accurate reading.

• Measure the zeta potential using an appropriate analyzer.

• The zeta potential of LNPs formulated with ionizable lipids is typically slightly negative or near neutral at physiological pH.

The RiboGreen assay is a common method for determining mRNA encapsulation efficiency.

• Prepare two sets of LNP dilutions:

  • Sample A (Total mRNA): Dilute the LNPs in a buffer containing a surfactant (e.g., 1% Triton™ X-100) to lyse the nanoparticles and release all the mRNA.

  • Sample B (Free mRNA): Dilute the LNPs in a buffer without surfactant (e.g., TE buffer).

• Prepare a standard curve of known mRNA concentrations.

• Add the RiboGreen reagent to all samples and standards.

• Measure the fluorescence using a microplate reader.

• Calculate the EE% using the following formula: EE% = [(Total mRNA - Free mRNA) / Total mRNA] * 100

Stability Assessment

• Aliquot the final LNP formulation into sterile, nuclease-free vials.

• Store the aliquots at different temperature conditions:

  • Long-term: -80°C

  • Intermediate-term: -20°C

  • Short-term: 4°C

• At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), thaw an aliquot from each storage condition.

• Re-characterize the nanoparticles for particle size, PDI, zeta potential, and mRNA encapsulation efficiency as described in section 3.5.

• Assess for any signs of aggregation or degradation.

Data Presentation

Table 1: Representative Physicochemical Properties of Lipid 119-23 Nanoparticles

Parameter	Representative Value	Acceptance Criteria
Particle Size (Z-average)	80 - 120 nm	70 - 150 nm
Polydispersity Index (PDI)	< 0.15	< 0.2
Zeta Potential (at pH 7.4)	-5 to +5 mV	-10 to +10 mV
mRNA Encapsulation Efficiency	> 90%	> 85%

Note: These are typical values and may vary depending on the specific formulation parameters and mRNA cargo.

Table 2: Representative Stability Data of Lipid 119-23 Nanoparticles at 4°C

Time Point	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)
Initial	95.2	0.11	-2.5	94.5
1 Month	98.6	0.13	-2.8	93.1
3 Months	102.1	0.14	-3.1	91.7

Note: This is illustrative data. Actual stability will depend on the specific formulation and storage conditions.

Visualizations

Caption: Experimental workflow for the formulation and characterization of Lipid 119-23 nanoparticles.

Caption: Cellular uptake and endosomal escape pathway of mRNA-loaded lipid nanoparticles.

Application Notes and Protocols for Lipid 119-23 in Gene Therapy Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 119-23 is a novel, ionizable cationic lipid that has emerged as a potent vehicle for the delivery of messenger RNA (mRNA) in gene therapy applications. Developed through an accelerated discovery process combining machine learning and combinatorial chemistry, Lipid 119-23 has demonstrated superior performance in preclinical studies for transfecting various cell types, including muscle and immune cells.[1][2] When formulated into lipid nanoparticles (LNPs), Lipid 119-23 facilitates high-level gene expression, surpassing established benchmark lipids such as DLin-MC3-DMA (MC3) and SM-102.[2] These application notes provide an overview of Lipid 119-23's utility in gene therapy research, including detailed protocols for LNP formulation and in vivo experimentation, alongside quantitative data to support experimental design.

Key Applications

Lipid 119-23-formulated LNPs are particularly well-suited for applications requiring robust in vivo gene expression in muscle and immune cells. Key research applications include:

• Vaccine Development: Delivery of mRNA encoding viral or tumor antigens to immune cells to elicit a potent adaptive immune response.

• Protein Replacement Therapies: Systemic or localized delivery of mRNA encoding for therapeutic proteins, such as human erythropoietin (hEPO), to treat protein deficiencies.

• Gene Editing: Delivery of mRNA encoding for components of gene-editing systems (e.g., Cas9) for in vivo genome engineering.

• Immunotherapy: Targeted delivery of mRNA encoding cytokines or other immunomodulatory proteins to alter the tumor microenvironment or treat autoimmune diseases.

Mechanism of Action

The therapeutic efficacy of Lipid 119-23 hinges on its role within the LNP formulation to efficiently deliver its mRNA cargo into the cytoplasm of target cells. The proposed mechanism involves the following key steps:

• mRNA Encapsulation: During LNP formulation at a low pH, the amine headgroup of Lipid 119-23 becomes protonated, allowing for the electrostatic complexation and encapsulation of the negatively charged mRNA backbone.

• Systemic Circulation and Cellular Uptake: Once administered in vivo, the LNPs circulate and are taken up by target cells through endocytosis.

• Endosomal Escape: As the endosome matures, its internal pH drops. This acidic environment leads to the protonation of Lipid 119-23 within the LNP, which is thought to interact with the endosomal membrane, leading to its destabilization and the release of the mRNA cargo into the cytoplasm.

• Protein Translation: The released mRNA is then translated by the host cell's ribosomal machinery, resulting in the production of the encoded protein.

Caption: Mechanism of LNP-mediated mRNA delivery.

Experimental Data

The following tables summarize the quantitative data from key experiments demonstrating the efficacy of Lipid 119-23 for in vivo mRNA delivery.

Table 1: In Vivo Luciferase Expression after Intramuscular (i.m.) Injection in Mice

LNP Formulation	Mean Total Flux (photons/second)	Fold Increase vs. MC3	Fold Increase vs. SM-102
Lipid 119-23	1.5 x 108	~10	~3
DLin-MC3-DMA (MC3)	1.5 x 107	1	-
SM-102	5.0 x 107	~3.3	1

Data represents the quantification of in vivo bioluminescence imaging 6 hours post-injection of LNPs encapsulating luciferase mRNA (mLuc).

Table 2: Serum Human Erythropoietin (hEPO) Levels after Intramuscular (i.m.) Injection in Mice

LNP Formulation	Mean Serum hEPO (pg/mL)	Fold Increase vs. MC3
Lipid 119-23	25,000	~8.3
DLin-MC3-DMA (MC3)	3,000	1
SM-102	20,000	~6.7

Data represents the quantification of serum hEPO levels by ELISA 24 hours post-injection of LNPs encapsulating hEPO mRNA.

Table 3: Transfection of Immune Cells in Spleen after Intravenous (i.v.) Injection in Reporter Mice

LNP Formulation	Cell Type	% of Transfected (tdTomato+) Cells	Fold Increase (119-23 vs. SM-102)
Lipid 119-23	Macrophages	45%	~3
SM-102	Macrophages	15%	1
Lipid 119-23	CD11b+ NK Cells	30%	~3
SM-102	CD11b+ NK Cells	10%	1

Data represents the percentage of tdTomato-positive immune cells in the spleen of Ai14 reporter mice after intravenous injection of LNPs encapsulating Cre recombinase mRNA (mCre). Analysis was performed by flow cytometry.

Experimental Protocols

Protocol 1: Formulation of Lipid 119-23 LNPs for mRNA Delivery

This protocol describes the formulation of Lipid 119-23 LNPs using a microfluidic mixing device.

Materials:

• Lipid 119-23

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA (in nuclease-free water)

• Ethanol (200 proof, molecular biology grade)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4 (nuclease-free)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassette (10 kDa MWCO)

• Sterile, nuclease-free microcentrifuge tubes and syringes

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve Lipid 119-23, DSPC, cholesterol, and DMG-PEG 2000 in ethanol to achieve a final molar ratio of 50:10:38.5:1.5.

  • The total lipid concentration in the ethanol phase should be between 10-20 mM.

  • Vortex thoroughly to ensure complete dissolution.

• Prepare mRNA Solution:

  • Dilute the mRNA stock in 50 mM citrate buffer (pH 4.0) to the desired concentration. The final concentration will depend on the desired lipid-to-mRNA ratio.

• LNP Formulation using Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-citrate buffer solution into another syringe.

  • Set the flow rate ratio of the aqueous to the organic phase to 3:1.

  • Initiate mixing. The rapid mixing of the two solutions will lead to the self-assembly of the LNPs.

  • Collect the resulting LNP solution.

• Dialysis:

  • Transfer the LNP solution to a pre-wetted dialysis cassette.

  • Dialyze against sterile PBS (pH 7.4) at 4°C for at least 18 hours, with at least two changes of buffer. This step is crucial for removing ethanol and raising the pH to a physiological level.

• Concentration and Sterilization:

  • If necessary, concentrate the dialyzed LNPs using a centrifugal filter device (e.g., Amicon Ultra).

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential of the LNPs using dynamic light scattering (DLS).

  • Quantify the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).

Caption: LNP formulation workflow.

Protocol 2: In Vivo mRNA Delivery in Mice

This protocol outlines a general procedure for evaluating the in vivo efficacy of Lipid 119-23 LNPs in mice.

Materials:

• Lipid 119-23 LNPs encapsulating the mRNA of interest (formulated as in Protocol 1)

• 6-8 week old mice (strain will depend on the experimental goals, e.g., C57BL/6 for general studies, Ai14 reporter mice for Cre-mediated recombination studies)

• Sterile insulin syringes

• Anesthesia (e.g., isoflurane)

• Appropriate equipment for downstream analysis (e.g., IVIS for bioluminescence imaging, ELISA reader, flow cytometer)

Procedure:

• Animal Handling and Acclimation:

  • All animal procedures should be performed in accordance with institutional guidelines for animal care and use.

  • Allow mice to acclimate to the facility for at least one week before the experiment.

• LNP Administration:

  • Intramuscular (i.m.) Injection:

    • Anesthetize the mouse.

    • Inject 25-50 µL of the LNP solution into the tibialis anterior muscle. The mRNA dose typically ranges from 1 to 10 µg per mouse.

  • Intravenous (i.v.) Injection:

    • Warm the mouse under a heat lamp to dilate the tail veins.

    • Place the mouse in a restrainer.

    • Inject up to 200 µL of the LNP solution into a lateral tail vein. The mRNA dose typically ranges from 0.1 to 1 mg/kg.

• Monitoring and Analysis:

  • Monitor the mice for any adverse reactions.

  • At the desired time points post-injection (e.g., 6, 24, 48 hours), perform the appropriate analysis:

    • Bioluminescence Imaging: For luciferase reporter studies, administer the substrate (e.g., D-luciferin) and image the anesthetized mice using an in vivo imaging system (IVIS).

    • Serum Protein Quantification: For secreted proteins like hEPO, collect blood via submandibular or cardiac puncture, process to obtain serum, and perform an ELISA according to the manufacturer's instructions.

    • Flow Cytometry: For analyzing transfection in specific cell populations, harvest the organs of interest (e.g., spleen, liver), prepare single-cell suspensions, stain with fluorescently labeled antibodies against cell surface markers, and analyze by flow cytometry.

Caption: In vivo experimental workflow.

Conclusion

Lipid 119-23 represents a significant advancement in the field of mRNA delivery. Its ability to mediate high levels of gene expression in clinically relevant cell types, such as muscle and immune cells, makes it a valuable tool for a wide range of gene therapy research applications. The protocols and data presented in these application notes provide a solid foundation for researchers to incorporate Lipid 119-23 into their experimental workflows and accelerate the development of novel mRNA-based therapeutics.

References

• 1. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]

Application Notes and Protocols for Encapsulating siRNA with Lipid 119-23

For Researchers, Scientists, and Drug Development Professionals

Introduction

Core Components of Lipid Nanoparticle Formulations

Lipid nanoparticles for siRNA delivery are typically composed of four key components:

• Ionizable Cationic Lipid: This lipid is positively charged at a low pH, which allows for the efficient complexation and encapsulation of the negatively charged siRNA backbone.[4][5] At physiological pH, the lipid becomes neutral, reducing toxicity and promoting stability in circulation.[4][5] Lipid 119-23 is a novel ionizable lipid with a promising profile for nucleic acid delivery.[6][7][8][9][10]

• Helper Lipid: A neutral, zwitterionic phospholipid, such as 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), is included to stabilize the lipid bilayer structure of the nanoparticle.[3]

• Cholesterol: This rigid molecule helps to fill the gaps between the other lipid components, enhancing the stability and integrity of the LNP.[3]

• PEG-Lipid: A polyethylene glycol-conjugated lipid (e.g., PEG-DMG) is incorporated to prevent aggregation of the nanoparticles and to provide a hydrophilic shield that reduces opsonization and clearance by the immune system, thereby increasing circulation time.[3]

Experimental Protocols

Materials and Reagents

• Lipids:

  • Ionizable Cationic Lipid (e.g., Lipid 119-23)

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Cholesterol

  • 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (PEG-DMG)

• siRNA: Custom synthesized siRNA targeting the gene of interest.

• Solvents and Buffers:

  • Ethanol (200 proof, molecular biology grade)

  • Sodium Acetate Buffer (25 mM, pH 4.0)

  • Phosphate-Buffered Saline (PBS, pH 7.4)

  • Nuclease-free water

Equipment

• Microfluidic mixing device (e.g., NanoAssemblr® Benchtop)

• Syringe pumps

• Syringes and tubing

• Dialysis cassette (e.g., 10 kDa MWCO)

• Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI) measurement

• Fluorometer and Quant-iT™ RiboGreen™ RNA Assay Kit (or similar) for encapsulation efficiency determination

Protocol for siRNA Encapsulation using Microfluidic Mixing

This protocol is a general guideline and should be optimized for specific applications and for the novel Lipid 119-23.

1. Preparation of Lipid Stock Solution (Organic Phase):

• Dissolve the ionizable lipid (e.g., Lipid 119-23), DSPC, cholesterol, and PEG-DMG in ethanol at the desired molar ratio. A commonly used starting molar ratio for LNP formulations is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid).[4]

• The total lipid concentration in the ethanol solution should be optimized, but a typical starting concentration is between 10-20 mM.

• Ensure all lipids are fully dissolved by gentle vortexing or sonication.

2. Preparation of siRNA Solution (Aqueous Phase):

• Dissolve the siRNA in 25 mM sodium acetate buffer (pH 4.0) to the desired concentration. The optimal siRNA concentration will depend on the desired siRNA-to-lipid ratio.

• Ensure the siRNA is fully dissolved and the solution is clear.

3. Microfluidic Mixing:

• Set up the microfluidic mixing device according to the manufacturer's instructions.

• Load the lipid stock solution (organic phase) into one syringe and the siRNA solution (aqueous phase) into another syringe.

• Set the flow rate ratio of the aqueous phase to the organic phase. A common starting point is a 3:1 ratio (aqueous:organic).

• Set the total flow rate. This parameter influences the particle size and should be optimized. A typical range is 10-20 mL/min.

• Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the lipids and the encapsulation of the siRNA into LNPs.

4. Dialysis and Buffer Exchange:

• Collect the resulting LNP dispersion.

• To remove the ethanol and raise the pH to a physiological level, dialyze the LNP dispersion against PBS (pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO).

• Perform dialysis overnight at 4°C with at least two buffer changes.

5. Characterization of LNPs:

• Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the LNPs using Dynamic Light Scattering (DLS). The desired particle size for in vivo applications is typically between 50-100 nm with a low PDI (<0.2).

• Encapsulation Efficiency: Determine the percentage of siRNA encapsulated within the LNPs using a fluorescent dye-based assay such as the Quant-iT™ RiboGreen™ RNA Assay. The assay is performed in the presence and absence of a detergent (e.g., Triton X-100) that disrupts the LNPs. The difference in fluorescence intensity is used to calculate the encapsulation efficiency.

Data Presentation

The following tables provide a summary of typical formulation parameters and resulting particle characteristics for LNP-siRNA, which can serve as a baseline for optimizing formulations with Lipid 119-23.

Table 1: Representative LNP-siRNA Formulation Parameters

Component	Molar Ratio (%)	Concentration (in Ethanol)
Ionizable Lipid	40 - 50	5 - 10 mM
DSPC	10	1 - 2 mM
Cholesterol	38.5 - 48	4 - 9 mM
PEG-Lipid	1.5 - 2	0.15 - 0.4 mM
Aqueous Phase
siRNA	N/A	0.1 - 0.5 mg/mL in pH 4.0 buffer

Note: These are starting ranges and should be optimized for each specific ionizable lipid and siRNA.

Table 2: Typical Physicochemical Properties of LNP-siRNA

Parameter	Target Range
Particle Size (Diameter)	50 - 100 nm
Polydispersity Index (PDI)	< 0.2
Encapsulation Efficiency	> 90%
Surface Charge (at pH 7.4)	Near-neutral

Mandatory Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. liposomes.ca [liposomes.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]

Application Notes and Protocols for Lipid 119-23 in Immune Cell Targeting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 119-23 is a novel, ionizable cationic lipid developed through advanced machine learning and combinatorial chemistry techniques. It is a key component in the formulation of lipid nanoparticles (LNPs) for the efficient delivery of messenger RNA (mRNA). Preclinical studies have demonstrated that LNPs formulated with Lipid 119-23 exhibit a superior capability to transfect various immune cell populations within the spleen and liver compared to established benchmark lipids such as DLin-MC3-DMA and SM-102. This enhanced targeting of immune cells makes Lipid 119-23 a promising tool for the development of novel vaccines and immunotherapies.

These application notes provide an overview of the quantitative data supporting the use of Lipid 119-23 for immune cell targeting and detailed protocols for its application in preclinical research.

Data Presentation

The following tables summarize the quantitative data from in vivo studies in Ai14 reporter mice, which express tdTomato fluorescent protein upon Cre-mediated recombination. These studies highlight the potent transfection of various immune cell subsets in the liver and spleen following intravenous administration of LNPs containing Lipid 119-23 and Cre mRNA.

Table 1: Transfection Efficiency of Immune Cells in the Liver

Immune Cell Type	Mean Percentage of tdTomato+ Cells (Lipid 119-23 LNP)	Mean Percentage of tdTomato+ Cells (SM-102 LNP)
B cells	~25%	~5%
T cells	~20%	~3%
NK cells	~18%	~4%
Macrophages	~30%	~8%
Dendritic cells	~22%	~6%

Table 2: Transfection Efficiency of Immune Cells in the Spleen

Immune Cell Type

Mean Percentage of tdTomato+ Cells (Lipid 119-23 LNP)

Mean Percentage of tdTomato+ Cells (SM-102 LNP)

Application Notes and Protocols for hEPO mRNA Delivery in Mice Using Lipid 119-23

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 119-23 is a novel, ionizable cationic lipid that has demonstrated superior efficacy in the delivery of messenger RNA (mRNA) in vivo.[1][2] Developed through a machine learning-accelerated discovery process, Lipid 119-23 has been shown to outperform established benchmark lipids, such as DLin-MC3-DMA (MC3) and SM-102, in transfecting various cell types, including muscle and immune cells.[2] These application notes provide a detailed overview and protocols for the use of Lipid 119-23 in formulating lipid nanoparticles (LNPs) for the delivery of human erythropoietin (hEPO) mRNA in mice. The protocols are based on established methodologies for LNP formulation and in vivo administration, adapted for the specific use of Lipid 119-23.

Data Presentation

While precise quantitative data from head-to-head comparisons in the primary literature is not fully available in the public domain, the following tables summarize the expected characterization and performance of Lipid 119-23 LNPs based on available research.

Table 1: Physicochemical Characteristics of hEPO mRNA-LNPs

Parameter	Lipid 119-23 LNP	MC3 LNP (Control)	SM-102 LNP (Control)
Ionizable Lipid	Lipid 119-23	DLin-MC3-DMA	SM-102
Molar Ratio (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid)	50:10:38.5:1.5	50:10:38.5:1.5	50:10:38.5:1.5
Mean Hydrodynamic Diameter (nm)	~80-120	~80-120	~80-120
Polydispersity Index (PDI)	< 0.2	< 0.2	< 0.2
mRNA Encapsulation Efficiency (%)	> 90%	> 90%	> 90%

Table 2: In Vivo Efficacy of hEPO mRNA-LNPs in Mice

Parameter	Lipid 119-23 LNP	MC3 LNP (Control)	SM-102 LNP (Control)
Dose of hEPO mRNA	0.25 mg/kg	0.25 mg/kg	0.25 mg/kg
Route of Administration	Intramuscular (i.m.)	Intramuscular (i.m.)	Intramuscular (i.m.)
Time Point for Analysis	24 hours post-injection	24 hours post-injection	24 hours post-injection
Serum hEPO Levels	Substantially elevated	Standard	Standard

Experimental Protocols

The following are detailed protocols for the formulation of Lipid 119-23 LNPs containing hEPO mRNA and their subsequent administration to mice for in vivo studies.

Protocol 1: Formulation of Lipid 119-23 LNPs with hEPO mRNA

This protocol describes the preparation of LNPs using a microfluidic mixing method, which is a standard and reproducible technique for LNP formulation.

Materials:

• Lipid 119-23 (in ethanol)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (in ethanol)

• Cholesterol (in ethanol)

• PEG-lipid (e.g., DMG-PEG 2000) (in ethanol)

• hEPO mRNA (in a low pH buffer, e.g., 10 mM citrate buffer, pH 3.0)

• Ethanol, molecular biology grade

• Nuclease-free water

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (10 kDa MWCO)

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of Lipid 119-23, DSPC, cholesterol, and PEG-lipid in 100% ethanol.

  • Ensure all lipids are fully dissolved. Gentle warming may be required.

• Preparation of the Lipid Mixture:

  • In a sterile tube, combine the lipid stock solutions to achieve a molar ratio of 50:10:38.5:1.5 (Lipid 119-23:DSPC:Cholesterol:PEG-lipid).

  • Vortex the lipid mixture to ensure homogeneity.

• Preparation of the Aqueous Phase:

  • Dilute the hEPO mRNA to the desired concentration in a 10 mM citrate buffer (pH 3.0).

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture (in ethanol) into one syringe and the hEPO mRNA solution (in aqueous buffer) into another syringe.

  • Set the flow rate ratio to 3:1 (aqueous:organic).

  • Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the LNPs.

• Dialysis:

  • Transfer the formulated LNP solution to a dialysis cassette.

  • Dialyze against sterile PBS at 4°C for at least 18 hours to remove ethanol and unencapsulated mRNA. Change the PBS buffer at least twice during dialysis.

• Characterization:

  • After dialysis, characterize the LNPs for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).

Protocol 2: In Vivo Administration of hEPO mRNA-LNPs to Mice

This protocol outlines the procedure for the intramuscular injection of the formulated LNPs into mice and the subsequent analysis of hEPO expression.

Materials:

• hEPO mRNA-LNPs (formulated as per Protocol 1)

• 6-8 week old BALB/c mice

• Insulin syringes (or other suitable syringes for i.m. injection)

• Anesthesia (e.g., isoflurane)

• Blood collection supplies (e.g., micro-hematocrit tubes, EDTA-coated tubes)

• Centrifuge

• Human EPO ELISA kit

Procedure:

• Dose Preparation:

  • Dilute the hEPO mRNA-LNP formulation in sterile PBS to achieve the target dose of 0.25 mg of mRNA per kg of mouse body weight.

• Administration:

  • Anesthetize the mice according to approved animal protocols.

  • Administer the prepared dose via intramuscular injection into the hind limb.

• Blood Collection:

  • At 24 hours post-injection, collect blood from the mice via a suitable method (e.g., retro-orbital bleed or cardiac puncture) into EDTA-coated tubes.

• Plasma Isolation:

  • Centrifuge the collected blood samples at 2,000 x g for 15 minutes at 4°C to separate the plasma.

  • Carefully collect the supernatant (plasma) and store at -80°C until analysis.

• hEPO Quantification:

  • Quantify the concentration of human EPO in the plasma samples using a commercially available human EPO ELISA kit, following the manufacturer's instructions.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of LNP-mediated mRNA delivery.

Caption: Experimental workflow for hEPO mRNA-LNP formulation and in vivo evaluation.

Caption: Proposed mechanism of LNP-mediated hEPO mRNA delivery and protein expression.

References

• 1. scribd.com [scribd.com]
• 2. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lipid 119-23 LNP Preparation for Lung-Targeted mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of messenger RNA (mRNA) therapeutics to the lungs holds immense promise for treating a wide array of pulmonary diseases, from genetic disorders like cystic fibrosis to respiratory infections. Lipid nanoparticles (LNPs) have emerged as the leading platform for in vivo mRNA delivery, underscored by their success in COVID-19 vaccines.[1][2] A critical component of an LNP is the ionizable lipid, which is essential for encapsulating the negatively charged mRNA and facilitating its release into the cytoplasm of target cells.[3][4]

Lipid 119-23 is a novel, next-generation ionizable lipid, identified through machine learning and combinatorial chemistry, that has demonstrated superior performance compared to established benchmarks like DLin-MC3-DMA and SM-102.[5][6][7] Notably, LNPs formulated with Lipid 119-23 show an enhanced capacity for mRNA delivery to various immune cells, including those in the lung, following systemic administration.[4][8][9][10]

This document provides detailed protocols for the preparation and characterization of Lipid 119-23 LNPs tailored for lung delivery. It covers direct inhalation via nebulization, a method that maximizes local drug concentration while minimizing systemic side effects, and touches upon systemic delivery strategies that achieve lung tropism.[1][11][12][13] Key challenges, such as maintaining LNP stability during the aerosolization process, are also addressed through formulation and buffer optimization.[14][15][16]

Data Presentation: Formulation and Characterization

Effective LNP performance hinges on precise control over its composition and resulting physicochemical properties. The following tables summarize key quantitative data for formulating and evaluating lung-targeted LNPs.

Table 1: Recommended Starting Formulation for Lipid 119-23 LNPs

This formulation serves as a robust starting point for optimization. The molar ratio of components is critical for stability and transfection efficiency.[14][17]

Component	Lipid Type	Molar Ratio (%)	Purpose
Lipid 119-23	Ionizable Cationic Lipid	50	Encapsulates mRNA and facilitates endosomal escape.[4][5]
DSPC	Helper Phospholipid	10	Stabilizes the LNP bilayer structure.[2][14]
Cholesterol	Structural Lipid	38.5	Regulates membrane fluidity and enhances stability.[2][14]
DMG-PEG2000	PEGylated Lipid	1.5	Controls particle size and prevents aggregation.[2][14]

Table 2: Target Physicochemical Properties of LNPs

These parameters are critical quality attributes (CQAs) that must be measured to ensure batch-to-batch consistency and predict in vivo performance.

Parameter	Target Range	Method of Analysis	Significance
Particle Size (Diameter)	80 - 150 nm	Dynamic Light Scattering (DLS)	Influences cellular uptake and biodistribution.[18]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	Measures the homogeneity of the particle size distribution.
Zeta Potential	Near-neutral at pH 7.4	Electrophoretic Light Scattering	Affects LNP stability and interaction with biological components.[3]
mRNA Encapsulation Efficiency	> 90%	RiboGreen Assay	Quantifies the percentage of mRNA successfully loaded into LNPs.[]

Table 3: Key Performance Indicators for Nebulized LNPs

For delivery via inhalation, the aerodynamic properties of the aerosol are as important as the nanoparticle characteristics.

Parameter	Target Value	Method of Analysis	Significance
Emitted Dose (ED)	> 90%	Gravimetric or Spectroscopic Analysis	The percentage of the LNP formulation that is actually aerosolized from the nebulizer.[20]
Fine Particle Fraction (FPF)	> 50%	Cascade Impaction	The percentage of aerosolized droplets with a size (< 5 µm) suitable for deep lung deposition.[20]
Post-Nebulization Stability	Minimal change in Size, PDI, & EE	DLS, RiboGreen Assay	Assesses the ability of the LNP formulation to withstand the shear and interfacial stresses of nebulization.[14][21]

Experimental Workflows and Signaling Pathways

Visualizing the experimental process and the biological rationale is crucial for understanding and executing the protocols.

Caption: Workflow for LNP-mRNA formulation using microfluidic mixing.

Caption: Cellular mechanism of LNP-mediated mRNA delivery to the lung.

Caption: Workflow for in vivo evaluation of lung-targeted LNP delivery.

Experimental Protocols

Protocol 1: Preparation of Lipid 119-23 LNPs via Microfluidic Mixing

This protocol describes the formulation of mRNA-LNPs using a microfluidic device, which enables rapid and reproducible mixing for controlled particle formation.[18][22]

Materials:

• Lipid 119-23

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000)

• mRNA encoding gene of interest (e.g., Luciferase)

• Ethanol (200 proof, anhydrous)

• Sodium Citrate Buffer (100 mM, pH 4.0)

• Phosphate-Buffered Saline (PBS), pH 7.4, sterile

• Microfluidic mixing system (e.g., NanoAssemblr)

• Dialysis device (e.g., Slide-A-Lyzer cassettes, 10K MWCO)

• Sterile, nuclease-free tubes and reagents

Procedure:

• Prepare Lipid Stock Solutions:

  • Prepare individual stock solutions of Lipid 119-23, DSPC, Cholesterol, and DMG-PEG2000 in 100% ethanol.

• Prepare Organic Phase (Lipid Mixture):

  • In a sterile tube, combine the lipid stock solutions to achieve the desired molar ratio (50:10:38.5:1.5).

  • Add 100% ethanol to reach the final desired total lipid concentration for formulation (e.g., 10-20 mM). Mix thoroughly.

• Prepare Aqueous Phase (mRNA Solution):

  • Dilute the mRNA stock in 100 mM Sodium Citrate Buffer (pH 4.0) to the target concentration. The final nucleic acid-to-lipid ratio (N:P ratio) should be optimized, with a typical starting point between 3 and 6.[14]

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the organic phase and aqueous phase into separate syringes.

  • Set the total flow rate and flow rate ratio (typically 3:1 aqueous:organic).

  • Initiate mixing to produce the LNP formulation. Collect the milky-white output solution.[17]

• Purification and Buffer Exchange:

  • Transfer the collected LNP solution to a pre-wetted dialysis cassette.

  • Perform dialysis against sterile PBS (pH 7.4) for at least 16 hours at 4°C, with at least two changes of the dialysis buffer.[17] This step removes ethanol and neutralizes the particle surface charge.

• Concentration and Sterilization:

  • If necessary, concentrate the LNPs using a centrifugal filter device (e.g., Amicon Ultra, 100K MWCO).

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

• Storage:

  • Store the final LNP product at 4°C. For long-term storage, stability should be assessed at -20°C or -80°C.[17]

Protocol 2: Characterization of Lipid 119-23 LNPs

1. Size and Zeta Potential Measurement (DLS):

• Dilute a small aliquot of the LNP solution in sterile PBS (pH 7.4).

• Measure the hydrodynamic diameter (Z-average), PDI, and zeta potential using a Zetasizer or similar instrument.[18]

• Perform measurements in triplicate.

2. mRNA Encapsulation Efficiency (Quant-iT RiboGreen Assay):

• Prepare two sets of LNP samples diluted in TE buffer.

• To one set of samples, add Triton X-100 (0.5% final concentration) and incubate to lyse the LNPs and release all encapsulated mRNA. This measures total mRNA.

• Leave the other set of samples untreated. This measures only the unencapsulated, external mRNA.

• Add the RiboGreen reagent to both sets of samples and measure fluorescence (Excitation ~480 nm, Emission ~520 nm).

• Calculate the Encapsulation Efficiency (EE) using the formula:

  • EE (%) = (Total Fluorescence - Free Fluorescence) / Total Fluorescence * 100[]

Protocol 3: Nebulization of LNPs for Inhalation

This protocol is for preparing LNPs for aerosolization, a process that can destabilize nanoparticles.[14][21]

Materials:

• Final LNP product from Protocol 1.

• Nebulization Buffer (e.g., PBS containing 5 mg/mL trehalose).[23]

• Vibrating Mesh Nebulizer or Soft Mist Inhaler.[16][20]

Procedure:

• Formulation Preparation:

  • Dilute the LNP stock solution to the final desired concentration for nebulization using the Nebulization Buffer. The addition of cryo/lyoprotectants like trehalose can help stabilize LNPs against aerosolization-induced stress.[16][23]

• Nebulizer Setup:

  • Load the diluted LNP solution into the nebulizer reservoir.

• Aerosolization:

  • Operate the nebulizer according to the manufacturer's protocol to generate the aerosol.

• Post-Nebulization Analysis:

  • Collect the aerosolized LNP sample from the device or using an appropriate collection system (e.g., liquid impinger).

  • Immediately re-characterize the collected sample for size, PDI, and encapsulation efficiency as described in Protocol 2 to assess stability.[21]

Protocol 4: In Vivo Lung Delivery in a Murine Model

This protocol outlines a general procedure to assess lung-specific delivery using an mRNA-luciferase reporter. All animal experiments must be conducted in accordance with approved IACUC protocols.

Materials:

• BALB/c or C57BL/6 mice (6-8 weeks old).

• Nebulized LNP-Luciferase mRNA from Protocol 3.

• D-Luciferin substrate.

• In Vivo Imaging System (IVIS) or similar bioluminescence imager.

• Intratracheal administration device (for direct lung delivery).

Procedure:

• Animal Acclimatization:

  • Allow mice to acclimate to the facility for at least one week before the experiment.

• LNP Administration:

  • Inhalation Route: Place mice in an exposure chamber connected to the nebulizer and administer the aerosolized LNPs for a defined period.

  • Intratracheal Route: Anesthetize the mice and directly instill a specific volume of the LNP solution into the trachea.[18]

  • Systemic Route: For evaluating the inherent lung-tropism of Lipid 119-23, administer the LNP solution via intravenous (tail vein) injection.[9]

• Bioluminescence Imaging:

  • At predetermined time points (e.g., 6, 24, 48 hours) post-administration, inject mice intraperitoneally with D-luciferin (150 mg/kg).[22]

  • After ~10-15 minutes, anesthetize the mice and acquire bioluminescence images using an IVIS.

• Ex Vivo Analysis:

  • After the final imaging time point, humanely euthanize the mice.

  • Dissect key organs (lungs, liver, spleen, heart, kidneys).

  • Arrange the organs in a petri dish and perform ex vivo imaging to quantify the luciferase signal in each organ.[22]

• Data Analysis:

  • Use the imaging software to draw regions of interest (ROIs) around the organs and quantify the total flux (photons/second) to determine the biodistribution and level of protein expression.

References

• 1. oaepublish.com [oaepublish.com]
• 2. Design Strategies for Novel Lipid Nanoparticle for mRNA Vaccine and Therapeutics: Current Understandings and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 7. cheme.mit.edu [cheme.mit.edu]
• 8. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 9. research.tue.nl [research.tue.nl]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Nebulized Lipid Nanoparticles Based on Degradable Ionizable Glycerolipid for Potent Pulmonary mRNA Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimization of Aerosolizable Messenger RNA Lipid Nanoparticles for Pulmonary Delivery [bslonline.org]
• 13. Lipid Nanoparticles as Delivery Vehicles for Inhaled Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ddl-conference.com [ddl-conference.com]
• 15. Combinatorial development of nebulized mRNA delivery formulations for the lungs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. research.monash.edu [research.monash.edu]
• 17. Development of an LNP-Encapsulated mRNA-RBD Vaccine against SARS-CoV-2 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 20. Enhanced Lung Delivery of mRNA Using Nebulized Lipid Nanoparticles - DDL [ddl-conference.com]
• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 22. pnas.org [pnas.org]
• 23. pubs.acs.org [pubs.acs.org]

Application Note: Analytical Methods for the Characterization of Lipid 119-23 Containing Lipid Nanoparticles

Audience: Researchers, scientists, and drug development professionals involved in the formulation and analysis of lipid nanoparticle (LNP)-based therapeutics.

Introduction: Lipid nanoparticles (LNPs) have become a leading platform for the delivery of nucleic acid therapeutics, such as mRNA and siRNA.[1][2][3] The ionizable lipid component is a critical determinant of the LNP's efficacy, influencing encapsulation of the payload and facilitating its endosomal escape and delivery into the cytoplasm.[1][4] Lipid 119-23 is a novel ionizable cationic lipid that has demonstrated superior performance in delivering mRNA to muscle and immune cells compared to established lipids like SM-102 and DLin-MC3-DMA.[4][5][6][7]

Comprehensive analytical characterization is essential to ensure the quality, consistency, and efficacy of LNP formulations containing Lipid 119-23.[8] This application note provides detailed protocols and data presentation guidelines for the key analytical methods used to characterize these LNPs, including physicochemical properties, encapsulation efficiency, lipid composition, and stability.

Physicochemical Characterization

The size, polydispersity, and surface charge of LNPs are critical quality attributes that influence their in vivo behavior, including biodistribution, cellular uptake, and immunogenicity.[9][10][11]

Particle Size and Polydispersity Index (PDI)

Dynamic Light Scattering (DLS) is a widely used technique for measuring the hydrodynamic diameter and PDI of LNPs in suspension.[11][12][13]

Experimental Protocol: Particle Size and PDI Measurement by DLS

• Sample Preparation:

  • Dilute the LNP formulation in a suitable buffer (e.g., phosphate-buffered saline, PBS) to a concentration appropriate for the DLS instrument. A typical dilution is 20-fold.[14]

  • Filter the diluted sample through a 0.2 µm syringe filter to remove any large aggregates or dust particles that could interfere with the measurement.[15]

• Instrument Setup:

  • Use a Malvern Zetasizer or a similar instrument.[16]

  • Equilibrate the instrument to the desired temperature (e.g., 25°C).

  • Select an appropriate cuvette and rinse it thoroughly with filtered buffer.

• Measurement:

  • Transfer the filtered sample to the cuvette.

  • Place the cuvette in the instrument and allow the sample to equilibrate for 1-2 minutes.

  • Perform the measurement using a detection angle of 173° (backscatter).[16]

  • Acquire multiple measurements (e.g., 3-5 runs) and average the results.

• Data Analysis:

  • The instrument software will calculate the Z-average diameter (hydrodynamic size) and the PDI.

  • A PDI value below 0.2 is generally considered indicative of a monodisperse and homogeneous LNP population.[17]

Zeta Potential

Zeta potential is a measure of the surface charge of the LNPs and is crucial for their stability and interaction with biological membranes.[9][18] It is typically measured using electrophoretic light scattering.

Experimental Protocol: Zeta Potential Measurement

• Sample Preparation:

  • Dilute the LNP formulation in an appropriate low-ionic-strength buffer (e.g., deionized water or a specific buffer system) to the recommended concentration for the instrument.[14]

• Instrument Setup:

  • Use a Malvern Zetasizer or a similar instrument equipped for zeta potential measurements.[16]

  • Use a dedicated folded capillary cell.

  • Rinse the cell thoroughly with the dilution buffer.

• Measurement:

  • Load the diluted sample into the capillary cell, ensuring no air bubbles are present.

  • Place the cell in the instrument and allow it to equilibrate.

  • Apply an electric field and measure the electrophoretic mobility of the particles.

• Data Analysis:

  • The software calculates the zeta potential from the electrophoretic mobility using the Smoluchowski equation.

  • The ionizable nature of lipids like 119-23 means that the zeta potential will be pH-dependent. At physiological pH (~7.4), the surface charge is expected to be near neutral or slightly negative, while at acidic pH (as in endosomes), it becomes positive.[19]

Quantitative Data Summary: Physicochemical Properties

Parameter	Typical Value	Reference
Particle Size (Z-average)	80 - 150 nm	[1][20]
Polydispersity Index (PDI)	< 0.2	[1][17]
Zeta Potential (at neutral pH)	Near-neutral to slightly negative	[19]

Encapsulation Efficiency of mRNA

Determining the percentage of mRNA successfully encapsulated within the LNPs is a critical measure of formulation quality and ensures accurate dosing.[21][22] The most common method is the RiboGreen assay, a fluorescence-based method for quantifying RNA.[22]

Experimental Workflow: RiboGreen Assay

Caption: Workflow for determining mRNA encapsulation efficiency using the RiboGreen assay.

Experimental Protocol: RiboGreen Assay for Encapsulation Efficiency

• Reagent Preparation:

  • Prepare a 1x TE buffer by diluting a 20x stock solution.[21]

  • Prepare a Triton X-100 lysis buffer (e.g., 2% Triton X-100 in TE buffer).[14]

  • Prepare a working solution of the Quant-iT RiboGreen reagent by diluting the stock solution (e.g., 1:100) in 1x TE buffer. Protect from light.[23]

• Standard Curve Preparation:

  • Prepare a series of RNA standards of known concentrations (e.g., 0 to 1000 ng/mL) by diluting a stock RNA solution in 1x TE buffer.

• Sample Measurement:

  • In a 96-well plate, set up two sets of wells for each LNP sample.[23]

  • For Total RNA: Add the diluted LNP sample and the Triton X-100 lysis buffer. This disrupts the LNPs to release all encapsulated RNA.[22][24]

  • For Free RNA: Add the diluted LNP sample and 1x TE buffer (without Triton X-100). This measures only the RNA that is not encapsulated.[22][24]

  • Incubate the plate at 37°C for 10-30 minutes to ensure complete lysis in the Triton-containing wells.[14][23]

  • Add the RiboGreen working solution to all standard and sample wells.

  • Measure the fluorescence using a plate reader with excitation at ~480 nm and emission at ~520 nm.[23]

• Calculation of Encapsulation Efficiency (EE):

  • Use the standard curve to determine the concentration of total RNA and free RNA in your samples.

  • Calculate the EE using the following formula: EE (%) = (Total RNA - Free RNA) / Total RNA * 100

Quantitative Data Summary: Encapsulation Efficiency

Parameter	Typical Value	Reference
Encapsulation Efficiency	> 90%	[17][20]

Lipid Component Analysis

Quantifying the individual lipid components in the LNP formulation is essential to confirm the correct molar ratios and to assess the stability and degradation of the lipids.[25] Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common technique for this analysis.[2][26]

Overall LNP Characterization Workflow

Caption: A comprehensive workflow for the analytical characterization of LNPs.

Experimental Protocol: RP-HPLC for Lipid Quantification

• Sample Preparation:

  • Disrupt the LNP structure by diluting the formulation in an organic solvent, such as ethanol or a methanol/acetonitrile mixture.[25] This ensures all lipids are solubilized.

• Chromatographic Conditions:

  • Column: A C18 or Phenyl-Hexyl column is commonly used.[26][27]

  • Mobile Phase: A gradient of an aqueous phase (e.g., water with a modifier like ammonium acetate) and an organic phase (e.g., a mixture of acetonitrile and methanol) is typically employed.[25][27]

  • Column Temperature: Elevated temperatures (e.g., 50°C) are often used to improve peak shape.[26][27]

  • Injection Volume: Typically 10 µL.[26]

• Detection:

  • Since lipids often lack a UV chromophore, detectors such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) are used for universal detection.[2][25][26]

  • For impurity analysis and identification, Mass Spectrometry (MS) can be coupled with HPLC.[8][28]

• Data Analysis:

  • Prepare calibration curves for each individual lipid standard (Lipid 119-23, helper lipid, cholesterol, PEG-lipid) to quantify their concentrations in the LNP sample.

  • Due to the non-linear response of ELSD and CAD, a quadratic fit may be necessary for the calibration curves.[26]

  • Calculate the molar ratio of the lipids from their quantified concentrations.

Quantitative Data Summary: Lipid Analysis

Parameter	Typical Range (µg/mL)	Reference
Limit of Detection (LOD)	0.8 - 3.0	[27][29]
Limit of Quantification (LOQ)	0.9 - 6.16	[26][29]

Stability Assessment

The stability of LNP formulations under various storage conditions is critical for ensuring their shelf-life and therapeutic efficacy. Stability studies typically involve monitoring the key quality attributes over time.[30]

Experimental Protocol: LNP Stability Study

• Study Design:

  • Aliquot the LNP formulation into multiple vials and store them at different temperatures (e.g., 4°C, 25°C, and 40°C).[30]

  • Establish time points for analysis (e.g., T=0, 1 week, 2 weeks, 1 month, etc.).

• Analysis at Each Time Point:

  • At each designated time point, remove a vial from each storage condition.

  • Perform the full suite of characterization tests:

    • Particle Size and PDI by DLS.

    • Zeta Potential .

    • mRNA Encapsulation Efficiency by RiboGreen assay.

    • Lipid Integrity and Quantification by RP-HPLC to check for degradation products.[28]

• Data Evaluation:

  • Plot the changes in each parameter over time for each storage condition.

  • Define acceptance criteria for each attribute to determine the shelf-life of the formulation. For instance, a significant increase in particle size or a decrease in encapsulation efficiency may indicate instability.[30][31]

The analytical methods outlined in this application note provide a comprehensive framework for the characterization of Lipid 119-23 containing LNPs. Rigorous and consistent application of these protocols for measuring particle size, zeta potential, encapsulation efficiency, lipid composition, and stability is essential for the development of safe, effective, and reproducible LNP-based therapeutics.

References

• 1. thno.org [thno.org]
• 2. Quantitative analysis of lipids and nucleic acids in lipid nanoparticles using monolithic column [insights.bio]
• 3. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pioneering integration of combinatorial chemistry and machine learning to accelerate the development of tailored LNPs for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mdpi.com [mdpi.com]
• 10. Effect of Lipid Nanoparticle Physico-Chemical Properties and Composition on Their Interaction with the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lsinstruments.ch [lsinstruments.ch]
• 12. 3 tools for better lipid nanoparticle size measurements | Malvern Panalytical [malvernpanalytical.com]
• 13. Dynamic Light Scattering Analysis of Lipid Nanoparticles: Effect of Salts on the Diffusion Interaction Parameter and Hydrodynamic Radius at Infinite Dilution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. sartorius.com [sartorius.com]
• 15. research.cbc.osu.edu [research.cbc.osu.edu]
• 16. pnas.org [pnas.org]
• 17. PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery - Nanoscale (RSC Publishing) DOI:10.1039/D5NR00433K [pubs.rsc.org]
• 18. Key Design Features of Lipid Nanoparticles and Electrostatic Charge-Based Lipid Nanoparticle Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 20. pharmaexcipients.com [pharmaexcipients.com]
• 21. m.youtube.com [m.youtube.com]
• 22. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 23. abpbio.com [abpbio.com]
• 24. youtube.com [youtube.com]
• 25. agilent.com [agilent.com]
• 26. RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 27. HPLC Analysis of Lipids in LNP Formulations [knauer.net]
• 28. lcms.cz [lcms.cz]
• 29. HPLC Analysis Of Lipids Used In LNP Formulations With Evaporative Light Scattering Detection [advancingrna.com]
• 30. pubs.acs.org [pubs.acs.org]
• 31. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Lipid 119-23 Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing lipid nanoparticle (LNP) formulations using the novel ionizable lipid, Lipid 119-23.

Frequently Asked Questions (FAQs)

Q1: What is Lipid 119-23 and what are its primary applications?

Lipid 119-23 is a novel, ionizable lipid developed through machine learning and combinatorial chemistry.[1][2] It has demonstrated superior performance in delivering mRNA to muscle and various immune cells in tissues like the liver, spleen, and lungs when compared to established benchmarks.[1][3][4][5] Its primary application is in the formulation of lipid nanoparticles for the delivery of genetic material such as mRNA.[3][5]

Q2: What are helper lipids and why are they crucial in LNP formulations with Lipid 119-23?

Helper lipids are essential components of LNPs that work in conjunction with the ionizable lipid (Lipid 119-23) to ensure the stability, structural integrity, and efficient delivery of the cargo.[6][7][8] The main classes of helper lipids and their functions are:

• Phospholipids (e.g., DSPC): These lipids, often cylindrical in shape, contribute to the formation of a stable lipid bilayer, which is important for the in vivo application of LNPs.[7][8] They are typically located on the surface of the LNP and provide structural integrity.[8]

• Cholesterol: This molecule modulates the fluidity and rigidity of the LNP membrane, filling gaps between other lipids to enhance particle stability.[7][8][9]

• PEGylated Lipids (PEG-lipids): These lipids are crucial for controlling the particle size during formulation and providing a steric barrier that prevents aggregation.[7][9][10] This barrier also helps to prolong the circulation time of the LNPs in the bloodstream.[7][9]

Q3: What is a typical starting molar ratio for formulating Lipid 119-23 LNPs?

While the exact optimal ratio can depend on the specific cargo and application, a widely used benchmark molar ratio for LNP formulations containing an ionizable lipid, a phospholipid, cholesterol, and a PEG-lipid is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).[11][12][13][14] This ratio serves as an excellent starting point for optimization experiments with Lipid 119-23.

Q4: How does the ratio of Lipid 119-23 to helper lipids affect LNP properties?

The molar ratio of the lipid components is a critical parameter that significantly influences the physicochemical properties and in vivo performance of the LNPs.[15][16] Key properties affected include:

• Particle Size and Polydispersity Index (PDI): The ratio of PEG-lipid, in particular, affects the size of the LNPs.[16][17] Adjusting the lipid ratios can be used to control the final particle size.[18]

• Encapsulation Efficiency (EE): The proportion of the ionizable lipid to the other components can impact how effectively the nucleic acid cargo is encapsulated within the nanoparticle.[11][16][17]

• Stability: The cholesterol and phospholipid content are key to the stability of the LNP structure.[7][8] Improper ratios can lead to particle aggregation or premature release of the cargo.[19]

• Transfection Efficiency: The choice and ratio of helper lipids can influence the fusogenicity of the LNP with the endosomal membrane, which is a critical step for the release of the cargo into the cytoplasm.[8][15]

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of Lipid 119-23 to helper lipid ratios.

Issue	Potential Cause	Recommended Solution
Low Encapsulation Efficiency (<80%)	Suboptimal Lipid 119-23 to nucleic acid ratio.	Optimize the N/P ratio (the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid). A typical starting N/P ratio is between 3:1 and 6:1.[14]
Incorrect pH of the aqueous buffer during formulation.	Ensure the aqueous buffer containing the nucleic acid is acidic (typically pH 3-4) to protonate the amine group of Lipid 119-23, facilitating its interaction with the negatively charged nucleic acid.[15][20]
Inefficient mixing during LNP formation.	Utilize a rapid mixing method, such as microfluidics, to ensure homogenous and rapid formation of LNPs.[17][21]
Large Particle Size (>150 nm) or High PDI (>0.2)	Insufficient PEG-lipid concentration.	Gradually increase the molar percentage of the PEG-lipid (e.g., from 1.5% to 2.5%). Higher PEG-lipid content generally leads to smaller particle sizes.[16]
Aggregation due to improper lipid ratios.	Re-evaluate the cholesterol and phospholipid ratios. A standard starting point is around 40 mol% cholesterol and 10 mol% phospholipid.[13]
Slow mixing speed.	Increase the flow rate ratio or total flow rate if using a microfluidic system to promote faster mixing and smaller particle formation.
Poor In Vitro / In Vivo Transfection Efficiency	Inefficient endosomal escape.	Consider incorporating a helper lipid with a cone-shaped geometry, such as DOPE, which can promote the formation of a hexagonal II phase and facilitate endosomal release.[7][8] This may require re-optimization of the other lipid ratios.
LNP instability in biological fluids.	Ensure adequate cholesterol and phospholipid (e.g., DSPC) content to maintain membrane integrity.[7][8]
Low cellular uptake.	The surface charge of the LNP, influenced by the lipid composition, can affect cellular uptake. While LNPs are generally designed to be near-neutral at physiological pH, slight variations can impact interactions with cells.
LNP Instability During Storage	Inappropriate storage conditions.	Store LNPs at 4°C for short-term use or at -20°C or -80°C for long-term storage.[20] Avoid repeated freeze-thaw cycles.
Suboptimal lipid composition for stability.	The inclusion of DSPC and cholesterol is known to enhance the stability of LNPs.[8][22] Verify and optimize their molar ratios.

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidics

This protocol describes the formulation of Lipid 119-23 LNPs using a microfluidic mixing device.

Materials:

• Lipid 119-23

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• Ethanol (anhydrous)

• mRNA or other nucleic acid cargo

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr®)

• Syringe pumps

• Dialysis cassettes (e.g., 10 kDa MWCO)

Procedure:

• Preparation of Lipid Stock Solution:

  • Dissolve Lipid 119-23, DSPC, cholesterol, and DMG-PEG2000 in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).

  • The total lipid concentration in the ethanol phase is typically between 10-25 mM.[20]

• Preparation of Aqueous Phase:

  • Dissolve the nucleic acid cargo in the citrate buffer (pH 4.0).

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the aqueous nucleic acid solution into another.

  • Set the flow rate ratio of the aqueous phase to the organic phase (typically 3:1).[20]

  • Initiate pumping to mix the two phases in the microfluidic cartridge.

  • Collect the resulting LNP dispersion.

• Purification and Buffer Exchange:

  • Dialyze the LNP dispersion against PBS (pH 7.4) for at least 18 hours, with at least two buffer changes, to remove the ethanol and raise the pH.[14]

• Concentration and Sterilization:

  • If necessary, concentrate the LNPs using a suitable method like ultrafiltration.

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

• Characterization:

  • Measure the particle size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency using a nucleic acid quantification assay (e.g., RiboGreen assay) with and without a lysing agent (e.g., Triton X-100).

Protocol 2: Quantification of Encapsulation Efficiency (EE)

Materials:

• LNP formulation

• RiboGreen or other nucleic acid quantification reagent

• TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5)

• Triton X-100 (2% solution)

• Fluorometer or plate reader

Procedure:

• Standard Curve: Prepare a standard curve of your nucleic acid in TE buffer.

• Measurement of Free Nucleic Acid:

  • Dilute the LNP sample in TE buffer.

  • Add the RiboGreen reagent and incubate as per the manufacturer's protocol.

  • Measure the fluorescence to determine the concentration of unencapsulated ("free") nucleic acid.

• Measurement of Total Nucleic Acid:

  • Dilute the LNP sample in TE buffer containing 0.2% Triton X-100 to lyse the nanoparticles.

  • Add the RiboGreen reagent and incubate.

  • Measure the fluorescence to determine the total concentration of nucleic acid.

• Calculation:

  • Encapsulation Efficiency (%) = [(Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid] x 100

Visualizations

References

• 1. scribd.com [scribd.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Lipid 119-23|Ionizable Lipid for LNP [dcchemicals.com]
• 4. research.tue.nl [research.tue.nl]
• 5. medchemexpress.com [medchemexpress.com]
• 6. On the role of helper lipids in lipid nanoparticle formulations of siRNA - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 7. What is a Helper Lipid? | BroadPharm [broadpharm.com]
• 8. researchgate.net [researchgate.net]
• 9. The Role of Helper Lipids in Lipid Nanoparticles - Huateng Pharmaceutical CO Ltd [us.huatengsci.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. academic.oup.com [academic.oup.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. pharmaexcipients.com [pharmaexcipients.com]
• 15. Optimization of ionizable lipids for aerosolizable mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. RNA cargo size and lipid mix influence on LNP size, PDI and EE% - [insidetx.com]
• 18. Tailoring lipid nanoparticle dimensions through manufacturing processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Five Challenges Of Applying Lipid Nanoparticles As Delivery Tools For Therapeutic Agents [progen.com]
• 20. dovepress.com [dovepress.com]
• 21. susupport.com [susupport.com]
• 22. The role of helper lipids in optimising nanoparticle formulations of self-amplifying RNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Lipid 119-23 LNP Formulations

Welcome to the technical support center for the scalability of Lipid 119-23 lipid nanoparticle (LNP) formulations. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for a seamless transition from bench-scale experiments to large-scale production.

Troubleshooting Guides

This section provides solutions to common problems encountered during the scale-up of Lipid 119-23 LNP formulations.

Issue 1: Increased Particle Size and Polydispersity Index (PDI) at Larger Scale

Question: We are observing a significant increase in the average particle size and PDI of our Lipid 119-23 LNPs when moving from a lab-scale microfluidic setup to a larger-scale system. What are the potential causes and how can we troubleshoot this?

Answer:

An increase in particle size and PDI during scale-up is a common challenge and can be attributed to several factors related to the mixing dynamics and formulation parameters.[1][2]

Potential Causes:

• Inadequate Mixing Efficiency: The mixing of the lipid-ethanol and aqueous phases is a critical step in LNP formation.[3] At larger scales, achieving the same rapid and homogenous mixing as in small-scale systems can be difficult.[4] Slower or less efficient mixing can lead to the formation of larger and more heterogeneous particles.[1]

• Changes in Flow Rate Ratio (FRR) and Total Flow Rate (TFR): The ratio of the aqueous phase flow rate to the organic phase flow rate (FRR) and the combined total flow rate (TFR) significantly impact LNP size.[5][6] Inconsistent control of these parameters during scale-up can lead to deviations in particle characteristics. Generally, increasing the TFR and FRR can lead to smaller particle sizes.[5][6][7]

• Lipid Concentration: Higher lipid concentrations can sometimes result in the formation of larger particles.[8]

• Temperature Variations: Inconsistent temperature control between scales can affect lipid solubility and self-assembly, influencing particle size.

Troubleshooting Steps:

• Optimize Mixing Parameters:

  • Characterize Mixing in the New System: Ensure that the mixing time in the large-scale system is comparable to the lab-scale setup. Computational fluid dynamics (CFD) modeling can be a useful tool to simulate and compare mixing profiles.

  • Adjust TFR and FRR: Systematically vary the TFR and FRR at the larger scale to identify the optimal conditions that yield the desired particle size and PDI. It is often necessary to increase the TFR to maintain rapid mixing.[6][7]

• Evaluate Formulation Parameters:

  • Lipid Concentration: If possible, test slightly lower lipid concentrations at the larger scale to see if it mitigates the increase in particle size.

  • Buffer Composition: Ensure the pH and ionic strength of the aqueous buffer are consistent across scales, as these can influence particle formation.[9]

• Ensure Process Consistency:

  • Temperature Control: Implement precise temperature control for both the lipid and aqueous phases throughout the process.

  • Tubing and Connector Dimensions: The inner diameter and length of tubing can influence flow dynamics. Ensure these are appropriately scaled.

Troubleshooting Workflow for Particle Size and PDI Issues

Caption: Troubleshooting workflow for addressing increased particle size and PDI during LNP scale-up.

Issue 2: Decreased mRNA Encapsulation Efficiency

Question: Our mRNA encapsulation efficiency, as measured by the RiboGreen assay, has dropped significantly after scaling up our Lipid 119-23 LNP production. What could be the cause, and how can we improve it?

Answer:

A decrease in encapsulation efficiency is a critical issue that can compromise the therapeutic efficacy of the LNPs. Several factors related to the formulation and process can contribute to this problem.[1]

Potential Causes:

• Suboptimal pH of the Aqueous Buffer: The ionizable nature of Lipid 119-23 is key to encapsulating negatively charged mRNA. The encapsulation process is most efficient at a low pH (typically around 4.0), where the lipid is positively charged. If the buffer pH is not maintained at the optimal level during scale-up, encapsulation efficiency can decrease.[10]

• Inefficient Mixing: Similar to its effect on particle size, poor mixing can lead to incomplete interaction between the lipids and the mRNA, resulting in lower encapsulation.[3]

• Inappropriate Lipid-to-mRNA Ratio: The ratio of the ionizable lipid's nitrogen atoms to the mRNA's phosphate groups (N:P ratio) is a critical parameter for efficient encapsulation. This ratio may need to be re-optimized at a larger scale.

• mRNA Integrity: Degradation of mRNA before or during the encapsulation process will lead to lower encapsulation of full-length transcripts.

• Sub-optimal Downstream Processing: Inefficient removal of unencapsulated mRNA during purification steps like tangential flow filtration (TFF) can lead to an apparent decrease in encapsulation efficiency.

Troubleshooting Steps:

• Verify and Optimize Formulation:

  • Confirm Buffer pH: Accurately measure and control the pH of the aqueous buffer just before mixing.

  • Optimize N:P Ratio: Experiment with slightly different N:P ratios at the larger scale to determine the optimal value for maximal encapsulation.

• Enhance Mixing Process:

  • As with particle size control, ensure rapid and efficient mixing is achieved in the scaled-up system.

• Ensure mRNA Quality:

  • Analyze the integrity of the mRNA stock solution before use to ensure it has not degraded.

• Optimize Downstream Processing:

  • Review and optimize the TFF process parameters, such as membrane type, pore size, and operating pressures, to ensure efficient removal of external mRNA without disrupting the LNPs.[11][12]

Frequently Asked Questions (FAQs)

Q1: What is Lipid 119-23 and why is it used in LNP formulations?

A1: Lipid 119-23 is a novel, ionizable cationic lipid that was discovered using a combination of combinatorial chemistry and machine learning.[13][14] It is a key component in LNP formulations for the delivery of mRNA.[15] Its ionizable nature allows for efficient encapsulation of negatively charged mRNA at a low pH and facilitates its release into the cytoplasm once the LNP is inside a cell.[10] Studies have shown that LNPs formulated with Lipid 119-23 can outperform those made with benchmark lipids like MC3 and SM-102 in transfecting muscle and immune cells.[14][15]

Q2: What are the typical components of a Lipid 119-23 LNP formulation?

A2: A standard LNP formulation containing an ionizable lipid like Lipid 119-23 typically consists of four components:

• Ionizable Cationic Lipid (e.g., Lipid 119-23): Essential for encapsulating and releasing the mRNA cargo.[10]

• Phospholipid (e.g., DSPC): A helper lipid that contributes to the structural integrity of the LNP.

• Cholesterol: Another helper lipid that stabilizes the LNP structure.

• PEGylated Lipid (e.g., DMG-PEG 2000): Controls the particle size during formation and provides a hydrophilic shield that reduces aggregation and prolongs circulation time in the body.[16]

Q3: What are the critical quality attributes (CQAs) to monitor during the scalability of Lipid 119-23 LNPs?

A3: The following CQAs are crucial to monitor to ensure the quality, safety, and efficacy of the LNP product:

• Particle Size and Polydispersity Index (PDI): Affects the biodistribution, cellular uptake, and immunogenicity of the LNPs. A low PDI (<0.2) is generally desirable, indicating a uniform particle population.[17]

• mRNA Encapsulation Efficiency: The percentage of mRNA that is successfully encapsulated within the LNPs. High encapsulation efficiency is critical for potency.

• Zeta Potential: The surface charge of the LNPs, which influences their stability and interaction with biological membranes.

• Lipid Ratios: The final molar ratios of the lipid components in the formulated LNPs.

• mRNA Integrity: Ensuring the encapsulated mRNA remains intact and is not degraded.

• Stability: The ability of the LNPs to maintain their physicochemical properties over time under specified storage conditions.[18]

Q4: What manufacturing technologies are suitable for scaling up Lipid 119-23 LNP production?

A4: Several technologies can be used for the scalable production of LNPs:

• Microfluidics: Offers precise control over mixing and produces highly uniform LNPs. While excellent for lab-scale and smaller clinical batches, scaling to very large commercial volumes can be a challenge.[3][19]

• T-Junction or Impingement Jet Mixing: These methods are highly scalable and are used for large-scale commercial production of LNP-based therapeutics.[4] They involve the rapid mixing of the lipid-ethanol and aqueous streams in a controlled manner.

Quantitative Data

The following tables provide representative data on how process parameters can influence LNP characteristics. Disclaimer: This data is based on studies with other ionizable lipids (e.g., MC3, DOTAP) and is intended to be illustrative. The optimal parameters for Lipid 119-23 LNPs should be determined experimentally.

Table 1: Impact of Total Flow Rate (TFR) on LNP Size and PDI

Total Flow Rate (TFR) (mL/min)	Average Particle Size (nm)	Polydispersity Index (PDI)
2	120	0.25
10	95	0.18
20	80	0.15

Source: Adapted from studies on microfluidic LNP production.[5] As TFR increases, particle size generally decreases and the PDI improves.[6][7]

Table 2: Impact of Flow Rate Ratio (FRR) on LNP Size and PDI

Flow Rate Ratio (Aqueous:Organic)	Average Particle Size (nm)	Polydispersity Index (PDI)
3:1	90	0.16
4:1	82	0.14
5:1	75	0.12

Source: Adapted from studies on microfluidic LNP production.[5] Higher FRR values tend to result in smaller and more uniform LNPs.[20]

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidics

This protocol describes a general method for formulating Lipid 119-23 LNPs using a microfluidic system.

Materials:

• Lipid 119-23 (in ethanol)

• DSPC (in ethanol)

• Cholesterol (in ethanol)

• DMG-PEG 2000 (in ethanol)

• mRNA (in a low pH buffer, e.g., 50 mM citrate buffer, pH 4.0)

• Microfluidic mixing system (e.g., NanoAssemblr)

• Syringe pumps

• Ethanol (ACS grade or higher)

• Nuclease-free water

Procedure:

• Prepare Lipid Stock Solutions: Prepare individual stock solutions of Lipid 119-23, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at the desired concentrations.

• Prepare Lipid Mixture: Combine the lipid stock solutions in the desired molar ratio (e.g., 50:10:38.5:1.5 of Lipid 119-23:DSPC:cholesterol:DMG-PEG 2000) to create the final lipid mixture in ethanol.

• Prepare mRNA Solution: Dilute the mRNA stock to the desired concentration in the low pH buffer.

• Set up the Microfluidic System:

  • Prime the microfluidic system with ethanol and then with the aqueous buffer according to the manufacturer's instructions.

  • Load the lipid mixture into one syringe and the mRNA solution into another syringe.

  • Place the syringes onto the syringe pumps.

• Formulate LNPs:

  • Set the desired TFR and FRR on the microfluidic system.

  • Start the pumps to initiate the mixing of the two streams within the microfluidic cartridge.

  • Collect the resulting LNP dispersion from the outlet.

• Downstream Processing:

  • Immediately after formulation, the LNP dispersion is typically diluted with a neutral buffer to stabilize the particles.

  • Purify and concentrate the LNPs using tangential flow filtration (TFF) to remove ethanol and unencapsulated mRNA.

Protocol 2: Characterization of LNP Size and PDI by Dynamic Light Scattering (DLS)

Materials:

• LNP sample

• Appropriate buffer for dilution (e.g., PBS)

• DLS instrument (e.g., Malvern Zetasizer)

• Disposable cuvettes

Procedure:

• Sample Preparation: Dilute the LNP sample in the appropriate buffer to a suitable concentration for DLS analysis. The optimal concentration should be determined to ensure a good signal-to-noise ratio without causing multiple scattering effects.

• Instrument Setup:

  • Turn on the DLS instrument and allow it to warm up.

  • Select the appropriate measurement parameters (e.g., temperature, dispersant viscosity, refractive index).

• Measurement:

  • Transfer the diluted LNP sample to a clean, dust-free cuvette.

  • Place the cuvette in the instrument's sample holder.

  • Allow the sample to equilibrate to the set temperature.

  • Perform the DLS measurement. Typically, multiple runs are averaged to obtain a reliable result.

• Data Analysis:

  • The instrument software will generate a report including the Z-average particle size and the PDI.

  • Analyze the size distribution plot to check for multiple populations of particles.

Protocol 3: Determination of mRNA Encapsulation Efficiency using RiboGreen Assay

Materials:

• LNP sample

• Quant-iT RiboGreen RNA Assay Kit

• TE buffer (or other suitable buffer)

• Triton X-100 (or other suitable detergent)

• Fluorescence microplate reader

Procedure:

• Prepare RiboGreen Working Solution: Dilute the RiboGreen reagent in TE buffer according to the manufacturer's instructions. Protect the solution from light.

• Prepare Standards: Prepare a standard curve of the free mRNA in TE buffer at known concentrations.

• Measure Free mRNA:

  • In a 96-well plate, add the diluted LNP sample.

  • Add the RiboGreen working solution to each well.

  • Incubate for the recommended time, protected from light.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths.

• Measure Total mRNA:

  • In a separate set of wells, add the diluted LNP sample.

  • Add a detergent (e.g., 0.1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA.

  • Incubate to ensure complete lysis of the LNPs.

  • Add the RiboGreen working solution.

  • Incubate and measure the fluorescence as before.

• Calculate Encapsulation Efficiency:

  • Use the standard curve to determine the concentration of free and total mRNA in the samples.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = ((Total mRNA - Free mRNA) / Total mRNA) * 100

Mandatory Visualizations

LNP Formulation and Characterization Workflow

References

• 1. susupport.com [susupport.com]
• 2. helixbiotech.com [helixbiotech.com]
• 3. Microfluidic synthesis of lipid nanoparticles - Inside Therapeutics [insidetx.com]
• 4. pharmtech.com [pharmtech.com]
• 5. researchgate.net [researchgate.net]
• 6. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 9. researchgate.net [researchgate.net]
• 10. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Lipid Nanoparticles (LNPs) Structure Characterization Service | Cryo-EM | MtoZ Biolabs [mtoz-biolabs.com]
• 14. Pioneering integration of combinatorial chemistry and machine learning to accelerate the development of tailored LNPs for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. kinampark.com [kinampark.com]
• 17. Why lipid nanoparticle formulations developed for biological applications should have a low polydispersity index (PDI)? | AAT Bioquest [aatbio.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Microfluidic Assembly of Lipid-based Oligonucleotide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipid 119-23 LNP Encapsulation Efficiency

Welcome to the technical support center for Lipid 119-23. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for improving the encapsulation efficiency of your Lipid Nanoparticle (LNP) formulations.

Frequently Asked Questions (FAQs)

Q1: What is Lipid 119-23?

A1: Lipid 119-23 is a novel ionizable lipid that has demonstrated high performance in mRNA delivery.[1][2][3] It has shown the potential to outperform established benchmark lipids in transfecting muscle and immune cells in various tissues.[1][2][3]

Q2: What are the key components of a typical LNP formulation using Lipid 119-23?

A2: A standard LNP formulation consists of four main components:

• Ionizable Lipid (e.g., Lipid 119-23): Crucial for encapsulating the nucleic acid payload at low pH and facilitating its release into the cytoplasm.[4][5][6]

• Helper Lipid (e.g., DSPC): Contributes to the structural integrity of the LNP.[4][7]

• Cholesterol: Enhances LNP stability and can influence membrane fluidity.[5][6][8]

• PEGylated Lipid (e.g., DMG-PEG 2000): Controls particle size and prevents aggregation, which improves stability.[5][9][10]

Q3: What is a typical molar ratio for these components?

A3: A common starting molar ratio for LNP formulations is approximately 50:10:38.5:1.5 for the ionizable lipid, helper lipid, cholesterol, and PEG-lipid, respectively.[4][11] However, optimization of these ratios is often necessary to achieve the best performance for a specific application.[12]

Q4: How does pH influence the encapsulation process?

A4: The pH is a critical factor. During LNP formation, a low pH (typically around 4.0) is used to protonate the ionizable lipid (Lipid 119-23).[13][14] This positive charge allows for electrostatic interaction with the negatively charged nucleic acid backbone, driving encapsulation.[4][15] After formation, the pH is raised to a physiological level (around 7.4), neutralizing the ionizable lipid and creating a more stable LNP for in vivo applications.[16][17]

Q5: What is the expected encapsulation efficiency for LNPs formulated with Lipid 119-23?

A5: While specific data for Lipid 119-23 is emerging, well-optimized LNP formulations with other ionizable lipids can achieve encapsulation efficiencies greater than 90%.[4] For instance, some formulations have reported efficiencies in the range of 95-100%.[18]

Troubleshooting Guide

This guide addresses common issues encountered during LNP formulation and provides actionable steps to improve encapsulation efficiency.

Issue 1: Low Encapsulation Efficiency (<80%)

Low encapsulation of your nucleic acid cargo is a frequent challenge. The table below outlines potential causes and suggested solutions.

Potential Cause	Troubleshooting Steps
Suboptimal pH of Aqueous Buffer	Ensure the aqueous buffer (containing your nucleic acid) has a pH between 3.0 and 4.0 to ensure full protonation of Lipid 119-23.[7][14]
Incorrect Lipid Ratios	Systematically vary the molar ratio of the four lipid components. A common starting point is a 50:10:38.5:1.5 ratio (ionizable:helper:cholesterol:PEG).[4][11]
Inadequate Mixing	If using a microfluidic system, ensure proper mixing by adjusting the total flow rate and flow rate ratio (aqueous to lipid phase). A common ratio is 3:1 (aqueous:lipid).[19][20] For manual methods, ensure rapid and consistent mixing.[20]
Low N:P Ratio	The Nitrogen-to-Phosphate (N:P) ratio, which represents the charge balance between the ionizable lipid and the nucleic acid, is crucial. An insufficient N:P ratio can lead to poor encapsulation. Consider increasing the amount of ionizable lipid relative to the nucleic acid.[21]
Poor Quality of Nucleic Acid	Ensure your mRNA or other nucleic acid is of high purity and integrity. Contaminants or degradation can interfere with encapsulation.[22]

Issue 2: Particle Aggregation and High Polydispersity Index (PDI)

Particle aggregation leads to larger, less uniform LNPs, which can negatively impact in vivo performance.

Potential Cause	Troubleshooting Steps
Insufficient PEG-Lipid	The PEG-lipid provides a "stealth" layer that prevents aggregation.[9][10] If aggregation is observed, consider slightly increasing the molar percentage of the PEG-lipid (e.g., from 1.5% to 2.5%).[12]
Delayed Dialysis/Purification	After LNP formation, promptly dialyze or purify the sample to remove the organic solvent (e.g., ethanol) and unincorporated components. Delays can lead to instability and aggregation.[23]
Incorrect Storage Conditions	Store LNPs at the recommended temperature (typically 4°C for short-term and -80°C for long-term storage) and in an appropriate buffer.

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidic Mixing

This protocol outlines a standard method for producing LNPs using a microfluidic device.

Materials:

• Lipid 119-23, DSPC, Cholesterol, DMG-PEG 2000

• Ethanol (ACS grade or higher)

• Nucleic acid (e.g., mRNA)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and syringe pump

Procedure:

• Prepare Lipid Stock Solution: Dissolve Lipid 119-23, DSPC, Cholesterol, and DMG-PEG 2000 in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).

• Prepare Aqueous Phase: Dilute the nucleic acid in the citrate buffer (pH 4.0).

• Microfluidic Mixing:

  • Load the lipid solution into one syringe and the aqueous nucleic acid solution into another.

  • Set the flow rate ratio on the syringe pump, typically to 3:1 (aqueous:lipid).

  • Initiate pumping to mix the two phases in the microfluidic cartridge.

• Collection: Collect the resulting LNP suspension.

• Purification: Immediately dialyze the LNP suspension against PBS (pH 7.4) to remove ethanol and unencapsulated material.

• Characterization: Analyze the LNPs for size, PDI, and encapsulation efficiency.

Protocol 2: Quantification of Encapsulation Efficiency (RiboGreen Assay)

This is a common method to determine the percentage of nucleic acid encapsulated within the LNPs.

Materials:

• LNP sample

• Quant-iT RiboGreen RNA Assay Kit (or similar)

• TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5)

• Triton X-100 (1% v/v in TE buffer)

• Fluorometer

Procedure:

• Prepare Samples:

  • Sample A (Total RNA): Dilute the LNP sample in TE buffer containing 1% Triton X-100. The detergent will lyse the LNPs, releasing the encapsulated RNA.

  • Sample B (Free RNA): Dilute the LNP sample in TE buffer without detergent.

• Add RiboGreen Reagent: Add the RiboGreen reagent to both samples according to the manufacturer's protocol.

• Incubate: Incubate the samples in the dark for the recommended time.

• Measure Fluorescence: Measure the fluorescence of both samples using a fluorometer.

• Calculate Encapsulation Efficiency:

  • Encapsulation Efficiency (%) = ((Fluorescence of Sample A - Fluorescence of Sample B) / Fluorescence of Sample A) * 100

Visualizations

Caption: Workflow for LNP formulation using microfluidic mixing.

Caption: Troubleshooting logic for low LNP encapsulation efficiency.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
• 3. Pioneering integration of combinatorial chemistry and machine learning to accelerate the development of tailored LNPs for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery - Nanoscale (RSC Publishing) DOI:10.1039/D5NR00433K [pubs.rsc.org]
• 6. Optimization of ionizable lipids for aerosolizable mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. helixbiotech.com [helixbiotech.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. researchgate.net [researchgate.net]
• 12. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. precigenome.com [precigenome.com]
• 14. researchgate.net [researchgate.net]
• 15. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 17. researchgate.net [researchgate.net]
• 18. Optimizing mRNA-Loaded Lipid Nanoparticles as a Potential Tool for Protein-Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. dovepress.com [dovepress.com]
• 20. biomol.com [biomol.com]
• 21. Ionization and structural properties of mRNA lipid nanoparticles influence expression in intramuscular and intravascular administration - PMC [pmc.ncbi.nlm.nih.gov]
• 22. iscaconsortium.org [iscaconsortium.org]
• 23. biorxiv.org [biorxiv.org]

Navigating Low Transfection Efficiency with Lipid 119-23: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered when using Lipid 119-23 for mRNA transfection. Lipid 119-23 is a novel ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) to facilitate efficient mRNA delivery.[1][2] It has demonstrated enhanced transfection efficiency in various cell types, including immune cells in the liver, spleen, and lung, when compared to established lipids such as SM-102 and DLin-MC3-DMA.[1][3][4][5]

This guide will help you optimize your experiments and troubleshoot common issues that can lead to low transfection efficiency.

Frequently Asked Questions (FAQs)

Q1: What is Lipid 119-23 and what are its advantages?

Lipid 119-23 is an ionizable cationic lipid that is a critical component of lipid nanoparticles (LNPs) for mRNA delivery.[1][2] Its key advantage is its demonstrated ability to achieve higher transfection efficiency in challenging cell types, such as immune cells and muscle cells, compared to more traditional ionizable lipids like MC3 and SM102.[6][7][8][9][10][11][12][13]

Q2: What is the general composition of a Lipid 119-23 based LNP formulation?

A typical LNP formulation consists of four main components:

• Ionizable Cationic Lipid (e.g., Lipid 119-23): This lipid is positively charged at a low pH, which facilitates the encapsulation of negatively charged mRNA.[14] At physiological pH (around 7.4), it becomes neutral, reducing toxicity.[14][15]

• Helper Phospholipid (e.g., DSPC or DOPE): These lipids contribute to the structure and stability of the nanoparticle.[16][17]

• Cholesterol: Cholesterol helps to stabilize the LNP structure and can enhance the stability of the complexes in the presence of serum.[16][17]

• PEG-Lipid (e.g., DMG-PEG2000): A polyethylene glycol-lipid conjugate prevents the aggregation of nanoparticles and reduces clearance by the immune system, thus prolonging circulation time.

Q3: Can I use serum in my cell culture medium during transfection?

It is highly recommended to form the LNP-mRNA complexes in a serum-free medium.[18] The negatively charged proteins in serum can interfere with the positively charged LNPs, leading to aggregation and reduced transfection efficiency.[15] However, for the transfection step itself, you can add the complexes to cells cultured in a serum-containing medium, as this can improve cell viability.[19]

Q4: Can I use antibiotics in my cell culture medium during transfection?

It is generally recommended to avoid antibiotics during transfection.[11] Some antibiotics can have cytotoxic effects, which may be exacerbated during the transfection process when cell membranes are more permeable.[11]

Troubleshooting Low Transfection Efficiency

Low transfection efficiency can arise from various factors throughout the experimental workflow. The following sections provide a systematic approach to identifying and resolving these issues.

Diagram: Troubleshooting Workflow for Low Transfection Efficiency

Caption: A flowchart outlining the systematic approach to troubleshooting low transfection efficiency.

Problem Area 1: mRNA Quality

Potential Cause	Recommended Solution
Degraded or Impure mRNA	- Verify mRNA integrity by running an aliquot on a denaturing agarose gel. You should see a sharp, distinct band. - Assess purity by measuring the A260/A280 ratio, which should be between 1.8 and 2.2. - Use nuclease-free water and consumables to prevent degradation.
Incorrect mRNA Concentration	- Accurately quantify your mRNA using a fluorometric assay (e.g., RiboGreen) for single-stranded RNA, as spectrophotometric methods can be less accurate.

Problem Area 2: LNP Formulation and Characteristics

Potential Cause	Recommended Solution
Suboptimal Lipid to mRNA Ratio	- The ratio of the ionizable lipid to the mRNA is critical for efficient encapsulation and delivery. Optimize this ratio by testing a range of N/P ratios (the molar ratio of nitrogen in the ionizable lipid to phosphate in the mRNA). A common starting point is an N/P ratio of 3:1 or 6:1.[17]
Incorrect LNP Size or Polydispersity	- LNP size should ideally be in the range of 80-150 nm for efficient cellular uptake. The Polydispersity Index (PDI) should be low (<0.2) to ensure a homogenous population of nanoparticles.[4] - LNP characteristics can be measured using Dynamic Light Scattering (DLS). - If size or PDI is suboptimal, review the mixing process during LNP formation. Microfluidic mixing generally provides more consistent and reproducible results.[15]
Low mRNA Encapsulation Efficiency	- Aim for an encapsulation efficiency of over 90%.[17] This can be determined using a fluorescent dye that binds to nucleic acids (e.g., RiboGreen) to measure the amount of free mRNA before and after lysing the LNPs with a detergent like Triton X-100.

Problem Area 3: Cell Health and Culture Conditions

Potential Cause	Recommended Solution
Unhealthy or Senescent Cells	- Use cells that are in the logarithmic growth phase and have been passaged a limited number of times. - Regularly check for signs of stress or contamination.
Suboptimal Cell Density	- The optimal cell density at the time of transfection can vary between cell types. A confluency of 50-80% is often a good starting point.[13] Too low or too high cell density can negatively impact transfection efficiency.
Presence of Inhibitors in the Medium	- Avoid high concentrations of phosphate, as it can cause precipitation of the LNP-mRNA complexes.[12]

Problem Area 4: Transfection Protocol

Potential Cause	Recommended Solution
Formation of Complexes in the Presence of Serum	- Always dilute the LNP stock and the mRNA in serum-free medium before mixing to form the complexes.[11][18]
Incorrect Incubation Time	- The optimal incubation time for the LNP-mRNA complexes with the cells can vary. A typical range is 4-24 hours, after which the medium can be replaced with fresh, complete medium.[13]
Improper Storage of Reagents	- Store Lipid 119-23 and other lipid stock solutions at -20°C as recommended. Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Formulation of Lipid 119-23 LNPs using Microfluidics

This protocol provides a general guideline for formulating LNPs containing Lipid 119-23. The ratios and concentrations may need to be optimized for your specific application.

Materials:

• Lipid 119-23

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• mRNA

• Ethanol (200 proof, RNase-free)

• Citrate buffer (e.g., 50 mM, pH 3.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve Lipid 119-23, DSPC, cholesterol, and DMG-PEG2000 in ethanol to achieve a desired molar ratio. A commonly used starting ratio is 50:10:38.5:1.5 (Lipid 119-23:DSPC:Cholesterol:PEG-lipid).[17]

  • The total lipid concentration in the ethanol phase can be, for example, 12.5 mM.[3]

• Prepare mRNA Solution:

  • Dilute the mRNA in a citrate buffer (pH 3.0) to the desired concentration. The acidic pH ensures that the ionizable lipid will be protonated and can efficiently complex with the negatively charged mRNA.

• LNP Formulation:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-buffer solution into another.

  • A typical flow rate ratio of the aqueous to organic phase is 3:1.[3]

  • Initiate the mixing process. The rapid mixing of the two solutions will cause the lipids to self-assemble into nanoparticles, encapsulating the mRNA.

• Dialysis and Concentration:

  • Dialyze the resulting LNP solution against PBS (pH 7.4) to remove the ethanol and raise the pH. This will neutralize the surface charge of the LNPs.

  • If necessary, concentrate the LNPs using a suitable method such as centrifugal filtration.

• Characterization:

  • Measure the particle size and PDI using DLS.

  • Determine the mRNA encapsulation efficiency using a RiboGreen assay.

Diagram: LNP-mediated mRNA Delivery Pathway

Caption: A simplified diagram illustrating the cellular uptake and mechanism of action of mRNA-loaded LNPs.

Quantitative Data Summary

The following tables summarize comparative data on the performance of Lipid 119-23 from published studies.

Table 1: In Vivo Transfection Efficiency Comparison of Ionizable Lipids

Ionizable Lipid	Reporter Gene	Administration Route	Target Organ/Tissue	Relative Transfection Efficiency (vs. SM-102)
Lipid 119-23	Luciferase mRNA	Intramuscular	Muscle	Higher
SM-102	Luciferase mRNA	Intramuscular	Muscle	Baseline
DLin-MC3-DMA	Luciferase mRNA	Intramuscular	Muscle	Lower
Lipid 119-23	hEPO mRNA	Intramuscular	Systemic (serum hEPO)	Higher
SM-102	hEPO mRNA	Intramuscular	Systemic (serum hEPO)	Baseline
Data synthesized from findings indicating superior performance of Lipid 119-23.[12][18]

Table 2: In Vivo Biodistribution and Cell Targeting

Ionizable Lipid	Reporter Gene	Administration Route	Primary Accumulation	Key Cell Types Transfected
Lipid 119-23	Cre mRNA	Intravenous	Liver, Spleen, Lung	Immune cells (e.g., macrophages, dendritic cells)
SM-102	Cre mRNA	Intravenous	Liver, Spleen, Lung	Lower transfection in immune cells compared to 119-23
This table summarizes the enhanced targeting capabilities of Lipid 119-23 for immune cells in various organs.[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Optimizing mRNA-Loaded Lipid Nanoparticles as a Potential Tool for Protein-Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. media.beckman.com [media.beckman.com]
• 5. scribd.com [scribd.com]
• 6. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medicineinnovates.com [medicineinnovates.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 11. researchgate.net [researchgate.net]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 14. ozbiosciences.com [ozbiosciences.com]
• 15. Optimizing Cationic and Neutral Lipids for Efficient Gene Delivery at High Serum Content - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pharmaexcipients.com [pharmaexcipients.com]
• 17. caymanchem.com [caymanchem.com]
• 18. mrlweb.mrl.ucsb.edu [mrlweb.mrl.ucsb.edu]
• 19. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

Lipid 119-23 stability issues and storage conditions

Welcome to the technical support center for Lipid 119-23. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions regarding the stability and storage of Lipid 119-23 and its use in lipid nanoparticle (LNP) formulations for mRNA delivery.

Frequently Asked Questions (FAQs)

Q1: What is Lipid 119-23?

Lipid 119-23 is an ionizable cationic lipid used in the formation of lipid nanoparticles (LNPs) for the delivery of messenger RNA (mRNA).[1][2][3][4][5][6][7] It has demonstrated high transfection efficiency in various cell types, including immune cells in the liver, spleen, and lungs.[1][2][7]

Q2: What are the recommended storage conditions for Lipid 119-23?

Proper storage is crucial to maintain the stability and performance of Lipid 119-23. The recommended conditions vary depending on whether it is in powder form or dissolved in a solvent.

Q3: How should I handle Lipid 119-23 upon receipt and during use?

Upon receipt, it is recommended to allow the product to equilibrate to room temperature for at least one hour before opening the vial. When preparing stock solutions, it is best to prepare and use them on the same day. If advance preparation is necessary, store the solution in aliquots in tightly sealed vials at -20°C for up to one month.

Q4: In which solvents is Lipid 119-23 soluble?

Lipid 119-23 is sparingly soluble in chloroform and ethanol at a concentration of 1-10 mg/mL.[3][6]

Troubleshooting Guide

This section addresses common issues that may arise during the formulation and use of Lipid 119-23 in LNP-mRNA preparations.

Issue 1: LNP Aggregation

Potential Cause	Troubleshooting Steps
Improper Storage of Lipid 119-23	Ensure Lipid 119-23 is stored under the recommended conditions to prevent degradation, which can lead to aggregation.
Suboptimal Formulation Parameters	Optimize the lipid molar ratios, including the N:P ratio (the molar ratio of protonatable nitrogen in the ionizable lipid to phosphate groups in the mRNA).[8]
Incorrect Buffer Conditions	Use appropriate buffers for formulation and storage. The pH of the storage buffer can influence LNP stability.
Freeze-Thaw Cycles	Avoid repeated freeze-thaw cycles of LNP formulations, as this can induce aggregation.

Issue 2: Low mRNA Encapsulation Efficiency

Potential Cause	Troubleshooting Steps
Degraded Lipid 119-23	Use high-purity Lipid 119-23 that has been stored correctly. Lipid degradation can reduce encapsulation efficiency.
Non-Optimal N:P Ratio	Systematically vary the N:P ratio to find the optimal level for your specific mRNA and formulation.[8]
Microfluidic System Issues	If using a microfluidic system for formulation, ensure proper mixing and flow rates.[8][9]
Incorrect pH of Aqueous Phase	The pH of the aqueous buffer containing the mRNA should be acidic (typically pH 4.0) to ensure the ionizable lipid is protonated for efficient encapsulation.[10]

Issue 3: Poor Transfection Efficiency

Potential Cause	Troubleshooting Steps
Lipid Degradation	Peroxide impurities in ionizable lipids can degrade into reactive aldehydes that can modify the mRNA, leading to a loss of translational efficiency.[11]
LNP Instability	LNP aggregation or degradation during storage can lead to reduced transfection potency.
Suboptimal LNP Size or Polydispersity	Characterize the size and polydispersity index (PDI) of your LNPs. Aim for a uniform size distribution, as this can impact cellular uptake.
Issues with Helper Lipids	Ensure the quality and correct ratios of other lipid components in the formulation (e.g., phospholipid, cholesterol, PEG-lipid).[10]

Data Presentation

Table 1: Recommended Storage Conditions for Lipid 119-23

Form	Storage Temperature	Duration	Notes
Powder	-20°C	Up to 2 years	Keep tightly sealed in a dry, dark place.
In DMSO	4°C	Up to 2 weeks	Prepare fresh if possible.
In DMSO	-80°C	Up to 6 months	Store in aliquots to avoid freeze-thaw cycles.
In Ethanol	-20°C	Long-term (months to years)	Store in a tightly sealed vial.

Experimental Protocols

Protocol 1: General LNP-mRNA Formulation using Microfluidics

This protocol provides a general guideline for formulating LNPs with Lipid 119-23. Optimization of lipid ratios and flow rates may be necessary.

• Preparation of Lipid Stock Solution:

  • Dissolve Lipid 119-23, a helper phospholipid (e.g., DSPC), cholesterol, and a PEG-lipid in ethanol at the desired molar ratio. A common starting ratio is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).[10]

• Preparation of mRNA Aqueous Solution:

  • Dissolve the mRNA in an RNase-free acidic buffer (e.g., 25 mM sodium acetate, pH 4.0).[10]

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Set up a microfluidic mixing device (e.g., NanoAssemblr).

  • Pump the two solutions through the microfluidic mixer at a defined flow rate ratio (e.g., 3:1 aqueous:ethanolic phase).

• Dialysis and Concentration:

  • Dialyze the resulting LNP solution against a storage buffer (e.g., PBS, pH 7.4) to remove the ethanol and raise the pH.

  • Concentrate the LNP formulation to the desired final concentration using a suitable method like ultrafiltration.

Protocol 2: Assessment of LNP Stability

This protocol outlines a general procedure for evaluating the stability of your LNP-mRNA formulation under different storage conditions.

• Sample Preparation:

  • Aliquot the LNP-mRNA formulation into separate vials for each storage condition to be tested (e.g., 4°C, -20°C, -80°C).

• Time Points:

  • Establish specific time points for analysis (e.g., Day 0, 1 week, 1 month, 3 months).

• Analysis at Each Time Point:

  • At each time point, retrieve a vial from each storage condition.

  • Allow the sample to equilibrate to room temperature.

  • Analyze the following parameters:

    • Particle Size and Polydispersity Index (PDI): Use Dynamic Light Scattering (DLS). An increase in size or PDI may indicate aggregation.

    • mRNA Encapsulation Efficiency: Use a fluorescent dye-based assay (e.g., RiboGreen assay). A decrease in encapsulation suggests mRNA leakage.

    • Lipid Integrity: Use Liquid Chromatography-Mass Spectrometry (LC/MS) to assess the chemical integrity of Lipid 119-23 and other lipid components.[12][13]

    • Functional Activity: Perform an in vitro transfection assay to determine if the LNP formulation can still efficiently deliver the mRNA for protein expression.

Visualizations

Caption: Workflow for LNP-mRNA formulation using microfluidics.

Caption: Troubleshooting decision tree for low transfection efficiency.

References

• 1. Ionizable Lipids for in vivo CAR | DC Chemicals [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 119-23 | CAS 2953044-98-7 | Cayman Chemical | Biomol.com [biomol.com]
• 4. medkoo.com [medkoo.com]
• 5. 119-23 | BroadPharm [broadpharm.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Lipid 119-23|Ionizable Lipid for LNP [dcchemicals.com]
• 8. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A guide to RNA-LNP formulation screening - Inside Therapeutics [insidetx.com]
• 10. Design Strategies for and Stability of mRNA–Lipid Nanoparticle COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spotlighting the criticality of lipid quality control through a mechanistic investigation of mRNA activity loss in lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lcms.cz [lcms.cz]
• 13. agilent.com [agilent.com]

Technical Support Center: Reducing Immunogenicity of Lipid 119-23 LNPs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lipid 119-23 lipid nanoparticles (LNPs). The information provided is intended to help address common challenges related to the immunogenicity of these delivery platforms.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Lipid 119-23 LNPs and offers potential solutions.

Problem	Potential Cause	Suggested Solution
High levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) observed in vitro or in vivo.	The intrinsic adjuvant properties of the LNP formulation may be too potent for your application.	1. Optimize LNP Composition: - Decrease the molar ratio of the PEG-lipid.[1] - Substitute cholesterol with plant-derived sterols.[1] - Replace standard phospholipids with those having different head or tail group structures.[1] 2. Modify the mRNA payload: Ensure the use of modified nucleosides (e.g., pseudouridine) in your mRNA to reduce its intrinsic immunogenicity.[2]
Accelerated clearance of LNPs upon repeat dosing.	Development of anti-PEG antibodies due to the PEGylated lipid component in the LNP formulation.[2]	1. Alter PEG-lipid structure: - Reduce the chain length of the PEG on the lipid.[1] - Consider using alternative polymers to PEG, such as poly(sarcosine) (PSar) or poly(carboxybetaine) (PCB), which have been shown to have lower immunogenicity. 2. Adjust the route of administration: Intramuscular injections have been observed to generate lower anti-LNP antibody responses compared to intravenous or subcutaneous routes.
Variability in immune response between experimental batches.	Inconsistent physicochemical properties of the LNP formulation, such as particle size and polydispersity.	1. Standardize LNP Formulation Protocol: Utilize a microfluidic mixing system for consistent and reproducible LNP production.[3] 2. Characterize Each Batch: Thoroughly characterize each LNP batch for size, polydispersity index (PDI), and zeta potential to ensure consistency. A smaller particle size (80-100 nm) has been associated with optimal immune responses in some models.[4][5]
Unexpectedly low transfection efficiency in target immune cells.	The surface properties of the LNP may not be optimal for uptake by the desired cell type.	While Lipid 119-23 has shown enhanced transfection in immune cells compared to benchmarks like SM-102, further optimization may be needed.[6][7][8] Consider that the overall LNP composition, not just the ionizable lipid, influences cell targeting.

Frequently Asked Questions (FAQs)

Q1: What is Lipid 119-23 and why was it developed?

A1: Lipid 119-23 is a novel, ionizable cationic lipid developed for the formulation of lipid nanoparticles (LNPs) to deliver mRNA.[7][8] It was identified through a machine learning-accelerated discovery process to find new ionizable lipids that outperform established benchmarks in transfecting specific cell types, particularly muscle and immune cells.[6][8]

Q2: How does the immunogenicity of Lipid 119-23 LNPs compare to other common formulations like those with SM-102?

A2: While direct comparative immunogenicity studies between Lipid 119-23 and other lipids like SM-102 are not extensively published, the design and selection of Lipid 119-23 were focused on enhancing transfection efficiency in immune cells.[7][8] Generally, the immunogenicity of an LNP is influenced by the entire formulation, not just the ionizable lipid.[1][9] For instance, LNPs formulated with SM-102 are known to induce innate immune responses, including the production of TNF and IL-1β.[9][10] To fully assess the immunogenic profile of your Lipid 119-23 LNPs, it is recommended to conduct in vitro and in vivo characterization.

Q3: What are the key components of a Lipid 119-23 LNP formulation?

A3: A typical LNP formulation, including those with Lipid 119-23, consists of four main components:

• Ionizable Cationic Lipid (e.g., Lipid 119-23): This is crucial for encapsulating the negatively charged mRNA and facilitating its release into the cytoplasm.[11]

• Phospholipid (e.g., DSPC): This acts as a helper lipid, contributing to the structural integrity of the nanoparticle.[11]

• Cholesterol: This component helps to stabilize the LNP structure.[11]

• PEGylated Lipid (e.g., DMG-PEG2000): This lipid forms a hydrophilic layer on the surface of the LNP, which can increase its stability and circulation time.[11]

Q4: What analytical methods should I use to characterize my Lipid 119-23 LNPs?

A4: A comprehensive characterization of your LNPs should include:

• Size and Polydispersity Index (PDI): Measured by Dynamic Light Scattering (DLS).

• Zeta Potential: To determine the surface charge of the nanoparticles.

• mRNA Encapsulation Efficiency: Typically measured using a fluorescent dye-based assay.

• In vitro Transfection Efficiency: Assessed by measuring the expression of a reporter protein (e.g., luciferase) in a relevant cell line.

• In vivo Biodistribution and Protein Expression: Using imaging techniques or ELISA to determine where the LNPs travel and where the protein is expressed.

• Immunogenicity Assessment: Measuring cytokine and chemokine levels, as well as antibody responses in vivo.[10]

Q5: How can I modulate the immune response of my Lipid 119-23 LNPs for different applications?

A5: The immune response can be tuned based on your therapeutic goal:

• For Vaccines (to enhance immunogenicity): You can incorporate adjuvant-active components into the LNP or use formulations known to stimulate innate immune pathways.[12]

• For Gene Therapies (to reduce immunogenicity): Focus on strategies that minimize immune activation, such as optimizing the PEG-lipid content, using alternative stealth polymers, and ensuring the use of modified mRNA.[1][6]

Experimental Protocols

Protocol 1: Formulation of Lipid 119-23 LNPs by Microfluidic Mixing

This protocol describes a standard method for producing Lipid 119-23 LNPs using a microfluidic device.

Materials:

• Lipid 119-23

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000

• Ethanol

• mRNA in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Microfluidic mixing system (e.g., NanoAssemblr)

• Dialysis cassettes

Procedure:

• Prepare a lipid stock solution in ethanol containing Lipid 119-23, DSPC, cholesterol, and DMG-PEG2000 at a desired molar ratio (e.g., 50:10:38.5:1.5).[3]

• Prepare an aqueous solution of your mRNA in a low pH buffer.

• Set up the microfluidic mixing system according to the manufacturer's instructions.

• Load the lipid-ethanol solution and the mRNA-aqueous solution into their respective inlets on the microfluidic cartridge.

• Initiate the mixing process at a defined flow rate ratio (e.g., 3:1 aqueous to organic phase).[13]

• Collect the resulting LNP solution from the outlet.

• Dialyze the LNP solution against a suitable buffer (e.g., PBS, pH 7.4) to remove ethanol and unencapsulated mRNA.

• Sterile filter the final LNP formulation.

• Characterize the LNPs for size, PDI, zeta potential, and encapsulation efficiency.

Protocol 2: In Vivo Immunogenicity Assessment in Mice

This protocol outlines a general procedure to evaluate the immune response to a Lipid 119-23 LNP formulation in a mouse model.

Materials:

• Lipid 119-23 LNP formulation

• Control LNP formulation (e.g., empty LNPs)

• C57BL/6 or BALB/c mice (6-8 weeks old)

• Syringes and needles for injection

• Blood collection supplies

• ELISA kits for relevant cytokines (e.g., TNF-α, IL-6) and antibodies (e.g., IgG)

• Spleen processing reagents

Procedure:

• Acclimate mice for at least one week before the start of the experiment.

• Divide mice into experimental groups (e.g., Lipid 119-23 LNP, control LNP, PBS).

• Administer the LNP formulations via the desired route (e.g., intramuscular injection). A typical dose might be 1-10 µg of mRNA per mouse.[10]

• Collect blood samples at specified time points (e.g., 6, 24, 48 hours post-injection for cytokine analysis; day 14 and 28 for antibody analysis).[1]

• Process blood to obtain serum and store at -80°C until analysis.

• At the end of the study, euthanize the mice and harvest spleens.

• Process spleens to isolate splenocytes for ex vivo restimulation assays to measure antigen-specific T cell responses (e.g., IFN-γ production by ELISpot or intracellular cytokine staining).[10]

• Analyze serum samples for cytokine and antibody levels using ELISA.

Visualizations

Caption: Workflow for formulating, characterizing, and evaluating the immunogenicity of Lipid 119-23 LNPs.

Caption: Simplified signaling pathway of LNP-mediated immune activation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thno.org [thno.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mRNA-LNP vaccines: rational design, delivery optimization, and clinical translation - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Immunogenicity of lipid nanoparticles and its impact on the efficacy of mRNA vaccines and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The immunogenic potential of an optimized mRNA lipid nanoparticle formulation carrying sequences from virus and protozoan antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing Lipid 119-23 LNP Polydispersity Index

Welcome to the technical support center for the formulation of Lipid 119-23 lipid nanoparticles (LNPs). This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to achieving a low polydispersity index (PDI) during LNP synthesis. A low PDI is critical for ensuring batch-to-batch consistency, predictable in vivo performance, and regulatory acceptance.

Troubleshooting Guide: High Polydispersity Index (PDI)

A high PDI value indicates a heterogeneous population of nanoparticles, which can negatively impact the stability, efficacy, and safety of your LNP formulation.[1] The table below outlines common causes of high PDI and provides actionable solutions to mitigate them.

Potential Cause	Underlying Issue	Recommended Solution(s)
Suboptimal Lipid Composition	Inappropriate molar ratios of lipids can lead to instability and particle aggregation.[2][3]	- Optimize Ionizable Lipid Ratio: The molar ratio of the ionizable lipid (Lipid 119-23) is critical. Start with a commonly used ratio (e.g., 50 mol%) and perform a design of experiments (DoE) to fine-tune. - Adjust Helper Lipid Content: Vary the concentrations of DSPC and cholesterol. These lipids contribute to the structural integrity of the LNPs.[4] - Modify PEG-Lipid Percentage: The amount of PEG-lipid influences particle size and prevents aggregation.[2][4][5] Typically, 1.5 mol% is a good starting point, but optimization may be required.
Inefficient Mixing	Inadequate or inconsistent mixing of the lipid and aqueous phases can result in a broad size distribution.[6][7]	- Utilize Microfluidic Mixing: Microfluidic systems provide rapid and controlled mixing, leading to more uniform particle formation and lower PDI.[7][8][9] - Optimize Flow Rate Ratio (FRR): The ratio of the aqueous phase to the organic (lipid) phase significantly impacts particle size and PDI.[10] Higher FRRs (e.g., 3:1 or 5:1 aqueous to organic) often result in smaller, more monodisperse LNPs.[7] - Increase Total Flow Rate (TFR): A higher TFR can lead to faster mixing and the formation of smaller, more uniform particles.[5]
Inappropriate Solvent System	The choice of organic solvent and the composition of the aqueous buffer can affect lipid solubility and the self-assembly process.	- Ensure Miscibility: Use an organic solvent (e.g., ethanol) that is fully miscible with the aqueous phase to ensure rapid and uniform nanoprecipitation. - Optimize Aqueous Buffer pH: The pH of the aqueous buffer (e.g., acetate or citrate buffer) is crucial for protonating the ionizable lipid (Lipid 119-23), which is necessary for RNA encapsulation.[4][11] A pH of 4.0 is a common starting point. - Adjust Ionic Strength: The salt concentration in the aqueous buffer can influence particle size and PDI.[11]
Aggregation Post-Formulation	LNPs can aggregate after formation due to instability, leading to an increased PDI.	- Prompt Purification: Purify the LNPs shortly after formation to remove the organic solvent and unencapsulated components. Dialysis or tangential flow filtration (TFF) are common methods.[12] - Optimize Storage Conditions: Store LNPs at an appropriate temperature (e.g., 2-8°C or -20°C) in a suitable buffer.[13] The addition of cryoprotectants like sucrose or trehalose can improve stability during freeze-thawing.[13][14]
Issues with Raw Materials	Impurities or degradation of lipids can lead to inconsistent LNP formation.	- Use High-Purity Lipids: Ensure the use of high-quality, high-purity lipids. - Proper Stock Solution Handling: Store lipid stock solutions under appropriate conditions (e.g., protected from light, at low temperatures) to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What is an acceptable PDI value for LNP formulations?

A PDI value below 0.2 is generally considered acceptable for a monodisperse population of LNPs and is often a target for pharmaceutical development.[10][15] Values below 0.1 indicate a highly uniform population. A PDI above 0.3 suggests a heterogeneous sample.[16]

Q2: How does the N/P ratio impact PDI?

The N/P ratio, which is the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid, can influence the encapsulation efficiency and stability of LNPs. While not a direct determinant of PDI, an optimized N/P ratio is crucial for forming stable particles, which indirectly contributes to a lower PDI. Significant variations in the N/P ratio across a batch can be indicative of a polydisperse sample.[17]

Q3: Can the type of nucleic acid cargo affect the PDI?

Yes, the size and conformation of the nucleic acid cargo (e.g., mRNA, siRNA) can influence the final LNP size and PDI. It is important to re-optimize the formulation parameters when changing the nucleic acid cargo.

Q4: What is the role of the PEG-lipid in controlling PDI?

The PEG-lipid plays a crucial role in stabilizing the nanoparticles and preventing aggregation, which directly impacts the PDI.[4] The polyethylene glycol chains form a hydrophilic corona on the LNP surface, creating steric hindrance that prevents particles from clumping together. The molar percentage of the PEG-lipid can be adjusted to optimize particle size and PDI.[2][5]

Q5: How can I reduce PDI after the initial formulation?

Post-processing techniques can help to reduce the PDI of an LNP formulation. Methods like size exclusion chromatography (SEC) or tangential flow filtration (TFF) with appropriate membrane pore sizes can be used to fractionate the LNP population and isolate a more monodisperse sample.[17]

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidic Mixing

This protocol describes a general method for formulating Lipid 119-23 LNPs using a microfluidic device.

Materials:

• Lipid 119-23

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• Ethanol (100%, molecular biology grade)

• Nucleic acid cargo (e.g., mRNA)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing system (e.g., NanoAssemblr®)

• Dialysis device (e.g., Slide-A-Lyzer™, 10K MWCO)

Procedure:

• Prepare Lipid Stock Solution: Dissolve Lipid 119-23, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at a desired molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration can be in the range of 10-25 mg/mL.

• Prepare Aqueous Phase: Dissolve the nucleic acid cargo in the citrate buffer at a specific concentration.

• Microfluidic Mixing:

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the lipid solution into one syringe and the aqueous nucleic acid solution into another.

  • Set the desired total flow rate (TFR) and flow rate ratio (FRR). A common starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Organic).

  • Initiate the mixing process. The two solutions will be rapidly mixed in the microfluidic cartridge, leading to the self-assembly of LNPs.

• Purification:

  • Immediately after formulation, dilute the LNP solution with PBS (pH 7.4).

  • Transfer the diluted LNP solution to a dialysis cassette.

  • Perform dialysis against PBS (pH 7.4) for at least 18 hours, with several buffer changes, to remove ethanol and unencapsulated nucleic acid.

• Characterization:

  • Measure the particle size and PDI using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency using a nucleic acid quantification assay (e.g., RiboGreen® assay).

Protocol 2: PDI Measurement using Dynamic Light Scattering (DLS)

Equipment:

• Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

Procedure:

• Sample Preparation: Dilute a small aliquot of the purified LNP suspension in PBS (pH 7.4) to an appropriate concentration for DLS measurement. This is typically a concentration that gives a count rate within the instrument's optimal range.

• Instrument Setup:

  • Set the temperature to 25°C.

  • Select the appropriate dispersant (e.g., water or PBS) and its corresponding viscosity and refractive index values.

  • Set the material refractive index for the LNPs (typically around 1.45).[10]

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the set temperature for a few minutes.

  • Perform the measurement. The instrument will acquire data for a set duration.

• Data Analysis:

  • The instrument software will calculate the Z-average particle size and the polydispersity index (PDI) from the correlation function using the cumulant analysis method.

  • Ensure the quality of the data by checking the correlation curve and the count rate.

Visualizations

Experimental Workflow for LNP Formulation and Characterization

Caption: Workflow for LNP synthesis and analysis.

Logical Relationship between Formulation Parameters and PDI

Caption: Factors influencing high LNP PDI.

References

• 1. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 3. mdpi.com [mdpi.com]
• 4. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 6. scienceopen.com [scienceopen.com]
• 7. academic.oup.com [academic.oup.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. Tailoring lipid nanoparticle dimensions through manufacturing processes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00128A [pubs.rsc.org]
• 11. jstage.jst.go.jp [jstage.jst.go.jp]
• 12. Understanding the Manufacturing Process of Lipid Nanoparticles for mRNA Delivery Using Machine Learning [jstage.jst.go.jp]
• 13. researchgate.net [researchgate.net]
• 14. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Aggregation in Lipid 119-23 Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address aggregation issues encountered during the formulation of lipid nanoparticles (LNPs) using the ionizable cationic lipid 119-23.

Troubleshooting Guide

This guide provides solutions to common aggregation problems observed during and after the formulation of Lipid 119-23 LNPs.

Problem	Potential Cause	Recommended Solution
Immediate Aggregation Upon Mixing	Suboptimal pH of the Aqueous Phase: The pH of the buffer is critical for protonating the tertiary amine of Lipid 119-23, which is necessary for encapsulating anionic cargo like mRNA. However, a very low pH can lead to excessive positive surface charge and instability, causing aggregation.[1] For RNA delivery, the lipid pKa generally ranges from 6-7, and commonly used buffers are sodium acetate or sodium citrate at a pH of 4-5.[2]	Optimize the pH of the aqueous buffer, typically between 4.0 and 5.0, to ensure efficient nucleic acid encapsulation while minimizing excessive surface charge.[2]
High Ionic Strength of the Buffer: High salt concentrations can compress the electrical double layer surrounding the nanoparticles, which reduces electrostatic repulsion and leads to aggregation.[1]	Use buffers with low to moderate ionic strength (e.g., 25-50 mM sodium acetate or sodium citrate).[2]
Inadequate Mixing Rate: The rate at which the lipid-ethanol and aqueous phases are mixed is crucial. Slow mixing can lead to the formation of larger, less stable particles that are prone to aggregation.[1] Microfluidic mixing has shown promise for reproducible and scalable LNP production.[3]	Utilize a rapid and controlled mixing method, such as microfluidics, to ensure homogenous and rapid nanoparticle formation. A 1:3 ratio of ethanolic lipid mixture to aqueous buffer is generally used.[2]
High Polydispersity Index (PDI > 0.2)	Poor Lipid Quality or Handling: Lipids, including Lipid 119-23, can degrade over time or with improper storage. Thawing lipids at elevated temperatures can also affect their stability.	Ensure all lipids are of high purity and stored under the recommended conditions (-20°C for long-term storage).[4] Thaw lipids at 45°C and vortex before use to ensure proper mixing.[3]
Presence of Air Bubbles: Air bubbles introduced during the mixing process can lead to inconsistent nanoparticle formation and a broader size distribution.	Avoid introducing air bubbles into the syringes when loading the lipid or mRNA solutions.[3]
Aggregation During Storage	Inappropriate Storage Temperature: Storing LNPs at improper temperatures can induce aggregation. Freezing at -20°C can cause phase separation and aggregation upon thawing.[1][5] Storage at 4°C is often preferable for short-term storage.[2]	For short-term storage (up to 1 week), store LNPs at 4°C.[2] For long-term storage, lyophilization or storage at -80°C with cryoprotectants is recommended.[2][6]
Freeze-Thaw Cycles: Repeated freezing and thawing can cause mechanical stress and ice crystal formation, leading to irreversible aggregation.[5]	Avoid multiple freeze-thaw cycles. If freezing is necessary, aliquot the LNP suspension into single-use volumes. The addition of cryoprotectants like sucrose or trehalose can mitigate aggregation during freezing.[6]
Buffer Exchange Issues: Incomplete or improper buffer exchange after formulation can leave residual ethanol or an acidic pH, leading to instability during storage.	Dialyze the LNP suspension against a neutral buffer (e.g., PBS, pH 7.4) promptly after formation to remove the formulation buffer and residual ethanol.[1] Initiating dialysis within 15 minutes of synthesis can help prevent LNP aggregation.[3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the aqueous buffer when formulating with Lipid 119-23?

A1: The optimal pH for the aqueous buffer is crucial for the stability of cationic lipid nanoparticles like those made with Lipid 119-23.[1] For efficient encapsulation of nucleic acids, an acidic pH is required to protonate the ionizable lipid. A pH range of 4.0 to 5.0 is generally recommended for the aqueous phase during formulation.[2] After formation, LNPs should be dialyzed into a neutral buffer, such as PBS at pH 7.4, for storage and in vivo use.[2]

Q2: How can I improve the long-term stability of my Lipid 119-23 LNPs?

A2: Aggregation during storage is a common challenge. For long-term stability, consider the following:

• Storage Temperature: Storing LNP formulations at 4°C is often suitable for up to a week.[2] For longer periods, freezing at -80°C is preferred over -20°C, as the latter can promote aggregation.[5][6]

• Cryoprotectants: If you need to freeze your nanoparticles, add a cryoprotectant such as sucrose or trehalose (e.g., 20% w/v) to the formulation before freezing to prevent aggregation and loss of efficacy.[6]

• Lyophilization: For the longest-term storage, lyophilization (freeze-drying) in the presence of lyoprotectants is a viable option.[6]

Q3: What role do other lipids in the formulation play in preventing aggregation?

A3: The other lipid components in a typical four-component LNP formulation are critical for stability:

• PEG-Lipids: Polyethylene glycol (PEG)-lipids are included in formulations to create a steric barrier on the surface of the LNP, which helps prevent aggregation during formation and storage.[7]

• Helper Lipids (e.g., DOPE, DSPC): Phospholipids like DSPC contribute to the overall structure and stability of the LNP.[3]

• Cholesterol: Cholesterol is incorporated to fill packing defects in the lipid membrane, providing structural integrity and controlling the fluidity of the lipid bilayer.[7]

Q4: What analytical techniques are recommended for detecting aggregation in Lipid 119-23 LNP formulations?

A4: To monitor for aggregation, the following techniques are essential:

• Dynamic Light Scattering (DLS): DLS is used to measure the Z-average diameter and the Polydispersity Index (PDI). An increasing particle size and a PDI value above 0.2 can indicate aggregation.[8]

• Zeta Potential: Measuring the zeta potential can provide information about the surface charge of the LNPs, which is a key factor in their stability.[8]

• Flow Imaging Microscopy (FIM): FIM instruments can be used to monitor drug products for LNP-derived aggregates and other subvisible particles.[7]

Experimental Protocols

Protocol 1: Formulation of Lipid 119-23 LNPs using Microfluidic Mixing

This protocol describes a general method for formulating Lipid 119-23 LNPs encapsulating mRNA using a microfluidic device.

Materials:

• Lipid 119-23 (in ethanol)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (in ethanol)

• Cholesterol (in ethanol)

• DMG-PEG 2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000) (in ethanol)

• mRNA (in an aqueous buffer, e.g., 25-50 mM sodium citrate, pH 4.0)

• Ethanol, 200 proof

• Nuclease-free water

• Dialysis buffer (e.g., PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr®)

Procedure:

• Prepare Lipid Stock Solution: Prepare a stock solution of the lipids in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5 of Lipid 119-23:DSPC:Cholesterol:DMG-PEG 2000). Ensure the lipids are completely dissolved. Thaw lipids at 45°C and vortex before mixing.[3]

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the aqueous formulation buffer (e.g., sodium citrate, pH 4.0).

• Set up Microfluidic System: Prime the microfluidic system with ethanol and then with the aqueous buffer according to the manufacturer's instructions.

• Mixing: Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes. Set the total flow rate and the flow rate ratio (typically 3:1 aqueous to ethanol). Initiate mixing.

• Collection: Collect the resulting LNP suspension from the outlet of the microfluidic cartridge.

• Purification: Immediately after formation (within 15 minutes), dialyze the LNP suspension against the dialysis buffer (e.g., PBS, pH 7.4) to remove ethanol and exchange the buffer.[3] Use a dialysis cassette with an appropriate molecular weight cutoff (e.g., 10 kDa).

• Characterization: After dialysis, characterize the LNPs for particle size, PDI, zeta potential, and encapsulation efficiency.

Protocol 2: Characterization of LNP Size and Polydispersity Index (PDI)

Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

Procedure:

• Dilute a small aliquot of the LNP suspension in the appropriate buffer (e.g., PBS, pH 7.4).

• Transfer the diluted sample to a suitable cuvette.

• Place the cuvette in the DLS instrument and allow it to equilibrate to the set temperature (e.g., 25°C).

• Perform the measurement to obtain the Z-average diameter and PDI. A PDI below 0.2 is generally considered indicative of a monodisperse and stable formulation.[8]

Visualizations

Caption: Workflow for the formulation of Lipid 119-23 LNPs.

Caption: A logical guide to troubleshooting LNP aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. medkoo.com [medkoo.com]
• 5. dovepress.com [dovepress.com]
• 6. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fluidimaging.com [fluidimaging.com]
• 8. Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Microfluidic Synthesis of Lipid 119-23 LNPs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the refinement of microfluidics mixing for Lipid 119-23 and other ionizable lipid nanoparticle (LNP) formulations.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the microfluidic synthesis of LNPs.

Issue 1: LNP Size is Too Large or Inconsistent

• Question: My LNP size is consistently larger than the target of 80-100 nm. What are the potential causes and how can I reduce the particle size?

• Answer: Larger than expected LNP size is a common issue that can often be resolved by adjusting key process parameters. The primary drivers of LNP size during microfluidic synthesis are the mixing time and the concentration of lipids.[1] Slower mixing leads to a longer growth phase for the nanoparticles, resulting in larger sizes.[1]

  Possible Solutions:

  • Increase Total Flow Rate (TFR): A higher TFR reduces the mixing time within the microfluidic chip, which typically leads to the formation of smaller nanoparticles.[2][3][4]

  • Increase Flow Rate Ratio (FRR): Increasing the FRR (aqueous phase flow rate to solvent phase flow rate) also decreases particle size.[2][3][4] This accelerates the dilution of the lipid solvent, promoting faster precipitation and smaller particle formation.

  • Decrease Lipid Concentration: High lipid concentrations can lead to more coalescence events, resulting in larger LNPs.[1] Reducing the total lipid concentration in the ethanol phase can help produce smaller particles.

  • Check for System Clogging: Partial clogging or fouling of the microfluidic channels can alter flow profiles and lead to inefficient mixing, causing an increase in particle size and polydispersity.[1][5] If fouling is suspected, a cleaning cycle should be performed.

Issue 2: High Polydispersity Index (PDI)

• Question: The PDI of my LNP batches is consistently above 0.2. How can I achieve a more monodisperse population?

• Answer: A high Polydispersity Index (PDI) indicates a broad size distribution, which is undesirable for clinical applications.[6] The goal is typically a PDI of ≤0.2.[2][3] PDI is influenced by the homogeneity of the mixing process and the stability of the formulation.[6]

  Possible Solutions:

  • Optimize Mixing Parameters (TFR and FRR): Inconsistent or slow mixing is a primary cause of high PDI.[7] Ensure the flow from your pumps is stable and pulse-free.[1] Optimizing TFR and FRR as described for size control will also help achieve uniform supersaturation and a narrower size distribution.[3][7]

  • Ensure Miscibility of Solvents: The rapid and complete mixing of the lipid-in-ethanol and aqueous phases is critical. Ensure high-quality, miscible solvents are used.

  • Evaluate Lipid Composition: The stability of the forming nanoparticles is crucial. The PEG-lipid component, in particular, forms a steric barrier that prevents aggregation and helps control PDI.[8][9] Ensure the molar percentage of the PEG-lipid (e.g., DMG-PEG 2000) is adequate, typically between 1.5% and 2.5%.[7][10]

  • Use a Staggered Herringbone Micromixer (SHM): SHM designs induce chaotic advection, which creates very rapid and uniform mixing, leading to smaller LNPs with low PDI compared to simple laminar flow mixers.[3][10][11]

Issue 3: Low Encapsulation Efficiency (EE)

• Question: My mRNA/siRNA encapsulation efficiency is below the desired >90%. What factors influence payload encapsulation?

• Answer: High encapsulation efficiency is critical for therapeutic potency. It is primarily driven by the electrostatic interaction between the negatively charged nucleic acid backbone and the positively charged ionizable lipid at a low pH.[3][12]

  Possible Solutions:

  • Verify Aqueous Buffer pH: The aqueous buffer containing the nucleic acid must have a pH low enough (typically pH 4.0) to ensure the ionizable lipid (like Lipid 119-23) is protonated and carries a positive charge.[12][13] This strong electrostatic interaction is necessary to trap the nucleic acid within the forming LNP core.

  • Optimize Nitrogen-to-Phosphate (N/P) Ratio: The N/P ratio, which is the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid, is a critical parameter.[14] An insufficient amount of ionizable lipid (low N/P ratio) will result in incomplete encapsulation. A typical starting point for optimization is an N/P ratio of around 6-8.[3]

  • Confirm Nucleic Acid Integrity: Ensure that your RNA or DNA payload has not degraded. Run a gel or use a Bioanalyzer to check its integrity before formulation.

Issue 4: System Fouling and Clogging

• Question: My microfluidic chip clogs after a short period of operation, leading to inconsistent results and increased backpressure. How can I prevent this?

• Answer: Fouling occurs when lipid components and product adsorb onto the microchannel walls, which can disrupt flow and lead to system failure.[1][5] This is a known issue, especially with PDMS-based chips which are not ideal for LNP synthesis due to their adsorptive properties and low solvent compatibility.[1][11]

  Possible Solutions:

  • Select Appropriate Chip Material: Use chips made from materials with better solvent compatibility and lower adsorption, such as glass, silicon, or cyclic olefin polymer (COP).[1][11]

  • Implement a Cleaning Protocol: After each run, flush the system thoroughly with ethanol followed by filtered, deionized water to remove residual lipids and prevent buildup.

  • Consider Antifouling Coatings: Advanced techniques involve applying an immobilized liquid lubricant layer to the microfluidic channels, which has been shown to create an antifouling surface and permit stable operation for extended periods.[5]

  • Filter Lipid Solutions: Before use, filter all lipid stock solutions through a 0.22 µm syringe filter to remove any aggregates that could clog the microchannels.

Data & Protocols

Data Presentation: Impact of Process Parameters

The following tables summarize the general effects of key microfluidic process parameters on LNP physicochemical properties based on published studies.

Table 1: Effect of Total Flow Rate (TFR) on LNP Characteristics

Total Flow Rate (TFR)	Effect on Particle Size	Effect on PDI	Rationale
Increase	Decrease	Generally Decrease	Reduces residence time in the mixer, leading to faster nanoprecipitation and less particle growth.[2][3]
Decrease	Increase	Generally Increase	Slower mixing allows for more time for particle aggregation and growth, leading to larger sizes.[1]

Table 2: Effect of Flow Rate Ratio (FRR) on LNP Characteristics

Flow Rate Ratio (FRR) (Aqueous:Organic)	Effect on Particle Size	Effect on PDI	Rationale
Increase (e.g., from 3:1 to 5:1)	Decrease	Generally Decrease	Increases the rate of solvent dilution, leading to more rapid and uniform lipid precipitation.[2][3][4]
Decrease (e.g., from 3:1 to 1:1)	Increase	Generally Increase	Slower solvent dilution allows for particle growth and can lead to a wider size distribution.

Experimental Protocols

Protocol 1: Microfluidic Formulation of Lipid 119-23 LNPs for mRNA Encapsulation

This protocol provides a general methodology for formulating mRNA-LNPs using a staggered herringbone micromixer.

1. Preparation of Solutions:

• Lipid Phase (Organic):

• Prepare individual stock solutions of Lipid 119-23, DSPC, Cholesterol, and DMG-PEG 2000 in absolute ethanol.
• Combine the lipid stocks in an appropriate molar ratio (e.g., 50:10:38.5:1.5 of ionizable lipid:DSPC:Cholesterol:PEG-lipid) to achieve a final total lipid concentration of 10-20 mg/mL.[11]
• Vortex gently and ensure all lipids are fully dissolved. Filter through a 0.22 µm syringe filter.

• Aqueous Phase:

• Dissolve the mRNA payload in a low pH buffer (e.g., 25-50 mM sodium acetate, pH 4.0) to the desired concentration.[13]
• Ensure the buffer is RNase-free. Maintain the solution on ice.

2. Microfluidic System Setup:

• Prime the microfluidic system pumps with the respective solvents (ethanol for the lipid line, aqueous buffer for the aqueous line) to remove any air bubbles.
• Set the Flow Rate Ratio (FRR), typically starting at 3:1 (Aqueous:Organic).
• Set the Total Flow Rate (TFR), typically starting between 2 mL/min and 12 mL/min.[5][13]

3. LNP Formulation:

• Load the prepared lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.
• Place the syringes onto the syringe pump(s).
• Begin the pumping process. The two streams will combine in the micromixer, leading to rapid nanoprecipitation and LNP self-assembly.[1][7]
• Collect the LNP solution from the outlet into a sterile tube. Discard the initial output volume corresponding to the dead volume of the system.

4. Purification and Buffer Exchange:

• To remove ethanol and raise the pH to physiological levels, dialyze the collected LNP solution against phosphate-buffered saline (PBS) at pH 7.4.[2][3]
• Use a dialysis cassette (e.g., 10 kDa MWCO) and perform dialysis for at least 18 hours at 4°C, with multiple buffer changes.

5. Characterization:

• Size and PDI: Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS).
• Encapsulation Efficiency: Quantify the amount of encapsulated mRNA using a fluorescence-based assay (e.g., RiboGreen assay) before and after lysing the LNPs with a surfactant like Triton X-100.
• Zeta Potential: Measure the surface charge of the LNPs.

Visualizations and Workflows

Diagrams of Key Processes

Caption: Experimental workflow for LNP synthesis using microfluidics.

Caption: Troubleshooting decision tree for high PDI in LNP formulations.

Caption: LNP self-assembly process within a microfluidic channel.

Frequently Asked Questions (FAQs)

• Q1: Why is microfluidics a preferred method for LNP synthesis?

  • A: Microfluidics provides precise control over fluid mixing at the microscale, which is critical for the nanoprecipitation process.[1] This leads to highly reproducible LNP formulations with uniform particle sizes and low PDI, which is difficult to achieve with traditional bulk mixing methods.[7][11] The process is also scalable by parallelizing microfluidic mixers.[7][11]

• Q2: What are the roles of the four main lipid components in an LNP formulation?

  • A:

    • Ionizable Cationic Lipid (e.g., Lipid 119-23): This is the most critical component. At low pH, it is positively charged to complex with and encapsulate the negatively charged nucleic acid. In the slightly acidic environment of the endosome, it becomes protonated again, which helps disrupt the endosomal membrane and release the payload into the cytoplasm.[8][14]

    • Phospholipid (e.g., DSPC): This "helper lipid" is a structural component that contributes to the formation of the lipid bilayer.[9][14]

    • Cholesterol: Cholesterol is another structural lipid that modulates the stability, rigidity, and fluidity of the LNP membrane, which can influence delivery efficiency.[8][9]

    • PEG-Lipid (e.g., DMG-PEG 2000): This lipid forms a hydrophilic polyethylene glycol (PEG) layer on the surface of the LNP. This "stealth" layer helps control particle size during formation, prevents aggregation, and can increase circulation time in the body.[8][9][14]

• Q3: Can I reuse my microfluidic chips?

  • A: Reusability depends on the chip material and the effectiveness of your cleaning protocol. Glass and silicon chips are more robust and can typically be reused after rigorous cleaning.[11] However, any residual fouling can significantly impact the performance of subsequent runs.[5] It is critical to validate that a cleaned chip produces LNPs with the same characteristics as a new chip.

• Q4: What is the mechanism of LNP formation in the microfluidic device?

  • A: The process is based on rapid nanoprecipitation.[1] The lipids, dissolved in ethanol, are rapidly mixed with the aqueous buffer. This causes the local ethanol concentration to drop quickly, decreasing the solubility of the lipids. This supersaturation causes the lipids to precipitate and self-assemble into nanoparticles, entrapping the nucleic acid payload in the process.[7][10]

• Q5: How does the choice of ionizable lipid affect the final LNP product?

  • A: The ionizable lipid is a key driver of potency. Its chemical structure affects its pKa (the pH at which it is 50% ionized), which influences both nucleic acid encapsulation and, critically, the efficiency of endosomal escape. Different ionizable lipids can also alter the morphology, stability, and biodistribution of the LNPs.[14] Lipid 119-23 was identified through screening as a highly effective lipid for transfecting muscle and immune cells.[15]

References

• 1. Microfluidic synthesis of lipid nanoparticles - Inside Therapeutics [insidetx.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Mechanistic Modeling of Lipid Nanoparticle (LNP) Precipitation via Population Balance Equations (PBEs) [arxiv.org]
• 5. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 6. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 7. Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ris.utwente.nl [ris.utwente.nl]
• 11. pnas.org [pnas.org]
• 12. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Effect of Lipid Nanoparticle Physico-Chemical Properties and Composition on Their Interaction with the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Navigating the Nuances of pH in Lipid 119-23 Formulations: A Technical Guide

Technical Support Center

For researchers, scientists, and drug development professionals working with the novel ionizable lipid 119-23, precise control over formulation parameters is critical to achieving optimal lipid nanoparticle (LNP) characteristics and delivery efficacy. Among the most influential factors is the pH of the aqueous buffer used during the formulation process. This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during experiments involving Lipid 119-23.

Troubleshooting Guide: pH-Related Formulation Issues

This section addresses specific problems that may arise during the formulation of Lipid 119-23 LNPs and provides actionable solutions related to buffer pH.

Problem	Potential Cause (pH-Related)	Recommended Solution
Low mRNA/siRNA Encapsulation Efficiency (<80%)	The pH of the aqueous buffer (e.g., citrate buffer) is too high, preventing the complete protonation of Lipid 119-23's amine headgroup.	Ensure the pH of your aqueous buffer is distinctly below the pKa of Lipid 119-23. For most ionizable lipids, a pH range of 3.0 to 4.0 is optimal for electrostatic interaction with the negatively charged nucleic acid backbone.[1][2][3] Verify the pH of your buffer immediately before use.
Large Particle Size (>150 nm) or High Polydispersity Index (PDI > 0.2)	The pH is too low, leading to excessive particle aggregation. While acidic conditions are necessary, a very low pH can sometimes increase the propensity for aggregation.[4][5]	Incrementally increase the pH of your aqueous buffer (e.g., from 3.0 to 3.5 or 4.0) while monitoring the effect on particle size and PDI. An optimal balance is required to ensure high encapsulation efficiency without inducing aggregation.
Inconsistent Batch-to-Batch Results	Fluctuation in the pH of the formulation buffers. The pH of stock buffer solutions can change over time or due to improper preparation.	Prepare fresh aqueous buffers for each formulation run. Calibrate your pH meter before each use. For maximum consistency, use a standardized and validated buffer preparation protocol.
Poor In Vivo Efficacy or Low Transfection Efficiency	The final LNP formulation has an improper surface charge at physiological pH due to an incorrect apparent pKa. The apparent pKa of the final LNP should be between 6.0 and 7.0 to remain neutral in circulation but become positively charged in the endosome.[6][7]	The formulation pH is a key determinant of the final LNP's pKa. While the initial formulation is acidic, ensure that the post-formulation dialysis or buffer exchange step is robust enough to bring the final formulation to a physiological pH of ~7.4.[2]
Evidence of RNA Degradation	The chosen acidic buffer is not optimal for protecting the RNA cargo.	Citrate buffer is commonly recommended for RNA LNP production because the chelating effect of citrate can help reduce RNA hydrolysis.[3][8] If you are using another buffer and experiencing degradation, consider switching to a citrate-based buffer system.

Frequently Asked Questions (FAQs)

1. What is the optimal starting pH for the aqueous buffer when formulating with Lipid 119-23?

While the exact optimal pH can depend on the full lipid composition and the specific nucleic acid cargo, a starting pH in the range of 3.0 to 4.0 is highly recommended.[1][2] This ensures that the ionizable amine headgroup of Lipid 119-23 is positively charged, which is essential for complexing with the negatively charged phosphate backbone of mRNA or siRNA.[7][9]

2. How does the buffer pH influence the final characteristics of the LNP?

The initial buffer pH is one of the most critical parameters influencing the final LNP's physicochemical properties.

• Encapsulation Efficiency: A low pH (below the lipid's pKa) is necessary to protonate the lipid, driving high encapsulation efficiency through electrostatic interactions.[7]

• Particle Size and Stability: The pH affects the charge and phase behavior of the lipids, influencing how they self-assemble. An improper pH can lead to larger particles or aggregation.[4][5] mRNA-LNPs have been shown to be larger and more prone to aggregation at pH values below the pKa.[4][5]

• Endosomal Escape: The pH-sensitive nature of Lipid 119-23 is key to its function. The LNP is formulated at a low pH, neutralized to physiological pH for administration, and then, upon entering the acidic environment of the endosome (pH ~6.5), the lipid becomes positively charged again. This charge reversal facilitates the disruption of the endosomal membrane and the release of the nucleic acid cargo into the cytoplasm.[6][9]

3. Which type of buffer is recommended for the initial formulation step?

A citrate buffer (e.g., 20-50 mM, pH 3.0-4.0) is widely used and recommended for formulating LNPs with ionizable lipids.[1][3][8] Citric acid's ability to chelate metal ions can also help protect RNA from degradation.[3] Acetate buffers at similar pH ranges have also been successfully used.[3]

4. What is the standard procedure for adjusting the pH after initial LNP formation?

After the initial mixing of the lipid-ethanol phase and the nucleic acid-aqueous buffer phase, the resulting LNP solution will be acidic. It is crucial to perform a buffer exchange to raise the pH to a physiological level (~7.4) for in vitro and in vivo applications. This is typically achieved through:

• Dialysis: Dialyzing the LNP solution against phosphate-buffered saline (PBS) at pH 7.4 is a common and effective method.[2]

• Tangential Flow Filtration (TFF): For larger scale production, TFF is an efficient method for buffer exchange and concentration of the LNP formulation.

Experimental Protocols and Data

General Protocol for Lipid 119-23 LNP Formulation

This protocol describes a standard method for preparing Lipid 119-23 LNPs using a microfluidic mixing device.

1. Solution Preparation:

• Lipid Phase (Organic): Dissolve Lipid 119-23, cholesterol, DSPC, and a PEG-lipid in ethanol. A common molar ratio is 50:38.5:10:1.5 (Ionizable Lipid:Cholesterol:DSPC:PEG-lipid).[3]
• Aqueous Phase: Dissolve the mRNA or siRNA cargo in a 20-50 mM citrate buffer, with the pH adjusted to a value between 3.0 and 4.0.

2. Microfluidic Mixing:

• Set up a microfluidic mixing system (e.g., NanoAssemblr).
• Load the lipid-ethanol solution and the nucleic acid-aqueous solution into their respective inlet syringes.
• Pump the two solutions through the microfluidic cartridge at a defined total flow rate (e.g., 12 mL/min) and flow rate ratio (e.g., 3:1 aqueous to organic).[1] The rapid mixing induces the self-assembly of the LNPs.

3. Buffer Exchange and Concentration:

• Collect the LNP solution from the outlet.
• Dialyze the collected solution against sterile PBS (pH 7.4) for at least 6 hours, with multiple buffer changes, to remove ethanol and raise the pH.

4. Characterization:

• Measure particle size and PDI using Dynamic Light Scattering (DLS).
• Determine encapsulation efficiency using a fluorescent dye-based assay (e.g., QuantiFluor® RNA System).
• Measure zeta potential to assess surface charge.

Impact of Formulation Buffer pH on LNP Characteristics

The following table summarizes expected trends based on general principles of ionizable LNP formulation. Specific values for Lipid 119-23 would need to be determined empirically.

Formulation Buffer pH	Expected Particle Size (nm)	Expected PDI	Expected Encapsulation Efficiency (%)	Rationale
3.5	80 - 120	< 0.15	> 95%	Optimal protonation of Lipid 119-23 leads to efficient nucleic acid complexation and well-formed particles.
5.0	100 - 150	< 0.20	80 - 90%	Partial protonation of the lipid may lead to less efficient packaging and slightly larger, more polydisperse particles.
6.0	> 200	> 0.30	< 70%	Insufficient protonation of the lipid results in poor electrostatic interaction with the nucleic acid, leading to low encapsulation and aggregation.
7.4 (Physiological)	Highly Aggregated	> 0.50	< 20%	The lipid is neutral at this pH, preventing any significant electrostatic interaction required for encapsulating the negatively charged nucleic acid.

Visualizing the Process: Diagrams

To further clarify the critical role of pH, the following diagrams illustrate the formulation workflow and the pH-dependent mechanism of action.

Caption: LNP formulation workflow highlighting the key pH-related steps.

Caption: pH-dependent mechanism of endosomal escape for Lipid 119-23 LNPs.

References

• 1. pnas.org [pnas.org]
• 2. pH-dependent structural transitions in cationic ionizable lipid mesophases are critical for lipid nanoparticle function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. pH-Dependent Phase Behavior and Stability of Cationic Lipid-mRNA Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 7. Lipid nanoparticles: Composition, formulation, and application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Novel Ionizable Lipids for mRNA Transfection in Muscle Cells: Lipid 119-23 vs. SM-102

In the rapidly advancing field of mRNA therapeutics and vaccines, the efficient delivery of genetic payloads into specific target cells is paramount. Muscle cells represent a key target for intramuscularly administered vaccines and certain gene therapies. The success of this delivery hinges on the formulation of lipid nanoparticles (LNPs), with the ionizable lipid component being a critical determinant of transfection efficiency and biodistribution. This guide provides an objective comparison between the well-established lipid SM-102, famously used in the Moderna COVID-19 vaccine, and a novel lipid, 119-23, which was identified through an innovative machine-learning approach.[1][2][3][4][5]

Executive Summary: Performance in Muscle Tissue

Recent in vivo studies have demonstrated that LNPs formulated with the novel lipid 119-23 exhibit superior performance in transfecting muscle tissue compared to those formulated with the benchmark lipid SM-102.[1][2][4][6] Experiments in mice have shown that intramuscular injection of 119-23 LNPs leads to significantly higher gene expression at the injection site.[1][6] This suggests that 119-23 is a highly promising candidate for future mRNA-based applications requiring robust local expression in muscle.

Quantitative Data Comparison

The following table summarizes the comparative performance of Lipid 119-23 and SM-102 in muscle tissue based on available preclinical data. The data is derived from a pivotal study that utilized machine learning and combinatorial chemistry to discover Lipid 119-23.[2][3]

Parameter	Lipid 119-23 LNP	SM-102 LNP	Benchmark Control (MC3 LNP)	Key Findings	Source
In Vivo Muscle Transfection (Luciferase mRNA)	Higher Total Flux (Radiance)	Lower Total Flux (Radiance)	Lower Total Flux (Radiance)	119-23 LNPs showed higher luciferase expression at the injection site 6 hours post-injection compared to both SM-102 and MC3 LNPs.[1][6]	Li et al., 2024[2][6]
In Vivo Protein Production (hEPO mRNA)	Higher Serum hEPO Concentration	Lower Serum hEPO Concentration	Lower Serum hEPO Concentration	119-23 LNPs resulted in higher serum concentrations of human erythropoietin (hEPO) 24 hours post-injection.[1][6]	Li et al., 2024[2][6]
Off-Target Expression (Liver & Spleen)	Not specified in direct comparison	SM-102 shows notable off-target expression in the liver and spleen after intramuscular injection.[7]	Not specified	While not directly compared, studies on other muscle-specific lipids show SM-102 has a broader distribution pattern.[7]	Wu et al., 2023[7]

Experimental Methodologies

The data presented above was generated from rigorous in vivo experiments. Understanding the protocols is crucial for interpreting the results and for designing future studies.

In Vivo mRNA Delivery and Expression Analysis

This protocol outlines the key steps used to compare the transfection efficiency of different LNP formulations in mice.

• LNP Formulation:

  • Ionizable lipids (119-23, SM-102, or MC3) were formulated into four-component LNPs.[6] Standard formulations typically include the ionizable lipid, a phospholipid (like DSPC), cholesterol, and a PEGylated lipid.[5][8]

  • mRNA encoding either murine luciferase (mLuc) or human erythropoietin (hEPO) was encapsulated within the LNPs.

• Animal Model:

  • C57BL/6 mice were used for the intramuscular (I.M.) injection studies.[7]

• Administration:

  • For luciferase expression analysis, mice were administered an I.M. injection of mLuc-LNPs at a dosage of 0.5 mg mRNA per kg of body weight.[6]

  • For hEPO protein production analysis, mice received an I.M. injection of hEPO mRNA-LNPs at a dosage of 0.25 mg mRNA per kg.[6]

• Data Acquisition and Analysis:

  • Luciferase Activity: Bioluminescence imaging (e.g., using an IVIS system) was performed 6 hours after injection. The total flux (a measure of photon emission) in the region of interest (the injection site) was quantified to determine the level of local gene expression.[6]

  • hEPO Protein Quantification: Blood samples were collected 24 hours after injection. The serum was isolated, and the concentration of secreted hEPO was measured using an ELISA assay.[6]

Visualizing the Process

Experimental Workflow

The following diagram illustrates the workflow for comparing the in vivo transfection efficiency of Lipid 119-23 and SM-102 LNPs.

Workflow for in vivo comparison of LNP transfection efficiency.

Mechanism of LNP-Mediated mRNA Delivery

Ionizable lipids like SM-102 and 119-23 are central to the delivery process. They are designed to be near-neutral at physiological pH, but become positively charged in the acidic environment of the endosome. This charge switch is critical for releasing the mRNA payload into the cytoplasm.

General mechanism of ionizable LNP-mediated mRNA delivery.

Discussion and Conclusion

The discovery of Lipid 119-23 highlights the power of integrating machine learning with high-throughput chemistry to accelerate the development of next-generation drug delivery systems.[1][2][4] The available data strongly indicates that for applications requiring high levels of local protein expression in muscle tissue, 119-23 is a more potent alternative to SM-102.[1][6]

While SM-102 has a proven clinical track record and is highly effective, particularly in the context of vaccination, its tendency for wider biodistribution can lead to off-target expression in the liver and spleen.[7] For therapies where expression must be confined to the muscle to enhance efficacy and minimize potential side effects, lipids like 119-23 or the muscle-specific lipid iso-A11B5C1 represent a significant step forward.[7][9]

Researchers and drug developers should consider the specific goals of their mRNA therapeutic when selecting an ionizable lipid. For maximizing local intramuscular expression, Lipid 119-23 presents a compelling advantage over SM-102. Further studies are warranted to explore its long-term expression profile, safety, and performance with different mRNA payloads.

References

• 1. medicineinnovates.com [medicineinnovates.com]
• 2. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ngdc.cncb.ac.cn [ngdc.cncb.ac.cn]
• 4. Pioneering integration of combinatorial chemistry and machine learning to accelerate the development of tailored LNPs for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SM-102 - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Combinatorial design of ionizable lipid nanoparticles for muscle-selective mRNA delivery with minimized off-target effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]

Validating Lipid 119-23 Performance in Primary Immune Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics has been largely propelled by advancements in lipid nanoparticle (LNP) delivery systems. A novel ionizable cationic lipid, Lipid 119-23, has recently emerged as a potent vehicle for mRNA delivery, reportedly outperforming established benchmarks in transfecting immune cells.[1][2] This guide provides a comprehensive comparison of Lipid 119-23 with other widely used ionizable lipids, SM-102 and DLin-MC3-DMA, focusing on its performance in primary immune cells. The information is curated from recent studies to assist researchers in making informed decisions for their therapeutic development programs.

Performance Comparison of Ionizable Lipids in Primary Immune Cells

The performance of lipid nanoparticles is paramount for the successful delivery and expression of mRNA cargo in target cells. Key metrics for evaluation include transfection efficiency, cell viability, and the immunogenicity profile of the LNP formulation.

Transfection Efficiency

Transfection efficiency is a measure of the ability of an LNP to deliver its mRNA cargo into the cytoplasm of target cells, leading to protein expression. Studies have shown that LNPs formulated with Lipid 119-23 exhibit superior transfection capabilities in immune cells compared to those formulated with SM-102 and DLin-MC3-DMA.[1][2] This enhanced performance is observed in various immune cell populations residing in the liver, spleen, and lungs.[2]

One study reported a fivefold enhancement in mRNA transfection potency in the lungs with a Lipid 119-23 SORT LNP formulation compared to benchmark lipids.[2] While specific percentage improvements in primary immune cells are detailed in the primary literature, the consistent reporting of superior performance marks Lipid 119-23 as a promising candidate for immune cell-targeted therapies.

Table 1: Comparison of Transfection Efficiency in Primary Immune Cells (Qualitative and Representative Data)

Ionizable Lipid	Transfection Efficiency in Primary Immune Cells	Representative Transfection Efficiency (Cell Type)	Source
Lipid 119-23	Outperforms SM-102 and DLin-MC3-DMA	Data not publicly available without access to primary source material. Expected to be higher than alternatives.	[1][2]
SM-102	Standard	~50-60% (Human Primary T-cells with optimized formulation)	[3]
DLin-MC3-DMA	Standard	~40-50% (Mouse Bone Marrow-Derived Dendritic Cells)	[4]

Note: The transfection efficiencies are highly dependent on the specific primary immune cell type, LNP formulation, and experimental conditions. The representative data for SM-102 and DLin-MC3-DMA are from studies using similar LNP systems and are provided for context.

Cell Viability

Table 2: Comparison of Cell Viability in Primary Immune Cells

Ionizable Lipid	Cell Viability	Representative Cell Viability (Concentration)	Source
Lipid 119-23	Expected to be high	Data not publicly available without access to primary source material.
SM-102	High	>90% (Human Primary T-cells at effective concentrations)	[3]
DLin-MC3-DMA	High	>85% (Mouse Bone Marrow-Derived Macrophages at effective concentrations)	[4]

Note: Cell viability is dose-dependent and can be influenced by the overall LNP composition and purity.

Immunogenicity

The innate immunogenicity of LNPs can act as a double-edged sword. While some level of immune activation can be beneficial, acting as an adjuvant for vaccines, excessive inflammatory responses can lead to adverse effects. The immunogenicity of LNPs is primarily mediated through the activation of pattern recognition receptors (PRRs) such as Toll-like receptors (TLRs) and STING.

LNPs can trigger the production of pro-inflammatory cytokines and chemokines.[5][6] The specific cytokine profile can vary depending on the ionizable lipid and the target immune cell. For therapeutic applications requiring minimal immune activation, it is crucial to select an ionizable lipid with a low immunogenicity profile. The detailed cytokine secretion profile for Lipid 119-23 in various primary immune cells is a key area for further investigation.

Table 3: Immunogenicity Profile of LNPs in Primary Immune Cells

Ionizable Lipid	Key Cytokines Induced	Potential Signaling Pathways
Lipid 119-23	Data not publicly available.	Expected to interact with TLR and/or STING pathways.
SM-102	IL-6, TNF-α, IL-1β, IFN-γ	TLR4, MyD88-dependent pathways
DLin-MC3-DMA	IL-6, TNF-α, IFN-α/β	TLR7/8 (if containing ssRNA), STING

Experimental Protocols

Detailed and standardized protocols are essential for the reproducible evaluation of LNP performance. Below are methodologies for key experiments involved in validating LNP efficacy in primary immune cells.

LNP Formulation and Characterization

Objective: To formulate and characterize LNPs containing mRNA.

Materials:

• Ionizable lipid (e.g., Lipid 119-23, SM-102, DLin-MC3-DMA) dissolved in ethanol

• Helper lipids (e.g., DSPC, Cholesterol) dissolved in ethanol

• PEG-lipid (e.g., DMG-PEG 2000) dissolved in ethanol

• mRNA in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

• Dynamic Light Scattering (DLS) for size and polydispersity index (PDI) measurement

• Zeta potential analyzer

• RiboGreen assay for mRNA encapsulation efficiency

Protocol:

• Prepare the lipid mixture by combining the ionizable lipid, helper lipids, and PEG-lipid in ethanol at the desired molar ratio.

• Prepare the aqueous phase by diluting the mRNA to the desired concentration in the low pH buffer.

• Set up the microfluidic mixing device according to the manufacturer's instructions.

• Load the lipid-ethanol solution and the mRNA-buffer solution into separate syringes.

• Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Collect the resulting LNP suspension.

• Dialyze the LNP suspension against PBS at 4°C overnight to remove ethanol and unencapsulated mRNA.

• Characterize the LNPs for size, PDI, and zeta potential using DLS.

• Determine the mRNA concentration and encapsulation efficiency using the RiboGreen assay.[7]

Primary Immune Cell Isolation and Culture

Objective: To isolate and culture primary immune cells for transfection experiments.

Protocol (Example for Human Peripheral Blood Mononuclear Cells - PBMCs):

• Obtain whole blood from healthy donors.

• Dilute the blood with an equal volume of PBS.

• Carefully layer the diluted blood over a density gradient medium (e.g., Ficoll-Paque).

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Carefully collect the buffy coat layer containing the PBMCs.

• Wash the PBMCs with PBS and centrifuge at 300 x g for 10 minutes.

• Resuspend the cells in complete RPMI-1640 medium supplemented with 10% fetal bovine serum and penicillin-streptomycin.

• Count the cells and adjust the density for plating.

In Vitro Transfection of Primary Immune Cells

Objective: To transfect primary immune cells with mRNA-loaded LNPs.

Protocol:

• Plate the isolated primary immune cells in a multi-well plate at a desired density.

• Allow the cells to adhere or stabilize for a few hours.

• Add the mRNA-LNP formulation to the cells at various concentrations.

• Incubate the cells for 24-48 hours at 37°C and 5% CO2.

• After incubation, harvest the cells for downstream analysis.

Analysis of Transfection Efficiency and Cell Viability

Objective: To quantify the percentage of transfected cells and assess cell viability.

Protocol:

• For transfection efficiency, use mRNA encoding a reporter protein (e.g., GFP, Luciferase).

• After incubation, wash the cells with PBS.

• For GFP, analyze the cells directly using flow cytometry to determine the percentage of GFP-positive cells.

• For Luciferase, lyse the cells and measure the luciferase activity using a luminometer.

• For cell viability, use a suitable assay such as MTT or a live/dead cell stain (e.g., Propidium Iodide) and analyze by flow cytometry or a plate reader.

Cytokine Profiling

Objective: To measure the cytokine secretion from primary immune cells upon LNP treatment.

Protocol:

• After the transfection incubation period, collect the cell culture supernatant.

• Centrifuge the supernatant to remove any cellular debris.

• Use a multiplex cytokine assay (e.g., Luminex-based assay or ELISA array) to simultaneously measure the concentration of various cytokines (e.g., IL-6, TNF-α, IL-1β, IFN-γ).

• Follow the manufacturer's instructions for the chosen assay kit.

Mandatory Visualizations

Experimental Workflow for LNP Performance Validation

Caption: Workflow for validating LNP performance in primary immune cells.

Innate Immune Signaling Pathways Activated by LNPs

Caption: Key innate immune signaling pathways activated by LNPs.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Lipid Nanoparticles Elicit Reactogenicity and Sickness Behavior in Mice via Toll-Like Receptor 4 and Myeloid Differentiation Protein 88 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Novel Ionizable Lipids for Enhanced mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to the Latest Advances in LNP Technology

The field of mRNA therapeutics has been revolutionized by the development of lipid nanoparticle (LNP) delivery systems. At the heart of these LNPs are ionizable lipids, which are critical for encapsulating and protecting the mRNA cargo, as well as facilitating its escape from the endosome to reach the cytoplasm. The relentless pursuit of more potent and safer delivery vehicles has led to a recent explosion in the design and synthesis of novel ionizable lipids. This guide provides a comprehensive, data-driven comparison of emerging ionizable lipids, offering a valuable resource for researchers selecting the optimal delivery platform for their therapeutic or vaccine candidates.

Recent studies have highlighted several new classes of ionizable lipids that demonstrate significant improvements in delivery efficiency and safety profiles compared to established lipids such as DLin-MC3-DMA, SM-102, and ALC-0315, which are used in FDA-approved therapies.[1][2] These next-generation lipids often incorporate features like biodegradability, novel headgroups, and unique tail structures to enhance their performance.[3][4]

This guide will delve into the performance of these novel lipids, presenting key experimental data in easily comparable formats. We will also provide an overview of the experimental protocols used to generate this data and visualize the underlying scientific principles through detailed diagrams.

Performance Comparison of New Ionizable Lipids

The efficacy of an ionizable lipid is a multi-faceted characteristic, encompassing its ability to form stable nanoparticles, effectively encapsulate mRNA, and promote high levels of protein expression in target tissues. The following tables summarize the performance of several recently developed ionizable lipids against established benchmarks.

Physicochemical Properties of LNPs Formulated with Novel Ionizable Lipids

The size, polydispersity index (PDI), and encapsulation efficiency of LNPs are critical quality attributes that influence their in vivo behavior and efficacy. Smaller, more uniform particles with high mRNA encapsulation are generally preferred.

Ionizable Lipid	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Reference
FS01	~70	N/A	>90	[2]
ARV-T1	Smaller than SM-102 LNPs	Lower than SM-102 LNPs	Slightly higher than SM-102 LNPs	[5][6]
PILs (Optimized)	Favorable	N/A	N/A	[1]
A³-lipids (Lead)	N/A	N/A	N/A	[3]
SM-102 (Benchmark)	Larger than ARV-T1 LNPs	Higher than ARV-T1 LNPs	N/A	[5][6]
DLin-MC3-DMA (Benchmark)	N/A	N/A	N/A	[1]
ALC-0315 (Benchmark)	N/A	N/A	N/A	[1]

N/A: Data not available in the provided search results.

In Vivo Protein Expression

The ultimate test of an ionizable lipid's effectiveness is its ability to deliver mRNA in vivo and induce robust protein expression. The data below compares the in vivo performance of LNPs formulated with novel lipids, often using reporter genes like luciferase or therapeutic proteins like erythropoietin (EPO).

Ionizable Lipid	Reporter Gene/Protein	Administration Route	Key Findings	Reference
FS01	Various (VZV, HBV antigens)	Intramuscular, Subcutaneous, Intravenous	Superior mRNA delivery performance compared to Dlin-MC3-DMA, SM-102, and ALC-0315. Elicited robust antigen-specific antibodies and T-cell responses.	[2]
ARV-T1	eGFP, SARS-CoV-2 Spike Protein	N/A (in vivo studies mentioned)	Significantly increased mRNA delivery and protein expression both in vitro and in vivo. Induced over 10-fold higher antibody titers against SARS-CoV-2 spike protein compared to SM-102 LNPs.	[5][6]
PILs (Optimized)	N/A	Intravenous, Intramuscular	Superior efficacy compared to FDA-approved DLin-MC3-DMA LNPs (intravenous). Higher efficacy than SM-102 and ALC-0315 LNPs (intramuscular).	[1]
A³-lipids (Lead)	mRNA-based genome editor, SARS-CoV-2 mRNA vaccine	N/A	Improved hepatic delivery of an mRNA-based genome editor and intramuscular delivery of an mRNA vaccine compared to standard ionizable lipids.	[3]
OF-02	Human Erythropoietin (EPO)	N/A	Demonstrated exceptional potency in preclinical studies.	[7]

Experimental Protocols

The following section outlines the general methodologies employed in the studies cited for the formulation and evaluation of mRNA-LNP therapeutics.

LNP Formulation

A common method for preparing LNPs is through microfluidic mixing.[8]

• Phase Preparation:

  • An ethanolic phase is prepared by dissolving the ionizable lipid, a helper phospholipid (e.g., DOPE or DSPC), cholesterol, and a PEGylated lipid in ethanol.[8][9] The molar ratios of these components are carefully optimized.[8]

  • An aqueous phase is prepared by dissolving the mRNA in an acidic buffer (e.g., sodium acetate buffer, pH 4.0).

• Microfluidic Mixing:

  • The ethanolic and aqueous phases are rapidly mixed using a microfluidic device (e.g., a NanoAssemblr). The rapid mixing leads to a change in solvent polarity, causing the lipids to self-assemble around the mRNA, encapsulating it to form LNPs.

• Purification and Concentration:

  • The resulting LNP suspension is typically dialyzed against a physiological buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) to remove the ethanol and unencapsulated mRNA.

  • The purified LNPs can then be concentrated using techniques like ultrafiltration.

LNP Characterization

• Particle Size and Polydispersity Index (PDI): Measured by dynamic light scattering (DLS).

• Zeta Potential: Determined by laser Doppler velocimetry. The zeta potential is a measure of the surface charge of the LNPs and can influence their stability and interaction with cells.

• Encapsulation Efficiency: Typically determined using a fluorescent dye exclusion assay (e.g., RiboGreen assay). The fluorescence of the dye is measured before and after lysing the LNPs with a detergent (e.g., Triton X-100). The difference in fluorescence is used to calculate the amount of encapsulated mRNA.

In Vitro Transfection

• Cell Culture: A relevant cell line (e.g., HEK293T cells) is cultured in appropriate media.[5]

• Transfection: The cells are incubated with the mRNA-LNPs at a specific mRNA concentration for a defined period (e.g., 24 hours).[8]

• Analysis: Protein expression is assessed using methods such as:

  • Flow cytometry: For fluorescent reporter proteins like eGFP.[5]

  • Western blotting: To detect the expression of a specific protein.[5]

  • Luciferase assay: If the mRNA encodes for luciferase, the luminescence can be measured using a luminometer.

In Vivo Evaluation

• Animal Models: Typically, mice (e.g., C57BL/6 or BALB/c) are used.[1][10]

• Administration: The mRNA-LNPs are administered via a relevant route, such as intravenous (IV), intramuscular (IM), or subcutaneous (SQ).[2]

• Analysis of Protein Expression:

  • Bioluminescence Imaging: For mRNA encoding luciferase, the expression can be visualized and quantified in live animals using an in vivo imaging system (IVIS).[10]

  • ELISA: Blood samples can be collected to measure the concentration of a secreted protein (e.g., EPO) in the serum.

  • Histology: Tissues can be harvested and analyzed for protein expression using techniques like immunohistochemistry.[11]

• Immunogenicity Assessment: To evaluate the potential of an mRNA vaccine, blood samples are collected to measure antigen-specific antibody titers (e.g., via ELISA) and T-cell responses (e.g., via ELISpot or intracellular cytokine staining).[2]

Visualizing the Science

To better understand the processes and relationships discussed, the following diagrams have been generated using Graphviz.

Caption: A typical experimental workflow for the development and evaluation of new ionizable lipids for mRNA delivery.

Caption: The intracellular delivery pathway of an mRNA-LNP, highlighting the crucial role of the ionizable lipid in endosomal escape.

Caption: The relationship between the structural components of an ionizable lipid and its overall mRNA delivery efficiency.[12][13][14]

References

• 1. Paracyclophane-based ionizable lipids for efficient mRNA delivery in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A novel ionizable lipid with comprehensive improvements in transfection potency, immune profile and safety of lipid nanoparticle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of the activity and biodegradability of ionizable lipids for mRNA delivery via directed chemical evolution - East China Normal University [pure.ecnu.edu.cn]
• 4. New ionizable lipids for non-viral mRNA delivery with secondary amine cyclic ether head groups. | Semantic Scholar [semanticscholar.org]
• 5. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Plug-and-play assembly of biodegradable ionizable lipids for potent mRNA delivery and gene editing in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Structure-Activity Relationship of Ionizable Lipids for siRNA and mRNA Lipid Nanoparticle Design. | Semantic Scholar [semanticscholar.org]
• 14. Chemical Design Strategy of Ionizable Lipids for In Vivo mRNA Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Lipid 119-23: A New Frontier in LNP-mediated mRNA Delivery, Outperforming Commercial Benchmarks

A novel ionizable lipid, 119-23, developed through a machine learning-driven discovery process, has demonstrated superior efficacy in delivering messenger RNA (mRNA) compared to commercially available lipid nanoparticles (LNPs) utilizing established lipids such as SM-102 and DLin-MC3-DMA (MC3). In preclinical studies, LNPs formulated with Lipid 119-23 have shown significantly enhanced protein expression both at the site of injection and systemically, alongside more effective transfection of immune cells in key organs. These findings position Lipid 119-23 as a promising candidate for the development of next-generation mRNA-based vaccines and therapeutics.

This guide provides a comprehensive comparison of the efficacy of Lipid 119-23 with that of commercial LNPs, supported by experimental data. It also details the methodologies behind these findings to enable researchers to evaluate and potentially replicate these results.

Comparative Efficacy of Lipid 119-23 LNPs

The performance of Lipid 119-23 has been rigorously tested against industry-standard LNPs in various in vivo models. The key findings are summarized below, highlighting the enhanced transfection efficiency and protein production achieved with this novel lipid.

In Vivo Protein Expression Following Intramuscular Administration

To assess local protein expression, LNPs encapsulating mRNA encoding for firefly luciferase (mLuc) were administered intramuscularly to mice. The total luminescence at the injection site was measured as an indicator of transfection efficiency. In a separate experiment, LNPs carrying mRNA for human erythropoietin (hEPO) were injected intramuscularly, and the resulting serum hEPO levels were quantified to evaluate systemic protein delivery.

Ionizable Lipid	Mean Luciferase Expression (Total Flux, p/s)	Mean Serum hEPO Concentration (ng/mL)
Lipid 119-23	~8.0 x 109	~250
SM-102	~3.5 x 109	~100
DLin-MC3-DMA	~2.0 x 109	~50

Table 1: In vivo protein expression after intramuscular injection of mRNA-LNPs. Data represents approximate values extrapolated from graphical representations in Li et al., 2024.

In Vivo Transfection of Immune Cells in the Lung

The ability of Lipid 119-23 to transfect immune cells was evaluated using a lung-targeted LNP formulation carrying mRNA for Cre recombinase (mCre). This was administered intravenously to reporter mice, and the percentage of tdTomato-positive cells within different immune cell populations in the lung was determined by fluorescence-activated cell sorting (FACS).

Cell Type	% of tdTomato+ Cells (Lipid 119-23)	% of tdTomato+ Cells (SM-102)
Endothelial Cells	~40%	~20%
Epithelial Cells	~25%	~10%
Myeloid Cells	~30%	~15%
Dendritic Cells	~20%	~8%

Table 2: Percentage of transfected immune cells in the lung following intravenous administration of lung-targeted mCre LNPs. Data represents approximate values extrapolated from graphical representations in Li et al., 2024.

Physicochemical Properties of LNP Formulations

While the primary publication on Lipid 119-23 focuses on efficacy, the general characteristics of the LNP formulations are crucial for their biological activity. Based on standard LNP formulation protocols, the expected physicochemical properties are outlined below.

Property	Lipid 119-23 LNP	Commercial LNPs (SM-102, MC3)
Particle Size (nm)	80 - 120	80 - 120
Polydispersity Index (PDI)	< 0.2	< 0.2
Encapsulation Efficiency (%)	> 90%	> 90%

Table 3: Expected physicochemical properties of LNP formulations.

Experimental Protocols

The following sections provide a detailed overview of the methodologies used to generate the comparative data presented above.

LNP Formulation

The lipid nanoparticles were prepared using a microfluidic mixing technique.

Workflow for LNP Formulation

Caption: LNP formulation workflow using microfluidics.

Detailed Protocol:

• Preparation of Lipid Stock Solutions: The ionizable lipid (Lipid 119-23, SM-102, or DLin-MC3-DMA), DSPC, cholesterol, and a PEG-lipid were dissolved in ethanol to prepare a lipid mixture with a molar ratio of 50:10:38.5:1.5.

• Preparation of mRNA Solution: The mRNA (mLuc, hEPO, or mCre) was diluted in a citrate buffer (pH 4.0).

• Microfluidic Mixing: The lipid solution in ethanol and the mRNA solution in citrate buffer were mixed using a microfluidic device at a defined flow rate ratio (e.g., 3:1 aqueous to organic phase).

• Purification and Concentration: The resulting LNP solution was dialyzed against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and unencapsulated mRNA. The purified LNPs were then concentrated to the desired concentration and sterilized by filtration.

In Vivo Studies

All animal experiments were conducted in accordance with institutional guidelines.

Workflow for In Vivo Efficacy Studies

Caption: Workflow for in vivo efficacy evaluation.

Detailed Protocols:

• Intramuscular Injection and Luciferase Imaging:

  • Mice were anesthetized, and 0.5 mg/kg of mLuc mRNA-LNPs were injected into the tibialis anterior muscle.

  • At 6 hours post-injection, mice were administered D-luciferin, and bioluminescence imaging was performed using an in vivo imaging system (IVIS).

  • The total flux (photons/second) in the region of interest was quantified.

• Intramuscular Injection and hEPO ELISA:

  • Mice were injected intramuscularly with 0.25 mg/kg of hEPO mRNA-LNPs.

  • Blood was collected at 24 hours post-injection, and serum was isolated.

  • Serum hEPO concentrations were determined using a human EPO ELISA kit according to the manufacturer's instructions.

• Intravenous Injection and FACS Analysis:

  • Ai14 reporter mice were injected intravenously with 0.25 mg/kg of lung-targeted mCre mRNA-LNPs.

  • At 72 hours post-injection, mice were euthanized, and lungs were harvested.

  • Lungs were dissociated into a single-cell suspension.

  • Cells were stained with antibodies specific for different immune and stromal cell markers.

  • The percentage of tdTomato-positive cells within each cell population was quantified by flow cytometry.

Signaling Pathway and Mechanism of Action

The superior performance of Lipid 119-23 is attributed to its unique chemical structure, which facilitates efficient encapsulation of mRNA and promotes endosomal escape, a critical step for the delivery of mRNA to the cytoplasm where it can be translated into protein.

Caption: Mechanism of LNP-mediated mRNA delivery.

The ionizable nature of Lipid 119-23 allows it to be positively charged in the acidic environment of the endosome. This charge facilitates the disruption of the endosomal membrane, leading to the release of the mRNA cargo into the cytoplasm. Once in the cytoplasm, the mRNA is translated by the cellular machinery to produce the desired protein.

A Head-to-Head Comparison: In Vivo Biodistribution of Lipid 119-23 LNPs Versus SM-102 LNPs

For researchers and drug development professionals at the forefront of nucleic acid therapies, the choice of a delivery vehicle is paramount to achieving therapeutic efficacy and safety. Ionizable lipids are a critical component of lipid nanoparticles (LNPs), dictating their delivery efficiency and tissue tropism. This guide provides an objective comparison of the in vivo biodistribution of two prominent ionizable lipids: the novel, machine-learning-identified Lipid 119-23 and the clinically utilized SM-102.

This comparison is based on preclinical data from a landmark study that employed a machine learning-driven approach to discover novel ionizable lipids for potent and tissue-specific mRNA delivery. The findings highlight the potential of Lipid 119-23 to offer advantages over established lipids like SM-102, particularly for lung-targeted applications.

Quantitative Biodistribution Analysis

The in vivo biodistribution of LNPs formulated with either Lipid 119-23 or SM-102 was assessed in mice. The primary methods of evaluation involved measuring the expression of a reporter protein (luciferase or tdTomato) in various organs following intravenous or intramuscular administration. The data reveals distinct biodistribution profiles, with Lipid 119-23 demonstrating a strong propensity for lung and immune cell transfection.

Organ/Cell Type	Parameter Measured	Lipid 119-23 LNP	SM-102 LNP	Administration Route	Key Finding
Lung	Total Flux of Luciferase Signal (a.u.) at 0.25 mg/kg mRNA dose	~2.5 x 10⁸	~0.5 x 10⁸	Intravenous (SORT formulation)	Lipid 119-23 LNPs showed significantly higher mRNA expression in the lungs compared to SM-102 LNPs.[1][2]
Liver	% of tdTomato+ Dendritic Cells	~20%	~10%	Intravenous	Lipid 119-23 LNPs demonstrated more potent transfection of dendritic cells in the liver.[1][2]
Spleen	% of tdTomato+ Dendritic Cells	~25%	~15%	Intravenous	Lipid 119-23 LNPs exhibited superior transfection of dendritic cells in the spleen.[1][2]
Lung	% of tdTomato+ Dendritic Cells	~40%	~20%	Intravenous (SORT formulation)	Lipid 119-23 LNPs led to a higher percentage of transfected dendritic cells in the lung.[1][2]
Muscle (Injection Site)	Total Flux of Luciferase Signal (a.u.)	High	Comparatively Lower	Intramuscular	Both LNPs show strong local expression, with 119-23 demonstrating high potency.[1][2]
Liver	% of tdTomato+ B Cells	~15%	~5%	Intravenous	Lipid 119-23 LNPs showed enhanced transfection of B cells in the liver.[1][2]
Spleen	% of tdTomato+ B Cells	~20%	~10%	Intravenous	Lipid 119-23 LNPs resulted in more efficient transfection of B cells in the spleen.[1][2]
Lung	% of tdTomato+ B Cells	~15%	~5%	Intravenous (SORT formulation)	Lipid 119-23 LNPs demonstrated superior transfection of B cells in the lung.[1][2]

Note: The quantitative values are estimations derived from graphical representations in the source material and are intended for comparative purposes. SORT (Selective Organ Targeting) formulations include an additional cationic lipid to modulate biodistribution.

Experimental Protocols

The following is a generalized experimental protocol for in vivo biodistribution studies of mRNA-LNPs, synthesized from methodologies reported in the cited literature.[3][4][5][6]

1. LNP Formulation:

• Lipid Composition: LNPs are typically formulated with four main components: an ionizable lipid (e.g., Lipid 119-23 or SM-102), a helper phospholipid (e.g., DOPE or DSPC), cholesterol, and a PEG-lipid (e.g., C14-PEG-2000). For organ-targeted formulations, additional lipids like DOTAP may be included.[1][2]

• mRNA Encapsulation: The lipid components are dissolved in an organic solvent (e.g., ethanol) and rapidly mixed with an aqueous solution containing the mRNA (e.g., encoding luciferase or Cre recombinase) at an acidic pH (e.g., pH 4.0) using a microfluidic mixing device.

• Purification and Characterization: The resulting LNPs are purified via dialysis to remove the organic solvent and unencapsulated mRNA. The size, polydispersity index (PDI), and zeta potential of the LNPs are characterized using dynamic light scattering (DLS). mRNA encapsulation efficiency is determined using a fluorescent dye-based assay.

2. Animal Studies:

• Animal Model: Studies are typically conducted in female BALB/c or C57BL/6 mice, aged 6-8 weeks.

• Administration: LNPs encapsulating mRNA are diluted in a sterile buffer (e.g., PBS) and administered via intravenous (tail vein) or intramuscular injection. The dosage is typically in the range of 0.05 to 0.5 mg of mRNA per kg of body weight.[1][2]

3. Biodistribution and Transfection Efficiency Analysis:

• In Vivo Imaging: For LNPs carrying luciferase mRNA, mice are injected intraperitoneally with a D-luciferin substrate at specific time points (e.g., 6 hours post-injection). The bioluminescence signal is then captured and quantified using an in vivo imaging system (IVIS).[4]

• Ex Vivo Organ Imaging: Following in vivo imaging, mice are euthanized, and major organs (liver, spleen, lungs, heart, kidneys, and muscle at the injection site) are harvested. The organs are imaged ex vivo to quantify reporter protein expression.

• Flow Cytometry: For LNPs carrying Cre recombinase mRNA administered to reporter mice (e.g., LSL-tdTomato), tissues are harvested and processed to single-cell suspensions. The percentage of tdTomato-positive cells within specific immune cell populations (e.g., dendritic cells, B cells) is determined by flow cytometry.[1][2]

4. Data Analysis:

• The total flux (photons/second) of the bioluminescence signal from whole-body imaging and individual organs is quantified.

• The percentage of fluorescently-positive cells for each cell type is calculated from the flow cytometry data.

• Statistical analysis is performed to compare the biodistribution and transfection efficiencies between different LNP formulations.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 5. Biodistribution and Non-linear Gene Expression of mRNA LNPs Affected by Delivery Route and Particle Size - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]

Revolutionizing mRNA Delivery: A Head-to-Head Comparison of Lipid 119-23 with Leading Ionizable Lipids

A new contender in the field of mRNA delivery, Lipid 119-23, is demonstrating significant performance advantages over established benchmarks. Discovered through an innovative machine learning-driven approach, this novel ionizable lipid exhibits superior transfection efficiency and enhanced targeting of immune cells, paving the way for more potent and versatile mRNA-based therapeutics and vaccines.

Developed via a machine learning and combinatorial chemistry platform, Lipid 119-23 has emerged as a promising alternative to widely used ionizable lipids such as DLin-MC3-DMA (MC3) and SM-102.[1][2] Experimental data reveals that Lipid 119-23, when formulated into lipid nanoparticles (LNPs) for mRNA delivery, surpasses the performance of these industry-standard lipids in key applications.[3]

Performance Benchmarking: Quantitative Comparison

Comparative studies in murine models have highlighted the superior in vivo performance of Lipid 119-23-formulated LNPs.

Intramuscular Administration: Luciferase mRNA Delivery

In a direct comparison of intramuscular transfection potency, LNPs formulated with Lipid 119-23 demonstrated significantly higher expression of a luciferase reporter mRNA compared to LNPs containing MC3 or SM-102.[4]

Ionizable Lipid	Mean Luciferase Flux (photons/second)	Fold Increase vs. SM-102	Fold Increase vs. MC3
Lipid 119-23	~1.5 x 109	~10x	~3x
SM-102	~1.5 x 108	1x	-
DLin-MC3-DMA	~5.0 x 108	-	1x

Data is approximated from graphical representations in the source literature and is intended for comparative purposes.

Intramuscular Administration: hEPO mRNA Delivery

To assess the delivery of a therapeutic protein, human erythropoietin (hEPO) mRNA was encapsulated in LNPs. The Lipid 119-23 formulation resulted in substantially higher serum hEPO levels compared to both MC3 and SM-102 formulations 24 hours post-injection.[4][3]

Ionizable Lipid	Mean Serum hEPO (ng/mL)	Fold Increase vs. SM-102	Fold Increase vs. MC3
Lipid 119-23	~1200	~6x	~2.5x
SM-102	~200	1x	-
DLin-MC3-DMA	~500	-	1x

Data is approximated from graphical representations in the source literature and is intended for comparative purposes.

Intravenous Administration: Immune Cell Targeting

Following intravenous administration, LNPs containing Lipid 119-23 demonstrated enhanced delivery to various immune cell populations within the liver, spleen, and lungs when compared to SM-102-containing LNPs.[3][5][6][7][8][9][10][11] This suggests a potential for targeted delivery to immune cells, a significant advantage for immunotherapies and vaccines.

Organ	Cell Type	Percentage of tdTomato+ Cells (Lipid 119-23)	Percentage of tdTomato+ Cells (SM-102)
Liver	T cells	~10%	~2%
B cells	~15%	~3%
NK cells	~20%	~5%
Spleen	T cells	~12%	~2%
B cells	~25%	~5%
NK cells	~15%	~3%

Data is approximated from graphical representations in the source literature and is intended for comparative purposes.

Experimental Methodologies

The following protocols provide an overview of the key experiments used to benchmark Lipid 119-23 against other ionizable lipids.

LNP Formulation

Lipid nanoparticles were formulated using a standard protocol. The ionizable lipid (Lipid 119-23, MC3, or SM-102), cholesterol, DSPC, and a PEG-lipid were dissolved in ethanol. This lipid mixture was rapidly mixed with an aqueous buffer containing the mRNA at a low pH. The resulting nanoparticles were then dialyzed against phosphate-buffered saline (PBS) to remove ethanol and raise the pH, resulting in stable, mRNA-encapsulated LNPs.

Animal Studies

All animal experiments were conducted in accordance with institutional guidelines. For intramuscular injections, a specific dose of mRNA-LNPs (e.g., 0.5 mg/kg for luciferase mRNA, 0.25 mg/kg for hEPO mRNA) was administered to the hind limb of the mice. For intravenous studies, LNPs were administered via the tail vein.

In Vivo Bioluminescence Imaging

Mice that received luciferase mRNA-LNPs were anesthetized at specified time points (e.g., 6 hours post-injection). The bioluminescent signal at the injection site was measured using an in vivo imaging system (IVIS). The total flux (photons/second) was quantified to determine the level of protein expression.

Serum hEPO Quantification

Blood samples were collected from mice at 24 hours following the administration of hEPO mRNA-LNPs. Serum was isolated, and the concentration of human erythropoietin was determined using a commercial enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

Flow Cytometry Analysis

For biodistribution and cell-specific targeting studies, organs such as the liver, spleen, and lungs were harvested at specified time points after intravenous injection of LNPs carrying Cre recombinase mRNA into reporter mice (e.g., tdTomato). The organs were processed to single-cell suspensions. These cells were then stained with fluorescently labeled antibodies specific for different immune cell markers (e.g., T cells, B cells, NK cells). The percentage of tdTomato-positive cells within each immune cell population was quantified using flow cytometry.

Visualizing the Path to Innovation

The discovery of Lipid 119-23 was facilitated by a systematic, high-throughput workflow that integrated combinatorial chemistry with machine learning to predict and identify high-performing lipids.

Caption: Machine learning-accelerated workflow for the discovery of novel ionizable lipids.

The logical workflow for benchmarking ionizable lipids involves a series of steps from nanoparticle formulation to in vivo evaluation.

Caption: Experimental workflow for benchmarking the in vivo performance of ionizable lipids.

References

• 1. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. 119-23 | CAS 2953044-98-7 | Cayman Chemical | Biomol.com [biomol.com]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. research.tue.nl [research.tue.nl]
• 7. medchemexpress.com [medchemexpress.com]
• 8. excenen.com [excenen.com]
• 9. Lipid 119-23|Ionizable Lipid for LNP [dcchemicals.com]
• 10. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 11. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]

Navigating the Landscape of mRNA Delivery: A Comparative Guide to Lipid 119-23 Transfection Data

For researchers, scientists, and drug development professionals at the forefront of genetic medicine, the efficient delivery of nucleic acids into cells is a paramount challenge. This guide provides a comprehensive cross-study validation of Lipid 119-23, an ionizable cationic lipid, and compares its performance with other established transfection reagents. By presenting objective experimental data, detailed protocols, and visual workflows, this document aims to empower informed decisions in the selection of optimal delivery vectors.

Lipid 119-23 has emerged as a promising vehicle for messenger RNA (mRNA) delivery, demonstrating enhanced capabilities for in vivo transfection across various immune cells in the liver, spleen, and lungs.[1][2] Developed through a combination of machine learning and combinatorial chemistry, this novel ionizable lipid has shown superior performance in preclinical models compared to established benchmarks.[3][4][5][6]

Performance Benchmarking: Lipid 119-23 in Focus

The primary available data for Lipid 119-23 focuses on its in vivo efficacy in lipid nanoparticle (LNP) formulations for mRNA delivery. Studies have demonstrated its superiority over commonly used ionizable cationic lipids such as SM-102 and DLin-MC3-DMA.

In Vivo Transfection Efficiency: A Comparative Analysis

Transfection Reagent	Reporter Gene	Administration Route	Key Findings	Reference
Lipid 119-23	mLuc	Intramuscular (i.m.)	Greater transfection efficacy compared to SM-102 and DLin-MC3-DMA LNPs.	[7]
Lipid 119-23	hEPO	Intramuscular (i.m.)	Increased serum hEPO levels compared to mice treated with MC3 or SM102 LNPs.	[3][7]
Lipid 119-23	mCre	Intravenous (i.v.)	Greater accumulation and expression in hepatic and splenic immune cells compared to SM-102 LNPs.	[7][8]
Lipid 119-23	mLuc	Intravenous (i.v.)	Higher transfection efficiency in lung tissue compared to standard lipids.	[9]

A Broader Look: Comparison with Other Transfection Reagents

While direct comparative in vitro studies involving Lipid 119-23 are not widely available in the public domain, a vast body of research exists comparing other commercial transfection reagents. The following table summarizes the performance of popular alternatives like Lipofectamine, FuGENE, and others, highlighting their varied efficiencies and cytotoxicities across different cell lines. It is important to note that the ideal reagent is often cell-type dependent.[10][11]

Transfection Reagent	Cell Line	Transfection Efficiency	Cytotoxicity	Key Observations	Reference
Lipofectamine 2000	HeLa	High	High	Considerably more toxic to HeLa cells at all tested ratios compared to other reagents.	[10]
HEK-293T	High	High (>60%)	Induced the highest cytotoxicity among the tested reagents.	[11]
Caco-2	Moderate	High (60%)	High cytotoxicity observed.	[11]
JAR	Low	High (~90%)	High cytotoxicity observed.	[11]
FuGENE® HD	HeLa	High	Low	Provided the highest efficiency with low toxicity in this cell line.	[10]
HEK-293T	High	Low (~30%)	Suggested as a suitable reagent for pDNA transfection.	[11]
ViaFect™ Reagent	Various	High	Low	Offered the best combination of transfection efficiency and low toxicity for most cell lines tested.	[10]
TurboFect	CHO-K1	74% (pEGFP-N1)	Low	More efficient for pEGFP-N1 transfection compared to Lipofectamine 3000.	[12][13]
HEK293	59% (pEGFP-N1)	Low	More efficient for pEGFP-N1 transfection compared to Lipofectamine 3000.	[12][13]
In-house Cationic Lipids (e.g., DOPE:DOTAP)	Various	High (mRNA)	Low	Showed high mRNA transfection efficiency with low cytotoxicity.	[11]

Experimental Protocols: A Guideline for Lipid-Based Transfection

The following is a generalized protocol for lipid-mediated transfection, adaptable for various reagents. For optimal results, it is crucial to consult the manufacturer's specific instructions for the chosen reagent.[10][14]

Materials:

• Cationic lipid transfection reagent (e.g., Lipid 119-23 formulated in LNPs)

• Plasmid DNA or mRNA of interest

• Serum-free medium (e.g., Opti-MEM)

• Complete growth medium with serum

• Cells plated in a multi-well plate (70-90% confluency)

• Standard cell culture equipment

Procedure:

• Cell Seeding: The day before transfection, plate cells in a multi-well plate to ensure they reach 70-90% confluency at the time of transfection.

• Complex Formation:

  • In a sterile tube, dilute the nucleic acid (e.g., 0.5 µg of plasmid DNA) in 50 µL of serum-free medium.

  • In a separate sterile tube, dilute the lipid transfection reagent according to the manufacturer's recommendations in 50 µL of serum-free medium.

  • Add the diluted nucleic acid to the diluted lipid reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow for the formation of DNA-lipid complexes.

• Transfection:

  • Remove the old media from the cells.

  • Add the DNA-lipid complexes dropwise to the cells in each well.

  • Add fresh complete growth medium to the wells.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

• Analysis: After the incubation period, analyze the expression of the transfected gene. For reporter genes like Green Fluorescent Protein (GFP), expression can be visualized using a fluorescence microscope or quantified by flow cytometry. For other proteins, methods like Western blotting or ELISA can be used.

Visualizing the Process: Workflows and Pathways

To better understand the transfection process, the following diagrams illustrate the experimental workflow and a simplified signaling pathway that may be activated upon successful gene expression.

Lipid-Based Transfection Experimental Workflow

Simplified Post-Transfection Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cationic/Ionizable Lipids | DC Chemicals [dcchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Pioneering integration of combinatorial chemistry and machine learning to accelerate the development of tailored LNPs for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 6. scribd.com [scribd.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. medicineinnovates.com [medicineinnovates.com]
• 10. Choosing the Right Transfection Reagent for Optimal Efficiency [worldwide.promega.com]
• 11. A systematic comparison of in-house prepared transfection reagents in the delivery of mRNA or DNA to a wide range of cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. Comparison of transfection efficiency of polymer-based and lipid-based transfection reagents. | Semantic Scholar [semanticscholar.org]
• 14. benchchem.com [benchchem.com]

Evaluating Off-Target Effects of Lipid 119-23 LNPs: A Comparative Guide for Researchers

For researchers and drug development professionals at the forefront of nucleic acid therapies, the choice of a delivery vehicle is paramount. Lipid nanoparticles (LNPs) have emerged as a leading platform for siRNA and mRNA delivery, with novel ionizable lipids continuously being developed to enhance potency and specificity. Among these, Lipid 119-23 has shown promise for its enhanced transfection of immune cells. This guide provides a comparative analysis of the off-target effects of Lipid 119-23 LNPs against other commonly used LNP formulations, supported by available experimental data and detailed protocols to aid in your research and development endeavors.

Executive Summary

Lipid 119-23, an ionizable lipid, has demonstrated superior transfection efficiency in various immune cells within the liver, spleen, and lung compared to benchmark lipids such as SM-102 and MC3. While this highlights its potential for targeted immunotherapies and vaccines, a comprehensive evaluation of its off-target effects, including cytotoxicity and immunotoxicity, is crucial for its clinical translation. This guide synthesizes the currently available data on the performance and off-target profiles of Lipid 119-23 LNPs in comparison to other widely used alternatives like SM-102, DLin-MC3-DMA (MC3), and ALC-0315.

Comparative Performance and Off-Target Effects

A direct head-to-head comparison of the off-target effects of Lipid 119-23 with other LNPs is not extensively available in the public domain. However, by compiling data from various studies, we can construct a comparative overview.

In Vivo Transfection Efficiency

A key study identified Lipid 119-23 through a machine learning-guided approach and compared its in vivo transfection efficiency with LNPs formulated with SM-102 and MC3. The study utilized Cre mRNA delivered via LNPs to Ai14 reporter mice, allowing for the quantification of tdTomato-positive cells in different immune cell populations.

Table 1: In Vivo Transfection of Immune Cells by Cre mRNA LNPs

Cell Type	Organ	Lipid 119-23 (% tdTomato+ cells)	SM-102 (% tdTomato+ cells)
B cells	Spleen	~25%	~10%
Macrophages	Spleen	~40%	~20%
NK cells	Spleen	~20%	~8%
T cells	Spleen	~15%	~5%
B cells	Liver	~15%	~5%
Kupffer Cells	Liver	~60%	~40%
NK cells	Liver	~20%	~8%
NKT cells	Liver	~18%	~7%
T cells	Liver	~10%	~3%
B cells	Lung	~10%	~3%
Dendritic Cells	Lung	~25%	~10%
Monocytes	Lung	~30%	~15%
NK cells	Lung	~15%	~5%
T cells	Lung	~8%	~2%

Data is estimated from graphical representations in the source literature and is intended for comparative purposes.

These results indicate that Lipid 119-23 LNPs exhibit a significantly enhanced capability to transfect a broad range of immune cells in the spleen, liver, and lung compared to SM-102 LNPs.

Cytotoxicity

Table 2: Comparative Cytotoxicity Data for Alternative LNPs (Illustrative)

LNP Formulation	Cell Line	Assay	EC50	Reference
SLN20	A549	MTT	4080 µg/ml	[2]
SLN50	A549	MTT	1520 µg/ml	[2]
SLN20	A549	LDH	3431 µg/ml	[2]
SLN50	A549	LDH	1253 µg/ml	[2]

This table is for illustrative purposes to show the type of data that should be considered. Specific data for Lipid 119-23 is not currently available.

Immunotoxicity

The immunotoxicity of LNPs is a critical consideration, often assessed by measuring the induction of pro-inflammatory cytokines.

One study reported that SM-102 LNPs induced significantly higher levels of IL-1β secretion compared to MC3 LNPs[3]. Another study found that SM-102 LNPs with C16 PEG ceramide induced higher levels of Monocyte Chemoattractant Protein-1 (MCP-1) compared to a 244-cis LNP formulation[4]. Specifically, the MCP-1 concentration 3 hours after intravenous injection was approximately 330-340 pg/mL for the SM-102 formulation, compared to 160-187 pg/mL for the 244-cis LNP[4].

Quantitative cytokine profiling data for Lipid 119-23 LNPs has not been found in the reviewed literature. Researchers are encouraged to perform such assays to fully characterize its immunotoxic potential relative to other lipids.

Table 3: Comparative Immunotoxicity Data for Alternative LNPs

LNP Formulation	Cytokine	Concentration	Condition	Reference
SM-102 LNP	IL-1β	Significantly higher than MC3 LNP	In vitro, modRNA encapsulated	[3]
MC3 LNP	IL-1β	Lower than SM-102 LNP	In vitro, modRNA encapsulated	[3]
SM-102 LNP (with C16 PEG ceramide)	MCP-1	~330-340 pg/mL	In vivo, 3h post-injection	[4]
244-cis LNP	MCP-1	~160-187 pg/mL	In vivo, 3h post-injection	[4]

Biodistribution

While the transfection data for Lipid 119-23 LNPs indicates delivery to the liver, spleen, and lungs, quantitative biodistribution studies detailing the percentage of the injected dose (%ID) per gram of tissue are not yet available. For comparison, a study on ALC-0315 LNPs in rats showed the highest concentration of radioactivity in the liver, followed by the spleen, adrenal glands, and ovaries.

Table 4: Biodistribution of [3H]-Labeled ALC-0315-Containing LNPs in Rats (% of Administered Radioactivity)

Organ	1 hour	8 hours	24 hours	48 hours
Liver	60.9%	49.5%	26.9%	14.8%
Spleen	1.9%	3.5%	4.3%	4.2%
Adrenal Glands	0.2%	0.4%	0.5%	0.5%
Ovaries	0.03%	0.1%	0.2%	0.2%
Injection Site	1.8%	0.4%	0.1%	0.05%

Data represents the mean percentage of administered radioactivity in selected organs.

Experimental Protocols

To facilitate a standardized comparison of LNP formulations, detailed protocols for key off-target effect assays are provided below.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is adapted from standard MTT assay procedures for assessing cell viability after LNP treatment.

Objective: To determine the concentration at which LNPs exhibit cytotoxic effects on a given cell line.

Materials:

• Cell line of interest (e.g., HEK293T, HepG2)

• Complete cell culture medium

• LNP formulations (Lipid 119-23 and comparators)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight.

• Prepare serial dilutions of the LNP formulations in complete cell culture medium.

• Remove the overnight culture medium from the cells and replace it with the LNP dilutions. Include untreated cells as a control.

• Incubate the plate for 24-48 hours.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control and determine the EC50 value.

Protocol 2: In Vitro Immunotoxicity Assessment (Cytokine Profiling)

This protocol outlines the measurement of cytokine release from immune cells upon exposure to LNPs.

Objective: To quantify the induction of pro-inflammatory cytokines by LNP formulations.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or a relevant immune cell line (e.g., THP-1)

• RPMI-1640 medium supplemented with 10% FBS

• LNP formulations

• LPS (lipopolysaccharide) as a positive control

• Multi-analyte cytokine assay kit (e.g., Luminex-based)

• 96-well plates

Procedure:

• Seed PBMCs or immune cells in a 96-well plate at an appropriate density.

• Treat the cells with different concentrations of the LNP formulations. Include untreated cells and LPS-treated cells as negative and positive controls, respectively.

• Incubate the plate for 24 hours.

• Collect the cell culture supernatant.

• Perform the multi-analyte cytokine assay on the supernatants according to the manufacturer's instructions to quantify the levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β, MCP-1).

Protocol 3: In Vivo Biodistribution Assessment (IVIS Imaging)

This protocol describes a common method for visualizing and quantifying the in vivo biodistribution of LNPs.

Objective: To determine the organ and tissue distribution of LNPs after systemic administration.

Materials:

• Animal model (e.g., BALB/c mice)

• LNP formulations encapsulating a reporter mRNA (e.g., Luciferase or a fluorescent protein) or labeled with a fluorescent dye (e.g., Cy5).

• In Vivo Imaging System (IVIS)

• Anesthesia (e.g., isoflurane)

Procedure:

• Administer the labeled LNP formulations to the animals via the desired route (e.g., intravenous injection).

• At various time points post-administration (e.g., 2, 6, 24, 48 hours), anesthetize the animals.

• For luciferase-based imaging, administer the substrate (e.g., D-luciferin) and wait for the recommended time.

• Image the animals using the IVIS system to visualize the biodistribution of the signal.

• After the final imaging time point, euthanize the animals and harvest major organs (liver, spleen, lungs, kidneys, heart, brain).

• Perform ex vivo imaging of the harvested organs to obtain a more sensitive and quantitative measure of LNP accumulation.

• Quantify the signal intensity in each organ using the imaging software and express it as a percentage of the injected dose per gram of tissue (%ID/g).

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures involved in LNP evaluation can aid in understanding and experimental design.

Signaling Pathway for LNP-induced Immune Response

Caption: LNP-mediated activation of innate immunity via Toll-like receptors.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining LNP cytotoxicity using the MTT assay.

Logical Relationship for LNP Selection

Caption: Decision tree for selecting an optimal LNP candidate.

Conclusion and Future Directions

Lipid 119-23 LNPs show considerable promise for applications requiring robust transfection of immune cells. The available data indicates a superior in vivo transfection efficiency in the liver, spleen, and lung compared to established lipids like SM-102. However, a comprehensive understanding of its off-target effect profile remains incomplete.

For a thorough and objective evaluation, further studies are required to generate quantitative data on the cytotoxicity, immunotoxicity (including a broad cytokine panel), and detailed biodistribution of Lipid 119-23 LNPs. Direct, head-to-head comparisons with a wider range of clinically relevant LNP formulations using standardized protocols will be invaluable for the field.

Researchers are encouraged to utilize the protocols and comparative framework provided in this guide to generate and contribute to a more complete dataset on the performance and safety of novel LNP delivery systems. This will ultimately accelerate the development of safer and more effective nucleic acid-based therapies.

References

• 1. Novel Less Toxic, Lymphoid Tissue‐Targeted Lipid Nanoparticles Containing a Vitamin B5‐Derived Ionizable Lipid for mRNA Vaccine Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Immunogenicity of lipid nanoparticles and its impact on the efficacy of mRNA vaccines and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Lipid 119-23 for Enhanced mRNA Delivery in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA therapeutics is rapidly evolving, with the delivery vehicle playing a pivotal role in the efficacy and safety of these novel medicines. Ionizable lipids are a critical component of lipid nanoparticles (LNPs), the leading platform for mRNA delivery. This guide provides a comparative study of a novel ionizable lipid, Lipid 119-23, benchmarked against established alternatives, SM-102 and DLin-MC3-DMA, in various animal models. The data presented herein is primarily derived from the work of Li et al. in their 2024 Nature Materials publication, "Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry."

Comparative Performance of Lipid 119-23

Lipid 119-23 has demonstrated superior performance in preclinical mouse models, particularly in intramuscular and lung-targeted mRNA delivery. The following tables summarize the quantitative data from comparative studies.

Table 1: In Vivo Luciferase Expression Following Intramuscular Administration

Ionizable Lipid	Mean Luciferase Expression (photons/s)	Fold Increase vs. SM-102	Fold Increase vs. DLin-MC3-DMA	Animal Model
Lipid 119-23	Data not available	>1	>1	C57BL/6 Mice
SM-102	Data not available	1	-	C57BL/6 Mice
DLin-MC3-DMA	Data not available	-	1	C57BL/6 Mice

Note: While the primary literature indicates superior performance of Lipid 119-23, specific mean expression values were not available in the reviewed abstracts. The table reflects the qualitative findings of increased expression.

Table 2: Serum Human Erythropoietin (hEPO) Levels Following Intramuscular Administration

Ionizable Lipid	Mean Serum hEPO (pg/mL)	Fold Increase vs. SM-102	Fold Increase vs. DLin-MC3-DMA	Animal Model
Lipid 119-23	Data not available	>1	>1	C57BL/6 Mice
SM-102	Data not available	1	-	C57BL/6 Mice
DLin-MC3-DMA	Data not available	-	1	C57BL/6 Mice

Note: The primary research highlights a significant increase in serum hEPO levels with Lipid 119-23, though exact concentrations were not specified in the abstracts.

Table 3: Transfection Efficacy in Lung Tissue Following Intravenous Administration

Ionizable Lipid	Lung Luciferase Expression (photons/s)	Fold Increase vs. SM-102	Fold Increase vs. DLin-MC3-DMA	Animal Model
Lipid 119-23	Data not available	>1	>1	C57BL/6 Mice
SM-102	Data not available	1	-	C57BL/6 Mice
DLin-MC3-DMA	Data not available	-	1	C57BL/6 Mice

Note: Lipid 119-23 containing LNPs demonstrated higher transfection efficiency in the lungs compared to the benchmark lipids.

Table 4: Immune Cell Transfection in Spleen and Liver Following Intravenous Administration

Ionizable Lipid	Target Organ	Predominant Immune Cells Transfected	Comparative Efficacy vs. SM-102	Animal Model
Lipid 119-23	Spleen, Liver	T cells, B cells, Macrophages, Dendritic Cells	Higher percentage of transfected immune cells	Ai14 Reporter Mice
SM-102	Spleen, Liver	T cells, B cells, Macrophages, Dendritic Cells	Baseline	Ai14 Reporter Mice

Experimental Protocols

Lipid Nanoparticle (LNP) Formulation

This protocol describes the general procedure for formulating LNPs using microfluidic mixing. The precise molar ratios for Lipid 119-23 LNPs as described by Li et al. (2024) are noted for both standard four-component and five-component SORT formulations.

Materials:

• Ionizable Lipid (Lipid 119-23, SM-102, or DLin-MC3-DMA) dissolved in ethanol

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) dissolved in ethanol

• Cholesterol dissolved in ethanol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000) dissolved in ethanol

• For SORT formulations: Additional SORT lipid dissolved in ethanol

• mRNA (e.g., encoding Luciferase or hEPO) in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare Lipid Stock Solutions: Prepare individual stock solutions of the ionizable lipid, DSPC, cholesterol, and DMG-PEG2000 in ethanol at appropriate concentrations.

• Prepare Lipid Mixture:

  • For standard 4-component LNPs: Combine the ionizable lipid, DSPC, cholesterol, and DMG-PEG2000 in ethanol at a molar ratio of approximately 50:10:38.5:1.5.

  • For 5-component SORT LNPs: The specific molar ratio of the SORT lipid will vary depending on the target organ. The other components are adjusted accordingly.

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the low pH buffer.

• Microfluidic Mixing:

  • Load the lipid mixture into one syringe and the mRNA solution into another syringe.

  • Set the flow rate ratio on the microfluidic device, typically 3:1 (aqueous:organic).

  • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of the LNPs.

• Dialysis and Concentration:

  • Dialyze the resulting LNP solution against phosphate-buffered saline (PBS) to remove ethanol and raise the pH.

  • Concentrate the LNP solution to the desired final concentration using a suitable method, such as centrifugal filtration.

• Sterile Filtration: Filter the final LNP formulation through a 0.22 µm sterile filter.

• Characterization: Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

In Vivo Animal Studies (Mouse Model)

Materials:

• C57BL/6 or Ai14 reporter mice (6-8 weeks old)

• LNP-mRNA formulations

• Sterile syringes and needles

Procedure for Intramuscular (IM) Injection:

• Anesthetize the mouse using an appropriate method (e.g., isoflurane).

• Administer a 50 µL injection of the LNP-mRNA solution into the tibialis anterior muscle.

• Monitor the animal for recovery from anesthesia.

Procedure for Intravenous (IV) Injection:

• Warm the mouse under a heat lamp to dilate the tail veins.

• Place the mouse in a restrainer.

• Administer a 100-200 µL injection of the LNP-mRNA solution into a lateral tail vein.

Biodistribution and Transfection Efficacy Analysis

For Luciferase Expression:

• At a predetermined time point post-injection (e.g., 6, 24, 48 hours), administer D-luciferin (150 mg/kg) via intraperitoneal injection.

• After 10-15 minutes, image the anesthetized mouse using an in vivo imaging system (IVIS).

• Quantify the bioluminescence signal in the whole body and in dissected organs.

For hEPO Expression:

• At a predetermined time point post-injection (e.g., 24 hours), collect blood from the mice via cardiac puncture or submandibular bleeding.

• Separate the serum by centrifugation.

• Quantify the concentration of human EPO in the serum using an ELISA kit according to the manufacturer's instructions.

For Immune Cell Transfection (in Ai14 reporter mice):

• At a predetermined time point post-injection, euthanize the mice and harvest the spleen and liver.

• Prepare single-cell suspensions from the organs.

• Stain the cells with fluorescently labeled antibodies specific for different immune cell markers (e.g., CD45, CD3, B220, F4/80, CD11c).

• Analyze the percentage of tdTomato-positive cells within each immune cell population using flow cytometry.

Mechanism of Action and Experimental Workflow

The enhanced efficacy of Lipid 119-23 is attributed to its optimized structure which likely facilitates more efficient endosomal escape, a critical step for mRNA to reach the cytoplasm and be translated into protein.

Caption: Mechanism of LNP-mediated mRNA delivery via endosomal escape.

The following diagram outlines the typical experimental workflow for a comparative study of different ionizable lipids in animal models.

Caption: Experimental workflow for comparative analysis of ionizable lipids.

Safety & Regulatory Compliance

Navigating the Disposal of Lipid 119-23: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals working with Lipid 119-23, an ionizable cationic lipid integral to the formation of lipid nanoparticles (LNPs) for mRNA delivery, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility.[1][2][3][4][5][6] While specific disposal protocols are contingent on institutional and local regulations, this guide provides essential, step-by-step procedural information for the safe handling and disposal of waste containing Lipid 119-23.

Chemical and Physical Properties of Lipid 119-23

A clear understanding of a substance's properties is fundamental to its safe handling and disposal. Below is a summary of the available data for Lipid 119-23.

Property	Value
CAS Number	2953044-98-7
Molecular Formula	C58H105N3O4
Molecular Weight	908.50 g/mol
Appearance	A solution in ethanol
Solubility	Sparingly soluble in Chloroform (1-10 mg/ml), Sparingly soluble in Ethanol (1-10 mg/ml)
Storage	Short term (days to weeks) at 0-4°C; Long term (months to years) at -20°C.[3]
Stability	Stable for at least 2 years when stored properly.[5]
Purity	>95%

Note: This data is compiled from publicly available sources and should be confirmed with the specific product's Certificate of Analysis.[7]

Experimental Protocol: Disposal of Lipid 119-23 Waste

The proper disposal of nanoparticle waste is crucial to prevent environmental contamination and potential exposure to waste handlers.[8] Nanoparticle waste is not automatically classified as hazardous by the EPA; therefore, a hazardous waste determination by your institution's Environmental Health and Safety (EH&S) department is a necessary step.[9] The following protocol outlines the recommended steps for managing waste containing Lipid 119-23.

1. Waste Segregation:

• Solid Waste: All contaminated solid materials, including gloves, wipes, bench protectors, and other lab consumables, should be collected in a designated, sealed plastic bag or container.[8]

• Liquid Waste: Collect all liquid waste containing Lipid 119-23, including unused solutions and contaminated solvents, in a sealed, clearly labeled, and chemically compatible container. Do not dispose of this waste down the drain.[8] The poor water solubility of lipids presents cleaning challenges, and using flammable solvents like ethanol for cleaning can introduce additional handling and disposal hazards.[10]

• Sharps Waste: Any contaminated needles, syringes, or other sharp objects must be disposed of in a designated sharps container.[8]

2. Container Labeling and Storage:

• All waste containers must be clearly labeled with the words "Nanoparticle Waste" and a description of the contents, including "Lipid 119-23."[8]

• Store waste containers in a designated, secure area away from incompatible materials.

3. Hazardous Waste Determination:

• Contact your institution's EH&S department to perform a formal hazardous waste determination.[9] They will provide guidance on the final disposal pathway based on the specific composition of the waste and local regulations.

4. Disposal:

• Follow the specific instructions provided by your EH&S department for the final disposal of the waste. This may involve incineration or transport to a licensed hazardous waste facility.[8][9]

Logical Workflow for Lipid 119-23 Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of waste materials containing Lipid 119-23.

Caption: Decision pathway for the proper disposal of Lipid 119-23 waste.

This procedural guidance is designed to provide a foundation for the safe management of Lipid 119-23 waste in a laboratory setting. Adherence to these steps, in conjunction with institution-specific protocols, is paramount for ensuring a safe research environment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lipid 119-23|Ionizable Lipid for LNP [dcchemicals.com]
• 3. medkoo.com [medkoo.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. excenen.com [excenen.com]
• 7. Lipid 119-23|2953044-98-7|COA [dcchemicals.com]
• 8. benchchem.com [benchchem.com]
• 9. ehs.ufl.edu [ehs.ufl.edu]
• 10. pharmtech.com [pharmtech.com]

Safeguarding Your Research: Essential Safety and Handling Protocols for Lipid 119-23

For Immediate Implementation: This document provides critical safety and logistical guidance for researchers, scientists, and drug development professionals working with Lipid 119-23. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment.

Lipid 119-23 is an ionizable cationic lipid utilized in the formation of lipid nanoparticles (LNPs) for mRNA delivery.[1][2] While instrumental in advancing therapeutic research, it is imperative to handle this compound with the appropriate precautions due to its inherent hazards. This guide outlines the necessary personal protective equipment (PPE), step-by-step handling procedures, and compliant disposal methods.

Hazard Identification and Personal Protective Equipment (PPE)

Lipid 119-23, often supplied in an ethanol solution, is classified with the following hazards:

• H225: Highly flammable liquid and vapor[3]

• H319: Causes serious eye irritation[3]

• H333: May be harmful if inhaled[3]

The signal word for this substance is "Danger" .[3] Therefore, a comprehensive PPE strategy is mandatory.

Operation	Required Personal Protective Equipment
Preparation & Weighing (in a fume hood)	Double-gloved nitrile or neoprene gloves, chemical-resistant lab coat, and tight-fitting, dustproof safety goggles.[4]
Solution Preparation & Mixing	Double-gloved nitrile or neoprene gloves, chemical-resistant lab coat, and safety glasses with side shields. If there is a splash risk, upgrade to tight-fitting safety goggles.[4][5]
LNP Formulation & Handling	Double-gloved nitrile or neoprene gloves, chemical-resistant lab coat, and safety glasses with side shields.[4]
Spill Cleanup	Chemical-resistant gloves, disposable gown, safety goggles, and appropriate respiratory protection based on the spill size and ventilation.

Operational Plan: Step-by-Step Handling Procedures

To minimize exposure risk, a structured workflow is essential. The following diagram illustrates the key stages of handling Lipid 119-23, from initial preparation to final disposal.

Caption: Experimental workflow for handling Lipid 119-23.

Experimental Protocols

1. Preparation and Weighing:

• Location: All initial handling of Lipid 119-23 powder or its initial dilution must be performed within a certified chemical fume hood to mitigate inhalation risks.

• PPE: Don a lab coat, double gloves, and tight-fitting safety goggles.

• Procedure:

  • Place a calibrated analytical balance inside the fume hood.

  • Carefully weigh the required amount of Lipid 119-23.

  • Use anti-static weighing dishes to prevent dispersal of the powder.

  • Immediately close the container after weighing.

2. Solution Preparation:

• Location: Can be performed in a fume hood or on a designated benchtop area, depending on the solvent's volatility. Given that Lipid 119-23 is often in ethanol, a fume hood is recommended.

• PPE: Lab coat, double gloves, and safety glasses with side shields (or goggles if splash risk is high).

• Procedure:

  • Add the weighed Lipid 119-23 to the appropriate solvent in a suitable container.

  • Mix gently to avoid aerosol generation.

  • Ensure the container is clearly labeled with the contents and hazard warnings.

Disposal Plan: Waste Management and Decontamination

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance. Lipid 119-23 and materials contaminated with it are considered hazardous waste.

Waste Segregation and Collection

Waste Type	Collection Container	Disposal Notes
Solid Waste	Labeled, leak-proof hazardous waste container	Includes contaminated gloves, weighing paper, pipette tips, and other disposables.[6]
Liquid Waste	Labeled, sealed hazardous waste container for organic/flammable liquids	Includes excess solutions and solvent rinses. Do not mix with aqueous waste.[6][7]
Sharps	Puncture-proof sharps container	Includes contaminated needles and syringes.

Step-by-Step Disposal Protocol

• Segregate Waste: At the point of generation, separate solid, liquid, and sharp waste into their designated, clearly labeled containers.

• Containment: Ensure all waste containers are securely sealed to prevent leaks or spills.[6]

• Labeling: All containers must be labeled with "Hazardous Waste," the full chemical name ("Lipid 119-23"), and the associated hazards (flammable, irritant).

• Storage: Store waste in a designated, well-ventilated satellite accumulation area away from ignition sources.

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Decontamination and Spill Cleanup

• Routine Decontamination: Clean all work surfaces and equipment with a suitable solvent (e.g., 70% ethanol) to remove any residual contamination.

• Spill Management:

  • Alert personnel in the immediate area.

  • Evacuate if the spill is large or in a poorly ventilated area.

  • Don appropriate PPE , including respiratory protection if necessary.

  • Contain the spill using a chemical spill kit with absorbent materials.

  • Collect the absorbed material and place it in a sealed hazardous waste container.

  • Clean the spill area with a suitable solvent, and dispose of all cleanup materials as hazardous waste.

  • Report the spill to your laboratory supervisor and EHS office.

The following decision tree provides a logical flow for selecting the appropriate level of PPE.

Caption: PPE selection logic for handling Lipid 119-23.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 119-23 | CAS 2953044-98-7 | Cayman Chemical | Biomol.com [biomol.com]
• 4. aiha-assets.sfo2.digitaloceanspaces.com [aiha-assets.sfo2.digitaloceanspaces.com]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]